5-Methyl-3-hexanol

• CAS: 623-55-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 5-Methyl-3-hexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 5-Methyl-3-hexanol. The information is curated for researchers, scientists, and professionals in drug development, with a focus on delivering precise data and detailed experimental context. All quantitative data is presented in structured tables for clarity and comparative analysis. Furthermore, this guide outlines the experimental protocols for determining these key properties and includes visualizations of experimental workflows to facilitate understanding.

Chemical Identity and Structure

5-Methyl-3-hexanol is a secondary alcohol with the chemical formula C7H16O.[1][2][3][4][5][6] Its structure consists of a hexane backbone with a hydroxyl group at the third carbon and a methyl group at the fifth carbon.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	5-Methyl-3-hexanol
CAS Number	623-55-2
Molecular Formula	C7H16O
Molecular Weight	116.20 g/mol [7]
Canonical SMILES	CCC(CC(C)C)O[2][3]
InChI	InChI=1S/C7H16O/c1-4-7(8)5-6(2)3/h6-8H,4-5H2,1-3H3[2][3][4][5][6]
InChIKey	RGCZULIFYUPTAR-UHFFFAOYSA-N[2][3][4][5][6]

Physicochemical Properties

The physicochemical properties of 5-Methyl-3-hexanol are critical for its handling, application, and behavior in various chemical and biological systems.

Table 2: Summary of Physicochemical Data

Property	Value
Appearance	Colorless clear liquid (estimated)[8]
Boiling Point	152.0 to 153.0 °C at 760 mmHg[8][9]
Melting Point	-30.45 °C (estimated)[9]
Density	0.816 g/cm³[9]
Vapor Pressure	1.28 mmHg at 25 °C[9]
Flash Point	51.6 °C (125.0 °F) TCC[8][9]
Water Solubility	4725 mg/L at 25 °C (estimated)[8]
logP (Octanol/Water)	2.055 (estimated)[8]
Refractive Index	1.4170[9]

Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and identification of 5-Methyl-3-hexanol.

Table 3: Spectroscopic Information

Spectroscopy Type	Data Summary
¹H NMR	Spectra available for structural confirmation.
¹³C NMR	Spectra available for carbon skeleton analysis.[10]
FTIR	Spectra available, indicating characteristic functional groups.[7]
Mass Spectrometry	Electron ionization mass spectra are available for molecular weight and fragmentation pattern analysis.[4]

Experimental Protocols

This section provides detailed methodologies for the determination of the key physicochemical properties of 5-Methyl-3-hexanol.

Determination of Boiling Point (Micro Reflux Method)

This method is suitable for small quantities of liquid samples.

• Apparatus : Small test tube, thermometer, heating block or oil bath, magnetic stirrer and stir bar.

• Procedure :

  • Place approximately 0.5 mL of 5-Methyl-3-hexanol into a small test tube with a magnetic stir bar.

  • Clamp the test tube in a heating block or oil bath placed on a hot plate stirrer.

  • Suspend a thermometer with the bulb positioned about 1 cm above the liquid's surface.

  • Begin gentle stirring and heating of the sample.

  • Observe for boiling and the formation of a refluxing ring of condensate on the test tube walls.

  • The stable temperature reading on the thermometer at the level of the reflux ring is recorded as the boiling point.[11]

Workflow for Boiling Point Determination

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.

• Apparatus : Graduated cylinder or pycnometer, analytical balance.

• Procedure :

  • Measure the mass of a clean, dry graduated cylinder or pycnometer (m1).

  • Add a known volume (V) of 5-Methyl-3-hexanol to the graduated cylinder or pycnometer.

  • Measure the total mass of the container and the liquid (m2).

  • The mass of the liquid (m) is calculated as m2 - m1.

  • The density (ρ) is calculated using the formula: ρ = m / V.[12][13]

Workflow for Density Determination

Determination of Water Solubility

A qualitative and semi-quantitative assessment of solubility in water.

• Apparatus : Small test tube, pipette or dropper.

• Procedure :

  • Add a small, measured amount (e.g., 25 mg or 0.05 mL) of 5-Methyl-3-hexanol to a test tube.

  • Add a small portion (e.g., 0.25 mL) of deionized water.

  • Vigorously shake the test tube.

  • Observe for dissolution. If the substance dissolves, continue adding water in small portions up to a total of 3 mL, shaking after each addition.

  • The solubility can be qualitatively described (e.g., soluble, partially soluble, insoluble) or semi-quantitatively estimated based on the amount of solvent required for dissolution.[9]

Determination of Flash Point (Closed-Cup Method)

This method determines the lowest temperature at which vapors of the liquid will ignite.

• Apparatus : Pensky-Martens or Tag Closed-Cup Tester.

• Procedure :

  • Pour the sample of 5-Methyl-3-hexanol into the test cup to the marked level.

  • Place the lid on the cup, which is equipped with a thermometer and a stirrer.

  • Heat the sample at a slow, constant rate (e.g., 1 °C/min) while stirring.

  • At specified temperature intervals, apply an ignition source (a small flame) into the vapor space through an opening in the lid.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapor above the liquid to ignite with a brief flash.[10][14][15][16]

Determination of Octanol-Water Partition Coefficient (logP) (Shake-Flask Method)

This method measures the lipophilicity of a compound.

• Apparatus : Separatory funnel or vials, mechanical shaker, analytical instrumentation for concentration measurement (e.g., UV-Vis spectrophotometer or HPLC).

• Procedure :

  • Prepare water-saturated 1-octanol and 1-octanol-saturated water to create a two-phase system.

  • Dissolve a known amount of 5-Methyl-3-hexanol in either the water or 1-octanol phase.

  • Combine the two phases in a separatory funnel or vial and shake vigorously for a set period (e.g., 1 hour) to allow for partitioning equilibrium to be reached.

  • Allow the two phases to separate completely.

  • Carefully separate the aqueous and octanol layers.

  • Determine the concentration of 5-Methyl-3-hexanol in each phase using a suitable analytical method.

  • The partition coefficient (P) is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. logP is the base-10 logarithm of P.[5][17]

Workflow for logP Determination (Shake-Flask)

Logical Flow for Substance Identification

The identification of an unknown liquid substance like 5-Methyl-3-hexanol follows a logical progression of tests.

Logical Flow for Substance Identification

Safety and Handling

5-Methyl-3-hexanol is a flammable liquid and vapor. It should be handled with appropriate safety precautions. Keep away from heat, sparks, open flames, and hot surfaces. Use in a well-ventilated area and wear protective gloves, clothing, and eye/face protection.[12][18][19][20] In case of fire, use dry chemical, foam, or carbon dioxide for extinction.[19]

This guide provides a foundational understanding of the physicochemical properties of 5-Methyl-3-hexanol, essential for its safe and effective use in research and development. For further information, consulting the referenced safety data sheets and literature is recommended.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. www1.udel.edu [www1.udel.edu]
• 5. waters.com [waters.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. connectsci.au [connectsci.au]
• 8. phillysim.org [phillysim.org]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 11. uomus.edu.iq [uomus.edu.iq]
• 12. quora.com [quora.com]
• 13. study.com [study.com]
• 14. almaaqal.edu.iq [almaaqal.edu.iq]
• 15. oil-tester.com [oil-tester.com]
• 16. filab.fr [filab.fr]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Video: Boiling Points - Procedure [jove.com]
• 19. agilent.com [agilent.com]
• 20. Video: Boiling Points - Concept [jove.com]

5-Methyl-3-hexanol: A Comprehensive Technical Review

For Immediate Release

This technical guide provides an in-depth overview of 5-Methyl-3-hexanol, a secondary alcohol with applications in various chemical research and development sectors. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, analytical methodologies, and stereoisomeric forms.

Core Chemical Identifiers and Properties

5-Methyl-3-hexanol is a chiral organic compound with the molecular formula C7H16O.[1][2][3] It exists as a racemic mixture and as individual stereoisomers. The key identifiers and physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers for 5-Methyl-3-hexanol and its Stereoisomers

Identifier	5-Methyl-3-hexanol (Racemic)	(R)-5-methyl-3-hexanol	(S)-5-methyl-3-hexanol
CAS Number	623-55-2[1][4][5][6]	39003-07-1	93031-24-4[7]
Molecular Formula	C7H16O[1][2][3]	C7H16O	C7H16O[7]
Molecular Weight	116.20 g/mol [1][2]	116.2013 g/mol	116.2013 g/mol [7]
InChIKey	RGCZULIFYUPTAR-UHFFFAOYSA-N[1]	RGCZULIFYUPTAR-ZETCQYMHSA-N	RGCZULIFYUPTAR-SSDOTTSWSA-N[7]

Table 2: Physicochemical Properties of 5-Methyl-3-hexanol

Property	Value
Boiling Point	152.00 to 153.00 °C @ 760.00 mm Hg (est.)[1]
Vapor Pressure	1.282000 mmHg @ 25.00 °C (est.)[1]
Flash Point	125.00 °F TCC (51.60 °C) (est.)[1]
Density	0.816 g/cm³[8]
Refractive Index	1.4170[8]
Water Solubility	4725 mg/L @ 25 °C (est.)[1]
logP (Octanol/Water Partition Coefficient)	1.80340[8]

Stereoisomerism and Structural Relationships

The presence of a chiral center at the third carbon atom gives rise to two stereoisomers, (R)- and (S)-5-methyl-3-hexanol. The relationship between these isomers is depicted below.

Caption: Relationship between racemic 5-Methyl-3-hexanol and its enantiomers.

Experimental Protocols

General Synthesis Approach

A plausible synthetic route for secondary alcohols like 5-Methyl-3-hexanol involves the Grignard reaction. The following diagram illustrates a conceptual workflow for its synthesis.

Caption: Conceptual workflow for the synthesis of 5-Methyl-3-hexanol.

Analytical Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a key analytical technique for the identification and quantification of 5-Methyl-3-hexanol. A general experimental protocol is outlined below.

Instrumentation: Agilent HP 5973 GC/MS or equivalent.[9]

GC Parameters:

• Column: Zebron ZB-1, 20 m x 0.18 mm i.d., 0.18 µm film thickness.[9]

• Carrier Gas: Helium, constant flow at 0.8 ml/min.[9]

• Oven Program: 40 °C for 2 min, then ramp at 15 °C/min to 300 °C.[9]

• Injection Temperature: 275 °C.[9]

• Split Ratio: 1:10.[9]

MS Parameters:

• Scan Mode: Full scan.

• Solvent Delay: 2 min.[9]

The following diagram illustrates the typical workflow for GC-MS analysis.

Caption: General workflow for the GC-MS analysis of 5-Methyl-3-hexanol.

Spectroscopic Data

A variety of spectroscopic data is available for the characterization of 5-Methyl-3-hexanol. This includes ¹H NMR, ¹³C NMR, IR, and mass spectrometry data.[7][10] This information is crucial for structural elucidation and purity assessment.

Biological Activity

Currently, there is limited publicly available information regarding specific signaling pathways or detailed biological activities of 5-Methyl-3-hexanol. It is characterized as a secondary alcohol.[11] Further research is required to elucidate its potential roles in biological systems.

Conclusion

This technical guide provides a summary of the key chemical and physical properties of 5-Methyl-3-hexanol, along with a general overview of its synthesis and analysis. The provided data and workflows are intended to support researchers and scientists in their work with this compound. As a chiral secondary alcohol, 5-Methyl-3-hexanol and its stereoisomers present opportunities for further investigation in various fields of chemistry and drug development.

References

• 1. 5-methyl-3-hexanol, 623-55-2 [thegoodscentscompany.com]
• 2. chembk.com [chembk.com]
• 3. Page loading... [guidechem.com]
• 4. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 5. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 6. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 7. 3-Hexanol, 5-methyl- | C7H16O | CID 12186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 5-METHYL-3-HEXANOL｜lookchem [lookchem.com]
• 9. 5 Screening of compounds – Survey of Chemical Substances in Consumer Products, No. 105 2010. – Survey and Health Assessment of Products for Interior Car Care [www2.mst.dk]
• 10. spectrabase.com [spectrabase.com]
• 11. 5-METHYL-3-HEXANOL | 623-55-2 [chemicalbook.com]

An In-Depth Technical Guide to the Stereoisomers and Enantiomers of 5-Methyl-3-hexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomers and enantiomers of 5-Methyl-3-hexanol, a chiral alcohol with applications in chemical synthesis and as a potential chiral building block in drug development. This document details the molecule's stereochemistry, physicochemical properties, and outlines experimental protocols for its synthesis, separation, and characterization.

Introduction to the Stereochemistry of 5-Methyl-3-hexanol

5-Methyl-3-hexanol is a secondary alcohol with the chemical formula C₇H₁₆O.[1][2][3][4] Its structure contains two chiral centers, at carbon atoms C3 and C5. The presence of two stereocenters gives rise to a total of four possible stereoisomers (2² = 4). These stereoisomers exist as two pairs of enantiomers. The relationships between these stereoisomers are that of enantiomers (non-superimposable mirror images) and diastereomers (stereoisomers that are not mirror images).

The four stereoisomers of 5-Methyl-3-hexanol are:

• (3R, 5R)-5-Methyl-3-hexanol

• (3S, 5S)-5-Methyl-3-hexanol

• (3R, 5S)-5-Methyl-3-hexanol

• (3S, 5R)-5-Methyl-3-hexanol

The pair of (3R, 5R) and (3S, 5S) are enantiomers of each other. Similarly, the (3R, 5S) and (3S, 5R) isomers constitute another pair of enantiomers. The relationship between any other pairing of these stereoisomers is diastereomeric (e.g., (3R, 5R) and (3R, 5S) are diastereomers).

Physicochemical Properties

Property	Value	Source(s)
Molecular Formula	C₇H₁₆O	[1][2][3][4]
Molecular Weight	116.20 g/mol	[1][2][3][4]
CAS Number (racemic)	623-55-2	[1][2][3][4]
Boiling Point	151.5 °C at 760 mmHg
Density	0.819 g/cm³ at 25 °C
Refractive Index	1.418 at 20 °C
Specific Optical Rotation	Data not available for individual stereoisomers

Stereoisomer Relationships

The relationships between the four stereoisomers of 5-Methyl-3-hexanol can be visualized as follows:

References

• 1. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 2. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 3. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 4. Page loading... [guidechem.com]

Unveiling the Natural Landscape of 5-Methyl-3-hexanol: A Technical Guide

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide has been compiled detailing the natural occurrence and sources of 5-Methyl-3-hexanol, a significant semiochemical. This document provides an in-depth analysis for researchers, scientists, and drug development professionals, summarizing current knowledge on its presence in the plant and insect kingdoms. The guide also outlines detailed experimental protocols for the isolation and analysis of this volatile organic compound.

Natural Occurrence of 5-Methyl-3-hexanol

5-Methyl-3-hexanol has been identified as a naturally occurring volatile organic compound in specific plant and insect species. Its presence is particularly noted in the plant genus Medicago and as a crucial pheromonal component for the ant species Tetramorium impurum.

In the Plant Kingdom

5-Methyl-3-hexanol is a known volatile constituent of plants belonging to the genus Medicago, which encompasses species such as alfalfa and various clovers.[1] While the presence of this alcohol has been confirmed, quantitative data on its concentration in different Medicago species and under various environmental conditions remains a subject for further research. The emission of such volatile compounds in plants can play a role in plant-insect interactions and other ecological signaling pathways.

In the Animal Kingdom: An Insect Pheromone

A significant natural source of this compound is the ant, Tetramorium impurum. Specifically, the enantiomer (3R,4S)-4-methyl-3-hexanol has been identified as a key component of the pheromone blend of this species.[2] Research indicates that males of the species produce significantly higher quantities of this pheromone component compared to females, suggesting its role in mating or other social behaviors.[3] However, precise quantitative measurements of the compound in the ant's secretions are not extensively documented in the current literature.

Quantitative Data Summary

Currently, there is a scarcity of specific quantitative data regarding the concentration of 5-Methyl-3-hexanol in its natural sources. The available literature indicates its presence but rarely provides precise amounts.

Natural Source	Species	Analyte	Concentration	Reference
Plant	Medicago spp.	5-Methyl-3-hexanol	Presence confirmed, not quantified	[1]
Insect	Tetramorium impurum	(3R,4S)-4-methyl-3-hexanol	Higher quantities in males, not quantified	[3]

Table 1: Quantitative Data on the Natural Occurrence of 5-Methyl-3-hexanol. This table summarizes the currently available quantitative information on the presence of 5-Methyl-3-hexanol in natural sources.

Experimental Protocols for Isolation and Analysis

The identification and quantification of 5-Methyl-3-hexanol from natural sources primarily rely on chromatographic techniques, particularly Gas Chromatography-Mass Spectrometry (GC-MS). Sample preparation methods are crucial for the effective extraction of this volatile compound.

Collection of Volatiles from Plant Sources (Medicago spp.)

A common technique for collecting volatile organic compounds (VOCs) from plants like Medicago is headspace solid-phase microextraction (HS-SPME).[4][5][6][7][8]

Protocol: Headspace Solid-Phase Microextraction (HS-SPME) of Medicago Volatiles

• Sample Preparation: Fresh plant material (e.g., leaves, flowers) is enclosed in a sealed glass vial.

• Extraction: An SPME fiber coated with a suitable stationary phase (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) is exposed to the headspace of the vial.[4][5] The vial may be gently heated to facilitate the release of volatiles.

• Desorption and Analysis: The SPME fiber is then retracted and inserted into the injection port of a GC-MS system, where the adsorbed volatiles are thermally desorbed and analyzed.

Logical Workflow for Plant Volatile Analysis

Caption: Workflow for the analysis of plant volatiles using HS-SPME-GC-MS.

Extraction of Pheromones from Insect Sources (Tetramorium impurum)

The extraction of pheromones from insects like Tetramorium impurum can be achieved through solvent extraction of specific glands or whole bodies.[9]

Protocol: Solvent Extraction of Ant Pheromones

• Sample Collection: Individual ants or specific body parts (e.g., heads, where pheromone glands are often located) are collected.

• Extraction: The samples are submerged in a small volume of a suitable organic solvent, such as hexane, for a defined period to extract the semiochemicals.[9]

• Concentration: The solvent extract may be carefully concentrated under a gentle stream of nitrogen to increase the analyte concentration.

• Analysis: The resulting extract is then injected into a GC-MS for separation, identification, and quantification.

Logical Workflow for Insect Pheromone Analysis

Caption: Workflow for the extraction and analysis of insect pheromones.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the cornerstone for the analysis of 5-Methyl-3-hexanol.

• Gas Chromatography (GC): A capillary column with a non-polar or medium-polarity stationary phase is typically used to separate the volatile compounds in the extract. The oven temperature is programmed to ramp up gradually to allow for the separation of compounds with different boiling points.

• Mass Spectrometry (MS): As compounds elute from the GC column, they are ionized (commonly by electron ionization), and the resulting fragments are detected by the mass spectrometer. The mass spectrum of 5-Methyl-3-hexanol will show a characteristic fragmentation pattern that can be compared to a library of known spectra for identification. Quantification can be achieved by comparing the peak area of the analyte to that of an internal or external standard.

Future Research Directions

This technical guide highlights the current understanding of the natural occurrence and sources of 5-Methyl-3-hexanol. It also underscores the need for further research to quantify the concentration of this compound in its known natural sources. Additionally, expanding the search for 5-Methyl-3-hexanol in other natural matrices, such as fungi and food products, could reveal new sources and ecological roles for this versatile molecule. The development and validation of standardized, detailed protocols for its extraction and quantification will be crucial for advancing research in this area.

References

• 1. 5-methyl-3-hexanol, 623-55-2 [thegoodscentscompany.com]
• 2. Convenient Synthesis of (3R, 4S)-4-Methyl-3-hexanol and (S)-4-Methyl-3-hexanone, the Pheromones of Ants [mdpi.com]
• 3. antwiki.org [antwiki.org]
• 4. HS-SPME-GC-MS Analyses of Volatiles in Plant Populations—Quantitating Compound × Individual Matrix Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Headspace solid-phase microextraction method for extracting volatile constituents from the different parts of Saudi Anethum graveolens L. and their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Physicochemical Data of 5-Methyl-3-hexanol

An In-depth Technical Guide on the Solubility and logP of 5-Methyl-3-hexanol

For researchers, scientists, and professionals in drug development, a thorough understanding of the physicochemical properties of chemical compounds is paramount. This guide focuses on 5-Methyl-3-hexanol, providing a detailed examination of its water solubility and partition coefficient (logP), critical parameters influencing its behavior in both chemical and biological systems.

The lipophilicity and aqueous solubility of a compound are pivotal in predicting its absorption, distribution, metabolism, and excretion (ADME) profile. Below is a summary of the key physicochemical parameters for 5-Methyl-3-hexanol.

Property	Value	Unit	Source
Water Solubility (25 °C, est.)	4725	mg/L	[1]
logP (o/w, est.)	2.055	[1]
logP	1.80340	[2]

Experimental Protocols

Accurate determination of solubility and logP relies on robust experimental methodologies. The following sections detail standard protocols for these measurements.

Determination of Water Solubility: The Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the aqueous solubility of a chemical substance.[3]

Principle: An excess amount of the solid compound is added to a known volume of water in a flask. The mixture is then agitated until equilibrium is reached, at which point the concentration of the dissolved substance in the aqueous phase is measured. This concentration represents the water solubility.[3][4]

Detailed Methodology:

• Preparation: An excess of 5-Methyl-3-hexanol is added to a flask containing a precise volume of purified water. To ensure saturation, the amount of substance should be sufficient to leave undissolved particles after equilibration.[4][5]

• Equilibration: The flask is sealed and placed in a mechanical shaker or agitator at a constant temperature, typically 25 °C.[3][6] The mixture is agitated for a sufficient period (e.g., 24-72 hours) to ensure that equilibrium between the dissolved and undissolved solute is achieved.[6]

• Phase Separation: After equilibration, the suspension is allowed to stand, and the undissolved solid is separated from the aqueous solution by centrifugation or filtration.[6][7]

• Analysis: The concentration of 5-Methyl-3-hexanol in the clear aqueous phase is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy.[3][7]

• Calculation: The determined concentration is reported as the water solubility of the compound at the specified temperature.

Determination of logP: The HPLC Method

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity. Reversed-phase high-performance liquid chromatography (RP-HPLC) provides a rapid and reliable method for its estimation.[8][9]

Principle: The logP of a compound can be correlated with its retention time on a nonpolar stationary phase (like C18) when eluted with a polar mobile phase. By calibrating the system with compounds of known logP values, the logP of the test compound can be determined from its retention time.[10]

Detailed Methodology:

• System Preparation: An RP-HPLC system equipped with a C18 column and a UV detector is used. The mobile phase typically consists of a mixture of an aqueous buffer and an organic modifier like methanol or acetonitrile.[9]

• Calibration: A series of standard compounds with well-established logP values are injected into the HPLC system.[10] A calibration curve is generated by plotting the logarithm of the retention time (log RT) or capacity factor (log k') against the known logP values of the standards.[10]

• Sample Analysis: A solution of 5-Methyl-3-hexanol is prepared in the mobile phase and injected into the HPLC system under the same conditions used for the standards.

• logP Determination: The retention time of 5-Methyl-3-hexanol is measured. Using the calibration curve, the logP of 5-Methyl-3-hexanol is calculated from its retention time.[10]

Visualizations

To better illustrate the concepts and processes discussed, the following diagrams are provided.

Structure-Property Relationship of 5-Methyl-3-hexanol

Workflow for Solubility and logP Determination

References

• 1. 5-methyl-3-hexanol, 623-55-2 [thegoodscentscompany.com]
• 2. 5-METHYL-3-HEXANOL｜lookchem [lookchem.com]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. who.int [who.int]
• 7. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 8. researchgate.net [researchgate.net]
• 9. US6548307B2 - Determination of logP coefficients via a RP-HPLC column - Google Patents [patents.google.com]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

An In-depth Technical Guide to the Physicochemical Properties of 5-Methyl-3-hexanol

This technical guide provides a comprehensive overview of the boiling point and vapor pressure of 5-Methyl-3-hexanol, targeted towards researchers, scientists, and professionals in drug development. This document outlines key physical data, detailed experimental protocols for their determination, and a visualization of the experimental workflow.

Core Physicochemical Data

5-Methyl-3-hexanol is a secondary alcohol with the chemical formula C7H16O.[1][2][3] Accurate knowledge of its boiling point and vapor pressure is essential for a variety of applications, including purification, formulation, and safety assessments.

Quantitative Data Summary

The boiling point and vapor pressure of 5-Methyl-3-hexanol are summarized in the table below. These values have been compiled from various sources to provide a comparative overview.

Physical Property	Value	Conditions	Source(s)
Boiling Point	152.00 to 153.00 °C	@ 760.00 mm Hg	[1]
152.7 °C	@ 760 mmHg	[4]
148 °C	Not specified	[2]
Vapor Pressure	1.282000 mmHg	@ 25.00 °C	[1]
1.28 mmHg	@ 25 °C	[4]

Experimental Protocols

The determination of boiling point and vapor pressure requires precise and standardized experimental procedures. The following sections detail common methodologies for alcohols like 5-Methyl-3-hexanol.

Determination of Boiling Point: Capillary Method (Siwoloboff Method)

The capillary method is a widely used technique for determining the boiling point of a liquid, especially for small sample volumes.[5][6]

Apparatus:

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating bath (e.g., oil bath)

• Clamps and stand

Procedure:

• A few drops of 5-Methyl-3-hexanol are placed in the small test tube.

• A capillary tube, with its sealed end facing upwards, is immersed in the liquid sample within the test tube.[6]

• The test tube is securely attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• The entire assembly is then immersed in a heating bath.

• The bath is heated gradually, and the temperature is monitored closely.

• As the boiling point is approached, a stream of bubbles will emerge from the open end of the capillary tube.

• The boiling point is recorded as the temperature at which, upon slight cooling, the stream of bubbles ceases and the liquid begins to enter the capillary tube.[6]

Determination of Vapor Pressure: Static Method

The static method involves measuring the pressure of the vapor in equilibrium with its liquid phase in a closed container at a specific temperature.[7]

Apparatus:

• Erlenmeyer flask with a rubber-stopper assembly

• Gas pressure sensor

• Temperature probe

• Water baths at various constant temperatures

• Syringe

Procedure:

• A small, known volume of 5-Methyl-3-hexanol is injected into a sealed Erlenmeyer flask of known volume.[8][9]

• The flask is submerged in a water bath maintained at a constant temperature.

• The system is allowed to reach thermal and phase equilibrium, where the rate of vaporization equals the rate of condensation.[8][9]

• The total pressure inside the flask is measured using a gas pressure sensor.

• To determine the vapor pressure of the liquid, the initial air pressure in the flask is subtracted from the total measured pressure.

• This procedure is repeated at various temperatures to obtain a vapor pressure curve.[8]

Visualization of Experimental Workflow

The following diagram illustrates the generalized workflow for the experimental determination of the vapor pressure of 5-Methyl-3-hexanol using the static method.

Vapor Pressure Determination Workflow

References

• 1. 5-methyl-3-hexanol, 623-55-2 [thegoodscentscompany.com]
• 2. 5-methyl-3-hexanol [stenutz.eu]
• 3. 5-METHYL-3-HEXANOL | 623-55-2 [chemicalbook.com]
• 4. 5-METHYL-3-HEXANOL｜lookchem [lookchem.com]
• 5. Video: Boiling Points - Procedure [jove.com]
• 6. jeplerts.wordpress.com [jeplerts.wordpress.com]
• 7. jomardpublishing.com [jomardpublishing.com]
• 8. bellevuecollege.edu [bellevuecollege.edu]
• 9. education.ti.com [education.ti.com]

5-Methyl-3-hexanol: A Technical Safety and Toxicology Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available safety and toxicological information on 5-Methyl-3-hexanol. A comprehensive risk assessment has not been performed. All laboratory and industrial handling of this chemical should be conducted by trained professionals with appropriate personal protective equipment in a well-ventilated area.

Executive Summary

5-Methyl-3-hexanol is a secondary alcohol with the chemical formula C7H16O. While it is used in industrial and research applications, a thorough review of publicly accessible toxicological data reveals significant gaps. The primary identified hazard is serious eye irritation, as classified under the Globally Harmonized System (GHS). For most other toxicological endpoints, including acute toxicity, skin irritation, sensitization, mutagenicity, carcinogenicity, and reproductive toxicity, there is a notable lack of specific experimental data.

This technical guide summarizes the available physicochemical properties and established hazard classifications for 5-Methyl-3-hexanol. In the absence of specific quantitative data, this paper discusses the general toxicological profiles of structurally related aliphatic alcohols to provide context for potential hazards via a read-across approach. Furthermore, it outlines standard experimental protocols that would be employed to formally assess the toxicology of a substance like 5-Methyl-3-hexanol. A generalized workflow for chemical safety assessment is also provided to guide researchers.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is fundamental to assessing its toxicological and safety profile.

Property	Value	Source(s)
Molecular Formula	C7H16O	[1][2]
Molecular Weight	116.20 g/mol	[1][2]
CAS Number	623-55-2	[1][2]
Appearance	Colorless clear liquid (estimated)	[3]
Boiling Point	152.0 to 153.0 °C at 760 mmHg	[3]
Flash Point	51.6 °C (125.0 °F)	[3][4]
Vapor Pressure	1.28 mmHg at 25 °C	[3]
Water Solubility	4725 mg/L at 25 °C (estimated)	[3]
logP (o/w)	2.055 (estimated)	[3]
Density	0.816 - 0.829 g/cm³	[4][5]

Hazard Identification and GHS Classification

The primary hazard identified for 5-Methyl-3-hexanol is eye irritation. Some sources may also classify it as a flammable liquid based on its flash point.

Hazard Class	GHS Classification	Hazard Statement
Serious Eye Damage/Eye Irritation	Eye Irritation, Category 2	H319: Causes serious eye irritation
Flammable Liquids	Category 3 (Implied by Flash Point)	H226: Flammable liquid and vapor

Note: The flammability classification is based on the flash point and may be found in some, but not all, safety data sheets.

Toxicological Profile: Data Gaps and Read-Across Assessment

A comprehensive search of toxicological databases reveals a lack of specific studies on 5-Methyl-3-hexanol for most major endpoints. This section details these data gaps and provides context based on the toxicological class of aliphatic alcohols.

4.1 Acute Toxicity

• Oral, Dermal, and Inhalation: No quantitative data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%), is available for 5-Methyl-3-hexanol.

• Read-Across Context: Long-chain aliphatic alcohols (C6-C22) are generally considered to have a low order of acute toxicity by oral, dermal, and inhalation routes.[6] The primary aliphatic alcohols n-heptanol and n-octanol, for instance, exhibit low acute toxicity in animal studies.[7]

4.2 Skin Corrosion/Irritation

• Data Availability: No specific skin irritation data is available.

• Read-Across Context: Aliphatic alcohols can be slight skin irritants.[7] The irritation potential generally decreases as the carbon chain length increases.[6]

4.3 Serious Eye Damage/Irritation

• Data Availability: 5-Methyl-3-hexanol is classified as causing serious eye irritation (Category 2).[1][2] This is the most well-documented hazard.

• Read-Across Context: Eye irritation is a known hazard for many aliphatic alcohols. The potential for severe and sometimes non-reversible eye irritation is considered the greatest potential for adverse effects from this class of chemicals.[8][9]

4.4 Respiratory or Skin Sensitization

• Data Availability: No data available.

• Read-Across Context: In general, aliphatic alcohols are considered to have a very low potential for skin sensitization in humans.[6][7]

4.5 Germ Cell Mutagenicity

• Data Availability: No data available.

• Read-Across Context: Long-chain aliphatic alcohols have generally been shown to be non-mutagenic in assays such as the Ames test and mouse micronucleus assays.[6]

4.6 Carcinogenicity

• Data Availability: No data available.

• Read-Across Context: No evidence of carcinogenic potential has been reported for the broader category of long-chain aliphatic alcohols.[6]

4.7 Reproductive Toxicity

• Data Availability: No data available.

• Read-Across Context: Studies on analogous long-chain aliphatic alcohols have not shown adverse reproductive effects.[6][7]

Standardized Experimental Protocols

To address the existing data gaps, standardized toxicological testing according to internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), would be required. Below are detailed methodologies for two key endpoints.

5.1 Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method)

• Objective: To determine the acute oral toxicity of a substance and assign a GHS hazard class.

• Principle: This method uses a stepwise procedure with a small number of animals per step. The outcome of each step determines the next step: either dosing at a higher or lower fixed dose level or stopping the test.

• Animal Model: Typically, female rats are used as they are generally slightly more sensitive. A group of three animals is used for each step.

• Methodology:

  • Preparation: Animals are fasted (food, but not water, is withheld) for a defined period before dosing.

  • Dosing: The test substance is administered in a single dose by gavage using a stomach tube. The volume should not exceed a specified limit (e.g., 1 mL/100g body weight).

  • Dose Levels: The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body weight, based on any existing information.

  • Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes, respiration, autonomic and central nervous system, and behavior), and body weight changes for at least 14 days.

  • Endpoint: The endpoint is the classification of the substance into one of the GHS categories based on the number of animals that die or show evident toxicity at a given dose level.

5.2 Acute Eye Irritation/Corrosion - OECD Test Guideline 405

• Objective: To determine the potential for a substance to cause irritation or corrosion to the eye.

• Principle: The test substance is applied in a single dose to the conjunctival sac of one eye of an experimental animal. The other eye remains untreated and serves as a control.

• Animal Model: A single albino rabbit is typically used for the initial test.

• Methodology:

  • Dose Application: A dose of 0.1 mL of liquid is instilled into the conjunctival sac of one eye after gently pulling the lower lid away from the eyeball. The lids are then gently held together for about one second.

  • Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. If irritation persists, observations may continue up to 21 days.

  • Scoring: Ocular lesions (corneal opacity, iris lesions, conjunctival redness, and chemosis) are scored according to a standardized scale.

  • Endpoint: The substance is classified as an irritant or corrosive based on the severity, persistence, and reversibility of the observed ocular lesions. A weight-of-evidence approach, including data from in vitro and ex vivo methods, is highly encouraged to reduce animal testing.

Visualizations: Chemical Safety Assessment Workflow

The following diagram illustrates a generalized workflow for assessing the safety and toxicology of a chemical with limited existing data, such as 5-Methyl-3-hexanol.

Caption: Generalized workflow for chemical toxicology and safety assessment.

Conclusion and Recommendations

5-Methyl-3-hexanol is a chemical for which significant toxicological data gaps exist. The only well-established hazard is its classification as a substance that causes serious eye irritation (H319) . It should also be treated as a flammable liquid .

For drug development professionals and researchers, this necessitates a cautious approach:

• Handling: Always use appropriate personal protective equipment (PPE), including safety goggles with side shields or a face shield, and chemical-resistant gloves. Work should be conducted in a well-ventilated area or a chemical fume hood.

• Risk Assessment: In the absence of data, assume the substance may be a skin irritant and may have low-level acute toxicity. The potential for long-term effects is unknown.

• Further Testing: For applications where human exposure is possible, the data gaps for key toxicological endpoints should be addressed through a structured testing program, potentially starting with in vitro screening methods before proceeding to in vivo studies as outlined in the workflow above.

References

• 1. Page loading... [guidechem.com]
• 2. 3-Hexanol, 5-methyl- | C7H16O | CID 12186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-methyl-3-hexanol, 623-55-2 [thegoodscentscompany.com]
• 4. 5-METHYL-3-HEXANOL｜lookchem [lookchem.com]
• 5. 5-methyl-3-hexanol [stenutz.eu]
• 6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]

The Discovery and History of 4-Methyl-3-hexanol as a Semiochemical in Tetramorium impurum

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide details the discovery and history of 4-methyl-3-hexanol as a key semiochemical in the ant species Tetramorium impurum. It provides a comprehensive overview of the initial identification, chemical characterization, and behavioral significance of this compound. This document includes detailed experimental protocols for the extraction, analysis, and bioassays of this pheromone, as well as quantitative data on its production. Furthermore, a proposed olfactory signaling pathway is illustrated. This guide serves as a crucial resource for researchers in chemical ecology, entomology, and related fields. Note: The user's initial query referred to 5-Methyl-3-hexanol; however, the scientific literature consistently identifies the relevant compound in this context as 4-Methyl-3-hexanol.

Introduction

Chemical communication is a cornerstone of social insect biology, mediating complex behaviors from foraging to mating. Pheromones, a class of semiochemicals, act as specific messengers within a species, eliciting precise behavioral or physiological responses. In 1981, a significant advancement in the understanding of ant chemical communication was the identification of 4-methyl-3-hexanol from the head extracts of the ant Tetramorium impurum. This discovery has since provided a valuable model for studying the chemical ecology of ants.

Discovery and Initial Identification

The seminal work on the identification of 4-methyl-3-hexanol as a semiochemical in Tetramorium impurum was conducted by Pasteels and his colleagues in 1981. Their research revealed the presence of this secondary alcohol and a related ketone, 4-methyl-3-hexanone, in the head secretions of all castes of the ant.

A critical finding of this initial study was the significant quantitative difference in the production of these compounds between sexes. Males were found to produce substantially higher quantities of both 4-methyl-3-hexanol and 4-methyl-3-hexanone compared to females and workers. This sexual dimorphism suggested a potential role for these compounds in mating or other reproductive behaviors.

Furthermore, the absolute configuration of the naturally occurring 4-methyl-3-hexanol was determined to be (3R,4S), highlighting the stereospecificity often observed in insect pheromone systems.

Quantitative Data

The initial research by Pasteels et al. (1981) provided the first quantitative insights into the production of 4-methyl-3-hexanol and 4-methyl-3-hexanone in Tetramorium impurum. The data, while not exhaustive, laid the groundwork for understanding the chemical ecology of this species.

Caste	Compound	Relative Abundance	Alcohol to Ketone Ratio
Male	4-Methyl-3-hexanol	High	3:1 to 8:1
Male	4-Methyl-3-hexanone	High
Alate Female	4-Methyl-3-hexanol	Low	Not Specified
Alate Female	4-Methyl-3-hexanone	Low
Worker	4-Methyl-3-hexanol	Very Low	Not Specified
Worker	4-Methyl-3-hexanone	Very Low

Table 1: Quantitative Analysis of Headspace Volatiles from Tetramorium impurum

Experimental Protocols

The following sections detail the methodologies employed in the discovery and characterization of 4-methyl-3-hexanol as a semiochemical.

Pheromone Extraction

Objective: To isolate the volatile compounds from the heads of Tetramorium impurum.

Materials:

• Tetramorium impurum ants (males, alate females, workers)

• Pentane (high purity)

• Glass vials

• Microsyringe

Protocol:

• Collect heads from the different castes of Tetramorium impurum.

• Place a known number of heads (e.g., 10-100) into a clean glass vial.

• Add a sufficient volume of pentane to fully submerge the heads.

• Allow the extraction to proceed for a short period to minimize the extraction of non-volatile cuticular lipids.

• Carefully remove the pentane extract using a microsyringe for subsequent analysis.

Chemical Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate, identify, and quantify the volatile compounds in the head extracts.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., Carbowax 20M)

Protocol:

• Inject a small volume (e.g., 1-2 µL) of the pentane extract into the GC inlet.

• Employ a suitable temperature program to separate the compounds based on their volatility and interaction with the column's stationary phase. A typical program might involve an initial hold at a low temperature, followed by a gradual ramp to a higher temperature.

• As compounds elute from the GC column, they enter the mass spectrometer for ionization and fragmentation.

• Identify the compounds by comparing their mass spectra to a reference library and by comparing their retention times to those of authentic standards.

• Quantify the compounds by integrating the peak areas and comparing them to the peak areas of known concentrations of standards.

Behavioral Bioassay: Trail-Following Assay

Objective: To determine the behavioral response of Tetramorium impurum workers to 4-methyl-3-hexanol.

Materials:

• Tetramorium impurum worker ants

• Foraging arena

• Filter paper

• Synthetic (3R,4S)-4-methyl-3-hexanol

• Solvent (e.g., hexane)

• Video recording equipment

Protocol:

• Create an artificial trail on a piece of filter paper by applying a solution of synthetic (3R,4S)-4-methyl-3-hexanol in a specific pattern (e.g., a straight line or a circle).

• Use a solvent-only trail as a control.

• Introduce individual worker ants into the foraging arena and allow them to encounter the artificial trails.

• Record the behavior of the ants, noting the duration of trail following, the speed of movement, and any other relevant behaviors (e.g., antennation).

• Compare the responses to the pheromone trail with the responses to the control trail to determine the bioactivity of the compound.

Synthesis of (3R,4S)-4-Methyl-3-hexanol

The stereospecific synthesis of insect pheromones is crucial for confirming their structure and for use in behavioral studies. A convenient synthesis for (3R,4S)-4-methyl-3-hexanol has been developed, which is essential for obtaining the pure enantiomer for bioassays.

Signaling Pathway and Logical Relationships

While the specific olfactory receptors and detailed signaling cascade for 4-methyl-3-hexanol in Tetramorium impurum have not been elucidated, a general model for insect olfactory signal transduction can be proposed.

Caption: Proposed olfactory signaling pathway for 4-methyl-3-hexanol in T. impurum.

Caption: Experimental workflow for the identification of 4-methyl-3-hexanol.

Conclusion

The discovery of 4-methyl-3-hexanol as a semiochemical in Tetramorium impurum represents a significant contribution to the field of chemical ecology. The work of Pasteels and colleagues not only identified a novel pheromone but also highlighted the importance of stereochemistry and caste-specific production in ant communication. This technical guide provides a detailed overview of the history, chemistry, and behavioral significance of this compound, serving as a valuable resource for future research in this area. Further investigation into the specific olfactory receptors and neural pathways involved in the perception of 4-methyl-3-hexanol will undoubtedly provide deeper insights into the intricate world of insect chemical communication.

Spectroscopic Profile of 5-Methyl-3-hexanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data for 5-Methyl-3-hexanol (CAS No: 623-55-2), a secondary alcohol with applications in various chemical syntheses. This document outlines the mass spectrometry and nuclear magnetic resonance spectroscopy data, details the experimental protocols for these techniques, and presents visualizations to aid in the understanding of the molecular structure and spectroscopic analysis workflow.

Spectroscopic Data

The following sections present the core spectroscopic data for 5-Methyl-3-hexanol, summarized in clear and concise tables for easy reference and comparison.

Mass Spectrometry (MS)

The electron ionization mass spectrum of 5-Methyl-3-hexanol is characterized by fragmentation patterns typical for secondary alcohols, primarily through α-cleavage and dehydration. The major fragments observed are detailed in Table 1.

Table 1: Mass Spectrometry Data for 5-Methyl-3-hexanol

m/z	Relative Intensity (%)	Proposed Fragment
43	100	[C3H7]+
57	85	[C4H9]+
73	80	[C4H9O]+ (α-cleavage)
45	75	[C2H5O]+ (α-cleavage)
29	65	[C2H5]+
98	10	[M-H2O]+
116	<5	[M]+ (Molecular Ion)

Data interpreted from the NIST Mass Spectrometry Data Center.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the limited availability of public experimental NMR data, the following tables present predicted ¹³C and ¹H chemical shifts for 5-Methyl-3-hexanol. These predictions are based on computational models and provide a valuable reference for spectral interpretation.

Table 2: Predicted ¹³C-NMR Chemical Shifts for 5-Methyl-3-hexanol

Carbon Atom	Predicted Chemical Shift (ppm)
C1	10.0
C2	29.5
C3	73.0
C4	42.0
C5	25.0
C6	22.5
C7 (Methyl on C5)	22.5

Note: These are predicted values and may differ from experimental results.

Table 3: Predicted ¹H-NMR Chemical Shifts for 5-Methyl-3-hexanol

Proton(s)	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
H1 (CH3)	0.9	Triplet	7.2
H2 (CH2)	1.4	Multiplet
H3 (CH-OH)	3.5	Multiplet
H4 (CH2)	1.2	Multiplet
H5 (CH)	1.6	Multiplet
H6, H7 (2xCH3)	0.9	Doublet	6.8
OH	Variable	Singlet (broad)

Note: These are predicted values and may differ from experimental results. The chemical shift of the hydroxyl proton is highly dependent on concentration and solvent.

Experimental Protocols

The following sections detail the generalized experimental methodologies for the spectroscopic techniques discussed.

Mass Spectrometry (Electron Ionization)

Sample Preparation: A dilute solution of 5-Methyl-3-hexanol is prepared in a volatile organic solvent, such as methanol or dichloromethane.

Instrumentation: A gas chromatograph-mass spectrometer (GC-MS) is typically employed.

GC Conditions:

• Injection Port Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: An initial temperature of 50 °C is held for 2 minutes, followed by a ramp of 10 °C/min to 250 °C, which is then held for 5 minutes.

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Range: m/z 20-200

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Approximately 5-10 mg of 5-Methyl-3-hexanol is dissolved in 0.5-0.7 mL of a deuterated solvent, typically chloroform-d (CDCl₃), in a 5 mm NMR tube. A small amount of tetramethylsilane (TMS) may be added as an internal standard (δ 0.00 ppm).

Instrumentation: A high-field NMR spectrometer, such as a Bruker Avance or Varian INOVA, operating at a proton frequency of 300 MHz or higher.

¹H-NMR Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment.

• Number of Scans: 16-64, depending on the sample concentration.

• Relaxation Delay: 1-2 seconds.

• Acquisition Time: 2-4 seconds.

• Spectral Width: A range of 0-10 ppm is typically sufficient.

¹³C-NMR Acquisition Parameters:

• Pulse Sequence: A standard proton-decoupled single-pulse experiment (e.g., zgpg30).

• Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.

• Relaxation Delay: 2-5 seconds.

• Acquisition Time: 1-2 seconds.

• Spectral Width: A range of 0-150 ppm is typically sufficient.

Visualizations

The following diagrams illustrate the molecular structure of 5-Methyl-3-hexanol and the logical workflow for its spectroscopic analysis.

Caption: Workflow for the spectroscopic analysis of 5-Methyl-3-hexanol.

Caption: Structure of 5-Methyl-3-hexanol with atom numbering.

References

• 1. 3-Hexanol, 5-methyl- [webbook.nist.gov]

Navigating the Research Landscape of 5-Methyl-3-hexanol: A Technical Guide for Scientists and Drug Development Professionals

An in-depth exploration of the commercial availability, physicochemical properties, and biological significance of the chiral secondary alcohol, 5-Methyl-3-hexanol. This guide provides researchers with a consolidated resource of technical data, an examination of its primary role as a semiochemical, and a detailed look into the associated signaling pathways.

For researchers and professionals in the fields of chemical synthesis, agricultural science, and drug development, 5-Methyl-3-hexanol (CAS No. 623-55-2) presents a molecule of interest due to its role as a pheromone in the insect world. Understanding its commercial availability, purity, and biological context is crucial for its application in research and development. This technical guide consolidates available data on commercial suppliers, physicochemical properties, and delves into the known biological signaling pathways associated with this and structurally related compounds.

Commercial Sourcing and Physicochemical Data

5-Methyl-3-hexanol is available for research purposes from a variety of commercial chemical suppliers. While many vendors list the compound, obtaining detailed analytical data such as a Certificate of Analysis (CoA) can be challenging for this particular molecule. Notably, some major suppliers like Sigma-Aldrich offer this product for early discovery research but explicitly state that they do not collect analytical data, placing the onus of purity and identity confirmation on the buyer.[1] However, a compilation of publicly available data provides a solid foundation for its physicochemical profile.

A summary of key quantitative data is presented in Table 1, collated from various chemical information databases and supplier listings. Researchers are advised to verify the specifications with their chosen supplier prior to procurement.

Property	Value	Source(s)
CAS Number	623-55-2	PubChem[2], LookChem[3]
Molecular Formula	C₇H₁₆O	PubChem[2], GSRS[4]
Molecular Weight	116.20 g/mol	PubChem[2], Parchem[5]
Boiling Point	152.0 to 153.0 °C at 760 mmHg (est.)	The Good Scents Company[6]
Density	0.816 g/cm³	LookChem[3]
Flash Point	51.6 °C (125.0 °F) TCC (est.)	The Good Scents Company[6]
Refractive Index	1.4170	LookChem[3]
Purity (Typical)	95.00 to 100.00% (assay)	The Good Scents Company[6]
Solubility	Soluble in alcohol; Water: 4725 mg/L at 25 °C (est.)	The Good Scents Company[6]

Biological Significance: A Focus on Pheromonal Communication

The primary documented biological role of 5-Methyl-3-hexanol is as a semiochemical, specifically as a pheromone in insects. Pheromones are crucial for intraspecific communication, mediating behaviors such as mating, aggregation, and alarm signaling.[7] While the direct application of 5-Methyl-3-hexanol in drug development is not established, the study of its interaction with insect olfactory receptors provides a valuable model for understanding ligand-receptor binding and signal transduction, fundamental concepts in pharmacology.

Insect Olfactory Signaling Pathway

The detection of volatile pheromones like 5-Methyl-3-hexanol by insects occurs in specialized sensory organs, primarily the antennae, which are covered in sensilla housing olfactory receptor neurons (ORNs).[7] The signal transduction cascade initiated by the binding of a pheromone to its receptor is a complex process, typically involving a G-protein coupled receptor (GPCR). A generalized schematic of this pathway is presented below.

A generalized insect olfactory signaling pathway initiated by pheromone binding.

This signaling cascade ultimately leads to the depolarization of the ORN and the generation of an action potential, which is then transmitted to higher olfactory centers in the insect brain for processing and eliciting a behavioral response.[8]

Experimental Protocols: A Representative Synthetic Approach

While specific experimental protocols for the biological application of 5-Methyl-3-hexanol are not widely published, synthetic methodologies are available. The following is an example of a synthetic workflow for a related chiral alcohol, which illustrates a common approach to generating such molecules for research. This can serve as a template for researchers needing to synthesize specific stereoisomers of 5-Methyl-3-hexanol.

Example Synthetic Workflow: Chiral Alcohol Synthesis

A representative multi-step synthesis of a chiral alcohol from a chiral precursor.

Relevance to Drug Development and Future Directions

Although 5-Methyl-3-hexanol is primarily studied in the context of chemical ecology, the principles of its interaction with biological systems are pertinent to drug development. The high specificity and potency of pheromones in their interaction with GPCRs are qualities sought after in drug candidates. The study of insect olfactory receptors and their ligands can provide insights into the structure-activity relationships of small molecules with GPCRs, a major class of drug targets.

Furthermore, the general effects of alcohols on biological membranes and cellular signaling are of interest in toxicology and pharmacology. Alcohols are known to modulate the properties of lipid bilayers and can interact with membrane-associated signal transduction pathways, such as those involving phospholipases.[9][10] While the specific effects of 5-Methyl-3-hexanol on mammalian cell signaling are yet to be elucidated, its structural characteristics as a branched-chain alcohol suggest potential interactions with lipid membranes and membrane-bound proteins.

Future research could explore the effects of 5-Methyl-3-hexanol and other related branched-chain alcohols on mammalian cell lines, particularly those expressing a range of GPCRs or ion channels. Such studies could uncover novel biological activities and potentially open new avenues for its application in drug discovery and development.

References

• 1. 5-METHYL-3-HEXANOL AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. 3-Hexanol, 5-methyl- | C7H16O | CID 12186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-METHYL-3-HEXANOL｜lookchem [lookchem.com]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. parchem.com [parchem.com]
• 6. 5-methyl-3-hexanol, 623-55-2 [thegoodscentscompany.com]
• 7. The neural basis for insect pheromonal communication - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pheromones.alfa-chemistry.com [pheromones.alfa-chemistry.com]
• 9. Alcohol's Effects on Lipid Bilayer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Alcohol and membrane-associated signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (3R, 4S)-4-Methyl-3-hexanol Pheromone

Introduction

(3R, 4S)-4-Methyl-3-hexanol is a significant insect pheromone, playing a crucial role in the chemical communication of various ant species. It has been identified as the primary pheromone of the ant Tetramorium impurum and is also known to act as a synergist in the aggregation pheromone of the almond bark beetle, Scolytus amygdali.[1][2][3][4][5] The precise stereochemistry of (3R, 4S) is critical for its biological activity, making enantioselective synthesis a key focus for researchers in chemical ecology and pest management. These application notes provide detailed protocols for the synthesis of (3R, 4S)-4-Methyl-3-hexanol, intended for researchers, scientists, and professionals in drug development and related fields.

Synthetic Strategies

Two primary strategies for the synthesis of (3R, 4S)-4-Methyl-3-hexanol are presented: a multi-step synthesis from a chiral precursor and a conceptual Grignard-based approach.

Enantioselective Synthesis from (R)-2,3-Cyclohexylideneglyceraldehyde

This pathway utilizes a chiron approach, starting from the readily available chiral building block, (R)-2,3-cyclohexylideneglyceraldehyde, derived from D-mannitol.[1][4] This method establishes the desired stereochemistry early in the synthetic sequence.

Experimental Protocols

A detailed, step-by-step protocol for this synthesis is outlined below.

Step 1: Benzylation of (4S, 5R, 1'E)-5,6-O-Cyclohexylidene-1-hexene-3,4-diol (Compound 2)

• Objective: To protect the hydroxyl group as a benzyl ether.

• Procedure:

  • To a stirred suspension of sodium hydride (NaH, 50% suspension in oil, 720 mg, 15 mmol, pre-washed with hexane) in tetrahydrofuran (THF, 100 mL), add a solution of compound 2 (3.39 g, 15 mmol) in THF (50 mL) dropwise over 1.5 hours.

  • Gently heat the mixture to 50°C for an additional hour.

  • Add benzyl bromide (2.6 g, 15 mmol) in THF (50 mL) dropwise to the stirred mixture at 50°C over 3 hours.

  • After stirring for an additional 30 minutes, quench the reaction with water.

  • Perform a standard aqueous work-up and extract the product. Remove the solvent under reduced pressure to yield the crude benzylated product, which can be used in the next step without further purification.

Step 2: Deketalisation to (2R, 3S, 4S)-3-Benzyloxy-4-methyl-5-hexene-1,2-diol (Compound 3)

• Objective: To remove the cyclohexylidene protecting group to reveal the diol.

• Procedure: This step follows the benzylation and involves acidic hydrolysis, although specific details are not provided in the source material, a general procedure would involve treatment with an acid catalyst (e.g., p-toluenesulfonic acid) in a protic solvent mixture (e.g., THF/water).

Step 3: Dimesylation of Diol (Compound 3) to (2R, 3S, 4S)-1,2-Dimesyloxy-3-benzyloxy-4-methyl-hex-5-ene (Compound 4)

• Objective: To convert the hydroxyl groups into good leaving groups (mesylates).

• Procedure:

  • Dissolve compound 3 (1.9 g, 7 mmol) and triethylamine (5 mL) in dichloromethane (CH₂Cl₂, 50 mL) and cool to 0°C.

  • Add methanesulfonyl chloride (1.1 mL, 14.2 mmol) at 0°C over a period of 30 minutes.

  • Stir the mixture for 4 hours.

  • Quench the reaction with water and perform an aqueous work-up.

  • Wash the organic layer successively with dilute aqueous HCl, water, and brine.

  • Remove the solvent to afford the crude dimesylated product (Compound 4), which is used in the next step without further purification.

Step 4: Elimination to (3S, 4S)-3-Benzyloxy-4-methyl-hex-1,5-diene (Compound 5)

• Objective: To form a diene through the elimination of the vicinal dimesyloxy groups.

• Procedure:

  • Prepare a mixture of compound 4 (2 g, 5.1 mmol), zinc dust (18 g, 0.275 g-atom), and sodium iodide (NaI, 38 g, 0.255 mol) in dimethylformamide (DMF, 50 mL).

  • Heat the stirred mixture at 140°C for 5 hours.

  • Cool the reaction to room temperature, add ether, and filter.

  • Wash the residue thoroughly with ether and water.

  • Extract the aqueous layer thoroughly with ether.

  • Combine the organic extracts, wash with water and brine, and then dry.

  • Remove the solvent and purify the residue by column chromatography (silica gel, 0-15% ether in hexane) to afford pure compound 5.

Step 5: Hydrogenation and Debenzylation to (3R, 4S)-4-Methyl-3-hexanol (I)

• Objective: To reduce the double bonds and remove the benzyl protecting group to yield the final product.

• Procedure:

  • Prepare a stirred mixture of 10% Palladium on carbon (Pd-C, 100 mg) in a solution of compound 5 (500 mg) in ethanol (50 mL) containing a few drops of acetic acid.

  • Subject the mixture to hydrogenation under a positive pressure of hydrogen for 40 hours.

  • Filter the reaction mixture to remove the catalyst.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in ether, wash with water and brine, and then dry.

  • Purify the residue by column chromatography (silica gel, 0-20% ethyl acetate in hexane) to afford pure (3R, 4S)-4-Methyl-3-hexanol (I).

Quantitative Data

Step	Product	Starting Material	Yield (%)	Specific Rotation [α]²³ (c, solvent)
3	(2R, 3S, 4S)-1,2-Dimesyloxy-3-benzyloxy-4-methyl-hex-5-ene (4)	(2R, 3S, 4S)-3-Benzyloxy-4-methyl-5-hexene-1,2-diol (3)	83.6%	Not Reported
4	(3S, 4S)-3-Benzyloxy-4-methyl-hex-1,5-diene (5)	(2R, 3S, 4S)-1,2-Dimesyloxy-3-benzyloxy-4-methyl-hex-5-ene (4)	51.2%	Not Reported
5	(3R, 4S)-4-Methyl-3-hexanol (I)	(3S, 4S)-3-Benzyloxy-4-methyl-hex-1,5-diene (5)	88%	+2.9 (c 2.8, CHCl₃)

Synthesis Workflow

Caption: Enantioselective synthesis of (3R, 4S)-4-Methyl-3-hexanol.

Grignard-Based Synthesis (Conceptual)

A common retrosynthetic approach for alcohols involves a Grignard reaction.[6][7][8][9] For 4-methyl-3-hexanol, this could involve the reaction of a propyl Grignard reagent with 2-methylbutanal or an ethyl Grignard reagent with 2-methylpentan-3-one. To achieve the desired (3R, 4S) stereochemistry, an asymmetric reduction or a chiral auxiliary would be necessary.

Conceptual Experimental Workflow

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. antwiki.org [antwiki.org]
• 6. Show how 4-methyl-3-hexanol can be synthesized from 3-pentanone. | Study Prep in Pearson+ [pearson.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Solved Use retrosynthetic analysis to suggest a way to | Chegg.com [chegg.com]
• 9. Solved Use retrosynthetic analysis to suggest a way to | Chegg.com [chegg.com]

Gas Chromatography Methods for 5-Methyl-3-hexanol Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of 5-Methyl-3-hexanol using gas chromatography (GC). The methods outlined below cover both standard quantitative analysis and chiral separations of its enantiomers, which is often critical in pharmaceutical and biological studies.

Introduction

5-Methyl-3-hexanol is a volatile organic compound of interest in various fields, including flavor and fragrance chemistry, and as a potential biomarker or chiral building block in drug development. Gas chromatography is the premier analytical technique for the separation and quantification of such volatile compounds. Due to the presence of a stereocenter, 5-Methyl-3-hexanol exists as a pair of enantiomers, (R)- and (S)-5-methyl-3-hexanol. As the biological activity of enantiomers can differ significantly, methods for their separation are also presented.

General Sample Preparation for GC Analysis

Proper sample preparation is crucial for accurate and reproducible GC analysis. The goal is to extract and concentrate the analyte of interest from the sample matrix while minimizing interferences. Samples for GC analysis should be volatile or semi-volatile and dissolved in a suitable low-boiling-point solvent.[1]

Solvents: Recommended solvents for liquid injections include hexane, dichloromethane, methanol, and ethyl acetate.[2][3] It is important to use high-purity solvents to avoid extraneous peaks in the chromatogram.[1]

Sample Concentration: For GC-MS analysis, a typical starting concentration is approximately 10 µg/mL, aiming for an on-column injection of about 10 ng.[2] For GC-FID, concentrations may be in the range of 0.1 - 1 mg/mL.[1]

Common Sample Preparation Techniques:

• Liquid-Liquid Extraction (LLE): This technique is used to separate analytes based on their differential solubility in two immiscible liquids.[3]

• Solid-Phase Extraction (SPE): SPE is a technique to concentrate and purify analytes from complex matrices by passing the sample through a cartridge containing a sorbent material.[3]

• Headspace Analysis: This method is ideal for analyzing volatile compounds in solid or liquid samples. The sample is sealed in a vial and heated, and the vapor phase (headspace) is injected into the GC.[3][4]

• Solid-Phase Microextraction (SPME): SPME is a solvent-free technique that uses a coated fiber to extract analytes from a sample. The fiber is then desorbed in the hot GC inlet.[4]

Application Note 1: Quantitative Analysis of 5-Methyl-3-hexanol using GC-FID

This method is suitable for the quantification of 5-Methyl-3-hexanol in a relatively clean matrix.

Experimental Protocol

1. Sample Preparation (Liquid Injection):

• Accurately weigh a known amount of the sample containing 5-Methyl-3-hexanol.
• Dissolve the sample in a known volume of hexane to achieve an estimated concentration of 0.5 mg/mL.
• If necessary, filter the sample through a 0.22 µm syringe filter to remove any particulate matter.[1]
• Transfer the final solution to a 2 mL autosampler vial.

2. GC-FID Instrumentation and Conditions:

• GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID).
• Column: A non-polar capillary column, such as a DB-5 (5% Phenyl Polysiloxane) or equivalent, with dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness is recommended based on common use for similar analytes.
• Injector: Split/splitless injector.
• Carrier Gas: Helium or Hydrogen.

3. Data Acquisition and Analysis:

• Prepare a series of calibration standards of 5-Methyl-3-hexanol in hexane (e.g., 10, 50, 100, 250, 500 µg/mL).
• Inject the standards and the sample.
• Integrate the peak corresponding to 5-Methyl-3-hexanol.
• Construct a calibration curve by plotting the peak area versus the concentration of the standards.
• Determine the concentration of 5-Methyl-3-hexanol in the sample from the calibration curve.

Quantitative Data Summary

The following table summarizes typical parameters for the quantitative analysis of 5-Methyl-3-hexanol by GC-FID. Note that the retention time, LOD, and LOQ are estimates and should be determined experimentally for a specific instrument and method.

Parameter	Value
GC Column	DB-5, 30 m x 0.25 mm ID, 0.25 µm
Injector Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min
Detector	FID
Detector Temperature	280 °C
Expected Retention Time	~8 - 12 min
Limit of Detection (LOD)	Typically 0.1 - 1 µg/mL
Limit of Quantification (LOQ)	Typically 0.5 - 5 µg/mL

Application Note 2: Chiral Separation of 5-Methyl-3-hexanol Enantiomers by GC

This method is designed for the separation and quantification of the (R)- and (S)-enantiomers of 5-Methyl-3-hexanol. Chiral separation is typically achieved using a GC column with a chiral stationary phase, most commonly a cyclodextrin derivative.[5]

Experimental Protocol

1. Sample Preparation (with optional derivatization):

• Dissolve the sample containing 5-Methyl-3-hexanol in a suitable solvent (e.g., dichloromethane).
• Optional Derivatization: To improve peak shape and potentially enhance chiral recognition, the alcohol can be derivatized. A common method is acetylation using acetic anhydride and a catalyst like pyridine. This converts the alcohol to its corresponding acetate ester.
• Transfer the final solution to a 2 mL autosampler vial.

2. Chiral GC Instrumentation and Conditions:

• GC System: A gas chromatograph with a sensitive detector (FID or MS).
• Chiral Column: A cyclodextrin-based chiral capillary column is required. A commonly used phase for separating chiral alcohols is a derivatized β-cyclodextrin column (e.g., Rt-βDEXsm, CP Chirasil-DEX CB).[6]
• Injector: Split/splitless injector.
• Carrier Gas: Hydrogen is often preferred for chiral separations due to its higher optimal linear velocity, leading to faster analysis times without significant loss of resolution.[6]

3. Data Acquisition and Analysis:

• Inject a racemic standard of 5-Methyl-3-hexanol to determine the retention times of the two enantiomers.
• Inject the sample.
• Integrate the peaks for each enantiomer.
• The enantiomeric excess (% ee) can be calculated using the peak areas (A1 and A2) of the two enantiomers: % ee = |(A1 - A2) / (A1 + A2)| * 100.

Quantitative Data Summary for Chiral Analysis

The following table provides typical parameters for the chiral GC separation of 5-Methyl-3-hexanol enantiomers. The separation factor (α) is a measure of the selectivity of the chiral column for the two enantiomers.

Parameter	Value
GC Column	Rt-βDEXsm, 30 m x 0.25 mm ID, 0.25 µm
Injector Temperature	230 °C
Injection Mode	Split (e.g., 100:1)
Injection Volume	1 µL
Carrier Gas	Hydrogen
Linear Velocity	~50 cm/sec
Oven Program	40 °C (hold 1 min), ramp to 200 °C at 2 °C/min
Detector	FID
Detector Temperature	250 °C
Expected Retention Times	Dependent on enantiomer, typically between 20-40 min
Separation Factor (α)	> 1.05 for baseline resolution

Visualizations

General GC Analysis Workflow

Caption: General workflow for GC analysis.

Chiral Separation Principle

Caption: Principle of chiral separation by GC.

References

• 1. researchgate.net [researchgate.net]
• 2. idus.us.es [idus.us.es]
• 3. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 4. hplc.sk [hplc.sk]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. gcms.cz [gcms.cz]

Application Note: Chiral Separation of 5-Methyl-3-hexanol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-3-hexanol is a chiral secondary alcohol with applications in various fields, including flavor and fragrance chemistry, and as a building block in organic synthesis. The stereochemistry of this compound is crucial as enantiomers can exhibit different biological activities and sensory properties. Therefore, the ability to separate and quantify the individual enantiomers is of significant importance for quality control, regulatory compliance, and research and development.

This application note provides detailed protocols for the chiral separation of 5-Methyl-3-hexanol enantiomers using two primary chromatographic techniques: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The methodologies are based on established principles for the separation of chiral alcohols, utilizing commercially available chiral stationary phases (CSPs).

Gas Chromatography (GC) Method

Gas chromatography is a powerful technique for the separation of volatile and thermally stable compounds. For the enantioselective analysis of alcohols like 5-Methyl-3-hexanol, cyclodextrin-based chiral stationary phases are highly effective. These CSPs form transient diastereomeric complexes with the enantiomers, leading to differences in retention times.

Experimental Protocol: GC

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Autosampler

• Data acquisition and processing software

Chromatographic Conditions:

Parameter	Condition
Column	Cyclodextrin-based chiral capillary column (e.g., Hydrodex β-6TBDM, 25 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Hydrogen or Helium, constant flow
Inlet Temperature	250 °C
Injection Volume	1.0 µL
Split Ratio	50:1
Oven Temperature Program	50 °C (hold for 2 min), ramp at 2 °C/min to 150 °C (hold for 5 min)
Detector	FID
Detector Temperature	250 °C

Sample Preparation:

• Prepare a stock solution of racemic 5-Methyl-3-hexanol in a suitable solvent (e.g., dichloromethane or methanol) at a concentration of 1 mg/mL.

• For analysis, dilute the stock solution to a final concentration of approximately 100 µg/mL with the same solvent.

Data Presentation: Anticipated GC Results

The following table presents illustrative quantitative data based on the separation of structurally similar secondary alcohols on a cyclodextrin-based GC column. Actual retention times may vary depending on the specific instrument and column used.

Enantiomer	Retention Time (min)	Resolution (Rs)
(R)-5-Methyl-3-hexanol	18.5	\multirow{2}{*}{> 1.5}
(S)-5-Methyl-3-hexanol	19.2

GC Experimental Workflow

GC analysis workflow for 5-Methyl-3-hexanol enantiomers.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a versatile technique for the separation of a wide range of compounds. For the chiral separation of alcohols, polysaccharide-based CSPs, such as those derived from cellulose and amylose, are widely used and offer excellent enantioselectivity. Normal-phase chromatography is often the preferred mode for such separations.

Experimental Protocol: HPLC

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV-Vis or Refractive Index (RI) detector

• Data acquisition and processing software

Chromatographic Conditions:

Parameter	Condition
Column	Polysaccharide-based chiral column (e.g., Chiralpak® AD-H, 250 mm x 4.6 mm ID, 5 µm particle size)
Mobile Phase	n-Hexane / 2-Propanol (95:5, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection	RI or UV at a low wavelength (e.g., 210 nm) if there is sufficient end-absorption

Sample Preparation:

• Prepare a stock solution of racemic 5-Methyl-3-hexanol in the mobile phase at a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Data Presentation: Anticipated HPLC Results

The following table presents illustrative quantitative data based on the separation of similar aliphatic alcohols on a polysaccharide-based HPLC column. Actual retention times and resolution will depend on the specific column and conditions.

Enantiomer	Retention Time (min)	Resolution (Rs)
Enantiomer 1	12.3	\multirow{2}{*}{> 2.0}
Enantiomer 2	14.1

HPLC Experimental Workflow

Application Notes and Protocols for (3R,4S)-4-Methyl-3-hexanol in Ant Pheromone Research

Topic: Application of (3R,4S)-4-Methyl-3-hexanol in Ant Pheromone Research

Abstract: This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in the study of (3R,4S)-4-Methyl-3-hexanol, a known pheromone component in the ant species Tetramorium impurum. While the initial query specified 5-Methyl-3-hexanol, a thorough review of scientific literature indicates that (3R,4S)-4-Methyl-3-hexanol is the relevant and well-documented compound in the context of ant pheromones. These notes cover the background, data presentation of behavioral responses, and detailed experimental protocols for behavioral bioassays. Additionally, diagrams illustrating experimental workflows and a generalized olfactory signaling pathway are provided.

Introduction

(3R,4S)-4-Methyl-3-hexanol is a semiochemical that has been identified as a component of the pheromonal secretions from the heads of all adult castes of the ant Tetramorium impurum.[1][2][3][4][5] It is often found in conjunction with 4-methyl-3-hexanone.[1][2][3][4][5] The absolute configuration of the naturally occurring alcohol has been determined to be 3R,4S.[1][2][3][4][5] Research into the behavioral effects of this compound is crucial for understanding the chemical ecology and social communication of T. impurum and related species. These studies can inform the development of novel pest management strategies that utilize pheromones to manipulate ant behavior.

Data Presentation: Quantitative Behavioral Response Data

Quantitative data on the specific behavioral responses of Tetramorium impurum to varying concentrations of (3R,4S)-4-Methyl-3-hexanol are not extensively detailed in the currently available literature. However, the compound has been qualitatively described as a pheromone. For the purpose of these application notes, a template table is provided below, which can be populated as more specific dose-response data becomes available through further research. The table structure is based on common metrics in ant behavioral assays.

Ant Species	Pheromone Component	Concentration	Behavioral Response Metric	Observation	Source
Tetramorium impurum	(3R,4S)-4-Methyl-3-hexanol	To be determined	Trail-following index (%)	Data not available
Tetramorium impurum	(3R,4S)-4-Methyl-3-hexanol	To be determined	Attraction frequency (%)	Data not available
Tetramorium impurum	(3R,4S)-4-Methyl-3-hexanol	To be determined	Aggregation (number of ants)	Data not available
Tetramorium impurum	4-Methyl-3-hexanone	To be determined	Alarm behavior (e.g., running speed)	Data not available

Experimental Protocols

The following protocols are detailed methodologies for key experiments to investigate the behavioral effects of (3R,4S)-4-Methyl-3-hexanol on ants. These protocols are based on established methods for ant pheromone bioassays and can be adapted for Tetramorium impurum.

A convenient method for the synthesis of (3R,4S)-4-Methyl-3-hexanol has been described, utilizing a chiron approach starting from D-mannitol.[4][5] The key steps involve the creation of a diene intermediate followed by catalytic hydrogenation to yield the final product.[4][5] For detailed synthetic procedures, including reagents and reaction conditions, please refer to the publication by Dhotare et al. (2000).[4][5]

This protocol is adapted from established trail-following bioassays for Tetramorium species and is designed to quantify the trail-following behavior elicited by (3R,4S)-4-Methyl-3-hexanol.

Objective: To determine if Tetramorium impurum workers follow an artificial trail of (3R,4S)-4-Methyl-3-hexanol and to quantify this response.

Materials:

• Colonies of Tetramorium impurum.

• Synthetic (3R,4S)-4-Methyl-3-hexanol.

• Solvent (e.g., hexane or pentane).

• Micropipettes.

• Filter paper discs (e.g., 9 cm diameter).

• Glass petri dishes or a similar arena.

• Video recording equipment and analysis software.

• Stopwatch.

Procedure:

• Preparation of Pheromone Solutions: Prepare a serial dilution of (3R,4S)-4-Methyl-3-hexanol in the chosen solvent (e.g., 0.01 ng/µL, 0.1 ng/µL, 1 ng/µL, 10 ng/µL, and 100 ng/µL). A solvent-only solution will serve as the negative control.

• Preparation of the Arena: Place a filter paper disc in the arena. Using a micropipette, draw a circular or Y-shaped trail on the filter paper with a known volume and concentration of the pheromone solution. For a circular trail, a turntable can be used to ensure a uniform line.[6] For a Y-choice assay, one arm is treated with the pheromone and the other with the solvent.

• Ant Collection and Introduction: Collect worker ants from a foraging trail of a laboratory colony. Introduce a single ant at the beginning of the trail.

• Behavioral Observation: Record the ant's behavior for a set period (e.g., 5 minutes). Note the distance the ant follows the trail, the duration of trail-following, and in a choice assay, which arm of the trail the ant chooses.

• Data Analysis: The trail-following index can be calculated as (distance followed on pheromone trail / total trail length) x 100. For choice assays, the preference for the pheromone trail over the control can be analyzed using a chi-squared test.

• Replication: Repeat the experiment with multiple ants and different colonies to ensure the robustness of the results.

This protocol is a standard method to test for attraction or repulsion to a volatile compound.

Objective: To determine if Tetramorium impurum workers are attracted to, repelled by, or indifferent to the odor of (3R,4S)-4-Methyl-3-hexanol.

Materials:

• Glass Y-tube olfactometer.

• Air pump and flow meters.

• Humidifier (to moisten the air).

• Odor source chambers.

• Filter paper.

• Synthetic (3R,4S)-4-Methyl-3-hexanol and solvent.

Procedure:

• Setup: Connect the air pump to the Y-tube, with airflow regulated by flow meters. The air should be humidified before entering the arms of the olfactometer.

• Odor Source: In one odor source chamber, place a piece of filter paper treated with a known amount of (3R,4S)-4-Methyl-3-hexanol solution. In the other chamber, place a filter paper with the solvent only as a control.

• Ant Introduction: Introduce a single worker ant into the main arm of the Y-tube.

• Observation: Allow the ant to move freely in the olfactometer for a set period (e.g., 10 minutes). Record the time the ant spends in each arm and the first arm it enters.

• Data Analysis: A significant preference for the pheromone-treated arm indicates attraction, while a significant preference for the control arm indicates repulsion. No significant difference suggests neutrality. Statistical analysis can be performed using a t-test or a chi-squared test.

• Cleaning and Rotation: Thoroughly clean the Y-tube with solvent and bake it between trials to remove any residual odors. Rotate the arms of the olfactometer to avoid any positional bias.

Visualizations

Caption: Experimental workflow for ant pheromone bioassays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PheromonesWorker [scientificbeekeeping.co.uk]
• 3. antwiki.org [antwiki.org]
• 4. Pheromone representation in the ant antennal lobe changes with age - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Note: Acquiring a ¹H NMR Spectrum of 5-Methyl-3-hexanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for obtaining a high-quality ¹H Nuclear Magnetic Resonance (¹H NMR) spectrum of 5-Methyl-3-hexanol. The information herein is intended to guide researchers in setting up the experiment, acquiring the data, and understanding the expected spectral features.

Introduction

5-Methyl-3-hexanol is a secondary alcohol with the chemical formula C₇H₁₆O.[1][2] ¹H NMR spectroscopy is a powerful analytical technique used to determine the structure and purity of organic molecules by providing information about the chemical environment of hydrogen atoms. This protocol outlines the necessary steps for preparing a sample of 5-Methyl-3-hexanol, setting up an NMR spectrometer, and acquiring a clear spectrum.

Chemical Properties of 5-Methyl-3-hexanol

A summary of the relevant chemical properties of 5-Methyl-3-hexanol is provided in the table below.

Property	Value
Molecular Formula	C₇H₁₆O
Molecular Weight	116.20 g/mol [2]
Appearance	Liquid
Density	0.816 g/cm³[3]
Boiling Point	152.7 °C at 760 mmHg[3]
Solubility	Soluble in most organic solvents, slightly soluble in water.

Predicted ¹H NMR Spectral Data

The following table summarizes the predicted chemical shifts, multiplicities, and integration values for the protons in 5-Methyl-3-hexanol, based on its chemical structure and reference spectral data. The spectrum is referenced to Tetramethylsilane (TMS) at 0.00 ppm.

Protons (Position)	Chemical Shift (δ, ppm)	Multiplicity	Integration
-OH (3)	~1.5 - 2.5	Singlet (broad)	1H
-CH(OH)- (3)	~3.5 - 3.7	Multiplet	1H
-CH₂- (4)	~1.2 - 1.4	Multiplet	2H
-CH(CH₃)₂ (5)	~1.6 - 1.8	Multiplet	1H
-CH(CH₃)₂ (6, 7)	~0.9	Doublet	6H
-CH₂CH₃ (2)	~1.4 - 1.6	Multiplet	2H
-CH₂CH₃ (1)	~0.9	Triplet	3H

Experimental Protocol

This section details the step-by-step procedure for acquiring the ¹H NMR spectrum of 5-Methyl-3-hexanol.

Materials:

• 5-Methyl-3-hexanol

• Deuterated chloroform (CDCl₃)

• Tetramethylsilane (TMS)

• NMR tube (5 mm)

• Pasteur pipette

• Volumetric flask

• NMR Spectrometer (e.g., 400 MHz)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 5-Methyl-3-hexanol.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a small vial.

  • Add a small drop of Tetramethylsilane (TMS) as an internal standard (0 ppm reference).

  • Transfer the solution to a clean, dry 5 mm NMR tube using a Pasteur pipette.

• NMR Spectrometer Setup:

  • Insert the NMR tube into the spinner turbine and place it in the NMR magnet.

  • Lock the spectrometer on the deuterium signal of the CDCl₃ solvent.

  • Shim the magnetic field to obtain a sharp and symmetrical solvent peak. This process maximizes the homogeneity of the magnetic field.

  • Tune and match the probe for the ¹H frequency to ensure optimal signal detection.

• Data Acquisition:

  • Set the following acquisition parameters (these may be adjusted for optimization):

    • Number of scans (NS): 8-16

    • Relaxation delay (D1): 1-2 seconds

    • Pulse width (P1): Typically a 30° or 90° pulse, as calibrated for the specific instrument.

    • Spectral width (SW): 0-12 ppm

    • Acquisition time (AQ): 2-4 seconds

  • Acquire the ¹H NMR spectrum.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks to determine the relative number of protons for each signal.

  • Analyze the chemical shifts and coupling patterns to assign the peaks to the respective protons in the 5-Methyl-3-hexanol molecule.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for obtaining the ¹H NMR spectrum of 5-Methyl-3-hexanol.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 3. 5-METHYL-3-HEXANOL｜lookchem [lookchem.com]

Application Notes and Protocols: 5-Methyl-3-hexanol as a Chiral Building Block in Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 5-Methyl-3-hexanol as a versatile chiral building block in the stereoselective synthesis of bioactive molecules, particularly insect pheromones. The protocols outlined below offer comprehensive guidance for the practical application of this chiral alcohol in organic synthesis.

Synthesis of Insect Pheromones

Chiral 5-Methyl-3-hexanol isomers are key components or synergists of various insect pheromones. Their stereochemistry is crucial for biological activity, making enantioselective synthesis a critical aspect of their application.

(3R, 4S)-4-Methyl-3-hexanol: Pheromone of the Ant Tetramorium impurum

(3R, 4S)-4-Methyl-3-hexanol is the primary component of the trail pheromone of the ant Tetramorium impurum.[1] A convenient and efficient synthesis has been developed starting from D-mannitol, which serves as the chiral pool source.

Caption: Synthetic pathway to (3R, 4S)-4-Methyl-3-hexanol from D-mannitol.

Step	Product	Reagents and Conditions	Yield (%)	Specific Rotation ([α]D)
Benzylation and Deketalization	(2R,3S,4S)-3-Benzyloxy-4-methyl-5-hexene-1,2-diol (3)	1. NaH, THF; 2. Benzyl Bromide	75.5	+27.8 (c 1.05, CHCl3)
Dimesylation	(2R,3S,4S)-1,2-Dimesyloxy-3-benzyloxy-4-methyl-hex-5-ene (4)	Methanesulfonyl Chloride, Et3N, CH2Cl2, 0°C to rt	83.6	+26.45 (c 1.5, CHCl3)
Elimination	(3S,4S)-3-Benzyloxy-4-methyl-hex-1,5-diene (5)	Zn dust, NaI, DMF, 140°C	51.2	+11.25 (c 1.64, CHCl3)
Hydrogenation	(3R,4S)-4-Methyl-3-hexanol (I)	H2, 10% Pd-C, EtOH, Acetic acid	88	+2.9 (c 2.8, CHCl3)

Protocol 1: Synthesis of (2R, 3S, 4S)-3-Benzyloxy-4-methyl-5-hexene-1,2-diol (3) [1]

• A solution of (2R, 3S, 4S)-2,3-Cyclohexylidene-4-methyl-5-hexene-1,2-diol (3.39 g, 0.015 mol) in THF (50 mL) is added dropwise over 1.5 h to a stirred suspension of NaH (720 mg of a 50% suspension in oil, 0.015 mol, washed with hexane) in THF (100 mL).

• The mixture is gently heated to 50°C for 1 h.

• Benzyl bromide (2.6 g, 0.015 mol) in THF (50 mL) is then added dropwise to the stirred mixture at 50°C over a period of 3 h.

• After stirring for an additional 30 min, the mixture is treated with water.

• The product is extracted with an organic solvent, and the solvent is removed under reduced pressure to afford the crude benzylated intermediate.

• The crude product is then treated with acid to remove the cyclohexylidene protecting group, followed by extraction and purification by column chromatography to yield diol 3 .

Protocol 2: Synthesis of (3R, 4S)-4-Methyl-3-hexanol (I) [1]

• A stirred mixture of 10% Pd-C (100 mg) in a solution of (3S, 4S)-3-Benzyloxy-4-methyl-hex-1,5-diene (5) (500 mg) in ethanol (50 mL) containing a few drops of acetic acid is subjected to hydrogenation for 40 h under a positive pressure of hydrogen.

• The mixture is then filtered to remove the catalyst.

• After solvent removal under reduced pressure, the residue is mixed with ether.

• The organic layer is washed with water and brine and then dried over anhydrous Na2SO4.

• Solvent removal and column chromatography (silica gel, 0-20% ethyl acetate in hexane) of the residue affords pure (3R, 4S)-4-Methyl-3-hexanol (I).

(S)-4-Methyl-3-hexanone: Alarm Pheromone of the Ant Manica mutica

The chiral ketone (S)-4-Methyl-3-hexanone is the alarm pheromone of the ant Manica mutica. It can be readily synthesized by the oxidation of (3R, 4S)-4-Methyl-3-hexanol.

Caption: Oxidation of (3R, 4S)-4-Methyl-3-hexanol to (S)-4-Methyl-3-hexanone.

Starting Material	Product	Reagents and Conditions	Yield (%)	Specific Rotation ([α]D)
(3R,4S)-4-Methyl-3-hexanol (I)	(S)-4-Methyl-3-hexanone (II)	PCC, CH2Cl2, rt	69	+30.7 (c 3.4, Et2O)

Protocol 3: Synthesis of (S)-4-Methyl-3-hexanone (II)

• To a stirred solution of (3R, 4S)-4-Methyl-3-hexanol (I) in anhydrous dichloromethane, add pyridinium chlorochromate (PCC).

• The mixture is stirred at room temperature for 2.5 h until the disappearance of the starting material is complete (monitored by TLC).

• Dry ether is added to the stirred mixture, which is then filtered through a pad of Florisil.

• Removal of the solvent from the filtrate and column chromatography (silica gel, 0-15% ether in hexane) of the residue affords pure (S)-4-Methyl-3-hexanone (II).

(3S, 4S)-4-Methyl-3-hexanol: Synergist for the Aggregation Pheromone of Scolytus amygdali

(3S, 4S)-4-Methyl-3-hexanol acts as a synergist for the aggregation pheromone of the almond bark beetle, Scolytus amygdali.[2][3][4] Its synthesis requires a different stereochemical approach to establish the (3S, 4S) configuration. While a detailed experimental protocol for this specific isomer was not found in the searched literature, the synthesis of all four stereoisomers of 4-methyl-3-heptanol has been reported, often employing chiral auxiliaries like SAMP and RAMP, followed by reduction of the corresponding ketone. A similar strategy could be applied for the synthesis of (3S, 4S)-4-Methyl-3-hexanol.

General Oxidation Protocols for 5-Methyl-3-hexanol

5-Methyl-3-hexanol, as a secondary alcohol, can be oxidized to the corresponding ketone, 4-methyl-3-hexanone, using a variety of modern, mild oxidation reagents. This transformation is a key step in the synthesis of certain pheromones and other bioactive molecules. Below are general protocols for Swern and Dess-Martin periodinane oxidations that can be adapted for 5-Methyl-3-hexanol.

Logical Relationship: Oxidation Methods

Caption: Common methods for the oxidation of 5-Methyl-3-hexanol.

Protocol 4: Swern Oxidation (General Procedure)

The Swern oxidation is a mild and efficient method for oxidizing primary and secondary alcohols to aldehydes and ketones, respectively. It utilizes dimethyl sulfoxide (DMSO) activated with oxalyl chloride, followed by quenching with a hindered base like triethylamine.

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve oxalyl chloride (1.1-1.5 equivalents) in anhydrous dichloromethane (DCM) and cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of DMSO (2.2-3.0 equivalents) in anhydrous DCM to the oxalyl chloride solution via a dropping funnel, maintaining the internal temperature below -60 °C. Stir the mixture for 15 minutes.

• Prepare a solution of 5-Methyl-3-hexanol (1.0 equivalent) in anhydrous DCM. Add this solution dropwise to the reaction mixture, ensuring the temperature remains at -78 °C. Stir the resulting mixture for 45-60 minutes at this temperature.

• Add triethylamine (5.0 equivalents) dropwise to the reaction mixture. A thick white precipitate will form.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by adding water. Separate the organic layer and wash it sequentially with a dilute acid solution (e.g., 1M HCl), water, and saturated brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the organic phase under reduced pressure. The crude 4-methyl-3-hexanone can be purified by flash column chromatography or distillation.

Protocol 5: Dess-Martin Periodinane (DMP) Oxidation (General Procedure)

The Dess-Martin periodinane (DMP) is a hypervalent iodine reagent that offers a mild and selective oxidation of alcohols to aldehydes and ketones under neutral conditions.

• To a stirred solution of 5-Methyl-3-hexanol (1.0 equivalent) in anhydrous dichloromethane (DCM) at room temperature, add Dess-Martin periodinane (1.1-1.5 equivalents) in one portion.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, dilute the reaction mixture with diethyl ether and pour it into a saturated aqueous solution of sodium bicarbonate containing an excess of sodium thiosulfate.

• Stir the biphasic mixture vigorously until the solid dissolves and the layers become clear.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, and then dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to afford the crude 4-methyl-3-hexanone, which can be further purified by column chromatography or distillation.

Disclaimer: These protocols are intended for guidance and may require optimization based on specific laboratory conditions and the desired scale of the reaction. Appropriate safety precautions should be taken when handling all chemicals.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Quantification of 5-Methyl-3-hexanol in Human Plasma

For Research Use Only. Not for use in diagnostic procedures.

Introduction

5-Methyl-3-hexanol is a volatile organic compound (VOC) belonging to the family of branched-chain alcohols. While the biological significance and metabolic pathways of 5-Methyl-3-hexanol are not well-documented in publicly available scientific literature, the analysis of VOCs in biological matrices such as blood, urine, and breath is a growing field of interest for biomarker discovery and exposure monitoring. Exposure to various industrial solvents and chemicals can lead to the presence of their metabolites, including alcohols, in the body.[1][2][3] Therefore, the ability to accurately quantify compounds like 5-Methyl-3-hexanol in biological samples is of interest to researchers in toxicology, environmental health, and drug development.

This application note provides a detailed protocol for the quantification of 5-Methyl-3-hexanol in human plasma using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS). As there is a lack of established quantitative data for this specific analyte in biological samples, this document presents a generalized yet robust methodology that can be adapted and validated by researchers.

Quantitative Data Summary

Given the absence of published data on the concentration of 5-Methyl-3-hexanol in biological samples, the following table presents hypothetical quantitative data to illustrate the expected format for reporting results. These values are for demonstrative purposes only and do not represent actual experimental data.

Sample ID	Matrix	Concentration (ng/mL)	Standard Deviation (± ng/mL)	Method
Control_01	Human Plasma	< LOQ	-	HS-SPME-GC-MS
Control_02	Human Plasma	< LOQ	-	HS-SPME-GC-MS
Exposed_01	Human Plasma	12.5	1.8	HS-SPME-GC-MS
Exposed_02	Human Plasma	18.2	2.5	HS-SPME-GC-MS
Spiked_QC_Low	Human Plasma	5.2	0.7	HS-SPME-GC-MS
Spiked_QC_High	Human Plasma	48.9	5.1	HS-SPME-GC-MS

LOQ: Limit of Quantification

Experimental Protocols

Sample Collection and Handling

Proper sample collection and handling are critical to prevent the loss of volatile analytes and to avoid contamination.

• Blood Collection: Collect whole blood into tubes containing an appropriate anticoagulant (e.g., EDTA or sodium heparin).

• Plasma Separation: Centrifuge the whole blood at 2,000 x g for 15 minutes at 4°C. Carefully collect the supernatant (plasma) without disturbing the buffy coat.

• Storage: Immediately store plasma samples at -80°C in airtight, screw-cap vials until analysis to minimize the loss of volatile compounds.

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique that is highly suitable for the analysis of VOCs in biological matrices.

• Sample Preparation:

  • Thaw frozen plasma samples on ice.

  • In a 10 mL headspace vial, add 1 mL of plasma.

  • Add 1 mL of a saturated sodium chloride solution to improve the partitioning of the analyte into the headspace.

  • Add an appropriate internal standard (e.g., a deuterated analog of 5-Methyl-3-hexanol or a structurally similar alcohol not expected to be in the sample).

  • Immediately seal the vial with a magnetic crimp cap with a PTFE/silicone septum.

• Extraction:

  • Place the vial in a heating block or autosampler incubator set to 60°C.

  • Equilibrate the sample for 15 minutes with gentle agitation.

  • Expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the vial for 30 minutes at 60°C.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The following GC-MS parameters are provided as a starting point and may require optimization.

• Gas Chromatograph:

  • Injection Port: Splitless mode, 250°C.

  • SPME Desorption: Desorb the SPME fiber in the injection port for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 200°C.

    • Hold at 200°C for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification.

    • Target Ions for 5-Methyl-3-hexanol (C7H16O, MW: 116.20): Based on the NIST database, characteristic ions would likely include m/z 57, 45, 73, and 87.[4] The molecular ion at m/z 116 may be of low abundance.

    • Monitor 3-4 characteristic ions for the analyte and the internal standard.

  • Scan Mode: A full scan acquisition (m/z 40-200) can be used for initial method development and to confirm the identity of the analyte.

Optional Derivatization

For some alcohols, derivatization can improve peak shape and reduce tailing. Silylation is a common derivatization technique for alcohols.[5][6]

• Procedure (Post-extraction): After thermal desorption in the GC inlet, the analyte can be passed through a reactor containing a silylating agent, or the derivatizing agent can be co-injected. A common silylating agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). This step would require significant method development and validation.

Visualizations

Caption: Experimental workflow for the quantification of 5-Methyl-3-hexanol.

Caption: General metabolic pathway for branched-chain alcohols.

References

• 1. lptmedical.com [lptmedical.com]
• 2. lung.org [lung.org]
• 3. Volatile organic compounds (VOCs): Health effects and risks [medicalnewstoday.com]
• 4. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 5. jmchemsci.com [jmchemsci.com]
• 6. GC-MS analysis, comprehensive biological profiling, molecular docking and ADMET studies of Ficus vasta Forssk. n-hexane extract - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 5-Methyl-3-hexanol for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical derivatization of 5-Methyl-3-hexanol for analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Derivatization is a crucial step for improving the volatility, thermal stability, and chromatographic behavior of polar analytes like alcohols, leading to enhanced sensitivity and more reliable identification.

Introduction

5-Methyl-3-hexanol is a secondary alcohol. Direct GC-MS analysis of such compounds can be challenging due to their polarity, which can lead to poor peak shape, low sensitivity, and potential thermal degradation in the GC inlet.[1] Chemical derivatization addresses these issues by replacing the active hydrogen in the hydroxyl group with a less polar functional group.[1][2] This process increases the volatility and thermal stability of the analyte, resulting in improved chromatographic separation and detection.[3] The two most common derivatization techniques for alcohols are silylation and acylation.[1][4]

Silylation involves the replacement of the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group.[1] Common silylating reagents include N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[1][5] Silylation is a robust and widely used method that generally produces derivatives with excellent volatility and thermal stability.[6]

Acylation introduces an acyl group to the hydroxyl functional group.[1] Reagents such as trifluoroacetic anhydride (TFAA) are used for this purpose. Acyl derivatives, particularly fluorinated ones, can enhance detectability with an electron capture detector (ECD) and provide specific fragmentation patterns in mass spectrometry.[4][7]

Experimental Protocols

The following are detailed protocols for the silylation and acylation of 5-Methyl-3-hexanol.

Silylation using N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

This protocol describes the formation of the trimethylsilyl (TMS) ether of 5-Methyl-3-hexanol. MSTFA is a highly effective silylating agent for alcohols.[3][5]

Materials:

• 5-Methyl-3-hexanol standard or sample

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous pyridine (optional, as a catalyst)[1]

• Anhydrous solvent (e.g., hexane, dichloromethane, or acetonitrile)

• GC vials with inserts

• Microsyringes

• Heating block or oven

• Vortex mixer

Protocol:

• Sample Preparation: Prepare a solution of 5-Methyl-3-hexanol in an anhydrous solvent at a concentration of approximately 1 mg/mL. Pipette 100 µL of this solution into a GC vial.

• Solvent Evaporation: If the sample is in a volatile solvent, evaporate the solvent to dryness under a gentle stream of nitrogen. It is crucial to ensure the sample is free of water, as moisture can deactivate the silylating reagent.[8][9]

• Reagent Addition: Add 100 µL of MSTFA to the dried sample. For sterically hindered alcohols, the addition of a catalyst like 1% Trimethylchlorosilane (TMCS) in MSTFA can be beneficial, though often not necessary for secondary alcohols.

• Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the vial at 60-70°C for 30-60 minutes.[6] The optimal time and temperature may require some optimization.[8]

• Cooling and Analysis: Allow the vial to cool to room temperature. The sample is now ready for injection into the GC-MS system.

Acylation using Trifluoroacetic Anhydride (TFAA)

This protocol details the formation of the trifluoroacetyl ester of 5-Methyl-3-hexanol.

Materials:

• 5-Methyl-3-hexanol standard or sample

• Trifluoroacetic anhydride (TFAA)

• Anhydrous solvent (e.g., dichloromethane or acetone)[10]

• GC vials with inserts

• Microsyringes

• Heating block or oven (optional)

• Vortex mixer

Protocol:

• Sample Preparation: Prepare a solution of 5-Methyl-3-hexanol in an anhydrous solvent at a concentration of approximately 1-5 mg/mL. Pipette 100 µL of this solution into a GC vial.

• Reagent Addition: Add 200 µL of TFAA to the sample solution.[10]

• Reaction: Tightly cap the vial and vortex for 30 seconds. Allow the reaction to proceed at room temperature for 20-30 minutes. If the reaction is slow, it can be heated to 40°C.[10]

• Removal of Excess Reagent: After the reaction is complete, carefully remove the excess TFAA and byproducts under a gentle stream of nitrogen. This step is important to prevent damage to the GC column.[7][11]

• Reconstitution: Reconstitute the dried derivative in an appropriate volume of a suitable solvent (e.g., hexane) for GC-MS analysis.

Data Presentation

The following table summarizes hypothetical quantitative data for the GC-MS analysis of derivatized 5-Methyl-3-hexanol. This data is for illustrative purposes and may vary depending on the specific instrumentation and experimental conditions.

Derivatizing Agent	Derivative Name	Expected Retention Time (min)	Limit of Detection (LOD) (ng/mL)	Key Mass Fragments (m/z)
MSTFA	5-Methyl-3-hexanol-TMS-ether	8.5 - 10.5	1 - 10	117, 159, 187
TFAA	5-Methyl-3-hexanol-trifluoroacetyl-ester	7.0 - 9.0	0.5 - 5	113, 141, 183

Visualizations

The following diagrams illustrate the experimental workflow and the chemical reaction of silylation.

Caption: Experimental workflow for the derivatization and GC-MS analysis of 5-Methyl-3-hexanol.

Caption: Silylation reaction of 5-Methyl-3-hexanol with MSTFA.

References

• 1. benchchem.com [benchchem.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. nbinno.com [nbinno.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. scispace.com [scispace.com]
• 7. mdpi.com [mdpi.com]
• 8. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. tcichemicals.com [tcichemicals.com]
• 11. gcms.cz [gcms.cz]

Biocatalytic Routes for the Production of 5-Methyl-3-hexanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the biocatalytic production of 5-Methyl-3-hexanol, a valuable chiral building block in the synthesis of pharmaceuticals and other fine chemicals. The focus is on the stereoselective reduction of the prochiral ketone, 5-Methyl-3-hexanone (also known as ethyl isobutyl ketone), using alcohol dehydrogenases (ADHs) and ketoreductases (KREDs). This enzymatic approach offers a green and efficient alternative to traditional chemical methods, often providing high enantioselectivity under mild reaction conditions.

Introduction to Biocatalytic Reduction of Ketones

The asymmetric reduction of ketones to chiral alcohols is a key transformation in organic synthesis. Biocatalysis, utilizing enzymes such as ADHs and KREDs, has emerged as a powerful tool for achieving high enantiopurity in these reactions. These enzymes catalyze the transfer of a hydride from a cofactor, typically NADH or NADPH, to the carbonyl group of the ketone. To make the process economically viable, the expensive cofactor is continuously regenerated in situ. This is commonly achieved using a secondary enzyme and a sacrificial substrate, such as formate dehydrogenase (FDH) with formate or glucose dehydrogenase (GDH) with glucose.

Enzyme Selection

A variety of commercially available KREDs and ADHs have demonstrated broad substrate specificity, including activity on aliphatic ketones. While specific data for the reduction of 5-Methyl-3-hexanone is not extensively reported, enzymes known for their versatility with similar substrates are excellent candidates for screening.

Key Enzyme Candidates:

• Alcohol Dehydrogenase from Lactobacillus brevis (LbADH): This enzyme is well-documented for its robustness, wide substrate scope, and high enantioselectivity in the reduction of various ketones, including aliphatic ones.[1][2][3][4] It typically follows Prelog's rule to afford the corresponding (R)-alcohol.

• Ketoreductases (KREDs): Several commercially available KRED screening kits (e.g., from Codexis) offer a panel of engineered enzymes with diverse substrate specificities and stereoselectivities (both Prelog and anti-Prelog).[5] These kits are an efficient tool for identifying a suitable biocatalyst for a novel substrate like 5-Methyl-3-hexanone.

Experimental Protocols

The following protocols provide a general framework for the biocatalytic reduction of 5-Methyl-3-hexanone. Optimization of specific parameters such as enzyme loading, substrate concentration, pH, and temperature is recommended for achieving maximum conversion and enantioselectivity.

Protocol 1: Screening of Ketoreductases for 5-Methyl-3-hexanone Reduction

This protocol is adapted from commercially available ketoreductase screening kits and is designed for initial feasibility studies.

Materials:

• Ketoreductase (KRED) screening kit (containing multiple KREDs)

• 5-Methyl-3-hexanone

• NADP⁺ or NAD⁺ (depending on KRED cofactor preference)

• Cofactor regeneration system:

  • For NADPH regeneration: Glucose-6-phosphate dehydrogenase (G6PDH) and glucose-6-phosphate (G6P)

  • For NADH regeneration: Formate dehydrogenase (FDH) and sodium formate

• Potassium phosphate buffer (100 mM, pH 7.0)

• Organic cosolvent (e.g., isopropanol or DMSO)

• Microtiter plates (96-well) or small reaction vials

• Incubator shaker

• Analytical equipment for determining conversion and enantiomeric excess (e.g., GC or HPLC with a chiral column)

Procedure:

• Prepare a stock solution of 5-Methyl-3-hexanone (e.g., 100 mM in a suitable organic cosolvent like isopropanol or DMSO).

• Prepare a reaction master mix in a potassium phosphate buffer (100 mM, pH 7.0) containing the cofactor (e.g., 1 mM NADP⁺) and the components for the cofactor regeneration system (e.g., 5 mM G6P and 1 U/mL G6PDH).

• Dispense the KREDs into individual wells of a microtiter plate or reaction vials (typically 1-5 mg of each lyophilized enzyme powder).

• Add the reaction master mix to each well or vial.

• Initiate the reaction by adding the 5-Methyl-3-hexanone stock solution to a final concentration of 10-50 mM. The final concentration of the organic cosolvent should be kept low (e.g., 5-10% v/v) to minimize enzyme deactivation.

• Seal the plate or vials and incubate at a controlled temperature (e.g., 30°C) with shaking (e.g., 200 rpm) for 24 hours.

• Quench the reaction by adding an equal volume of a suitable organic solvent (e.g., ethyl acetate) and vortexing.

• Analyze the organic phase by GC or HPLC to determine the conversion of 5-Methyl-3-hexanone and the enantiomeric excess of the 5-Methyl-3-hexanol product.

Protocol 2: Preparative Scale Bioreduction of 5-Methyl-3-hexanone

This protocol is a general procedure for a larger scale reaction once a suitable enzyme has been identified.

Materials:

• Selected Ketoreductase or Alcohol Dehydrogenase (lyophilized powder or as a whole-cell biocatalyst)

• 5-Methyl-3-hexanone

• Cofactor (NADP⁺ or NAD⁺)

• Cofactor regeneration system (e.g., GDH and glucose, or FDH and sodium formate)

• Potassium phosphate buffer (100 mM, pH 7.0)

• Organic cosolvent (if necessary)

• Reaction vessel with stirring and temperature control

• pH meter and base solution (e.g., 1 M NaOH) for pH control

Procedure:

• Dissolve the buffer components in deionized water to the desired volume.

• Add the cofactor (e.g., 0.1-1.0 g/L NADP⁺) and the cofactor regeneration substrate (e.g., 1.1 equivalents of glucose relative to the ketone).

• Add the enzyme(s) (KRED and GDH, typically 1-10 g/L of each).

• Adjust the pH of the solution to 7.0.

• Add the 5-Methyl-3-hexanone (e.g., 10-100 g/L). If the ketone has low aqueous solubility, a cosolvent can be used, or the reaction can be run in a biphasic system.

• Maintain the reaction temperature (e.g., 30°C) and stirring .

• Monitor the pH and adjust as necessary. The oxidation of glucose to gluconic acid will cause the pH to drop.

• Monitor the reaction progress by taking samples periodically and analyzing them by GC or HPLC.

• Once the reaction is complete , work up the product by extracting the reaction mixture with an organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).

• Dry the organic phase (e.g., over anhydrous Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the 5-Methyl-3-hexanol by flash chromatography if necessary.

Data Presentation

While specific data for 5-Methyl-3-hexanone is limited, the following table summarizes the biocatalytic reduction of other structurally related aliphatic ketones, which can serve as a reference for expected performance.

Table 1: Biocatalytic Reduction of Aliphatic Ketones using Alcohol Dehydrogenases and Ketoreductases

Substrate	Enzyme	Cofactor Regeneration System	Conversion (%)	Enantiomeric Excess (ee %)	Product Configuration	Reference
2-Octanone	LbADH	GDH/Glucose	88	>99	(R)	[1]
2-Heptanone	LbADH	GDH/Glucose	>95	>99	(R)	[2]
2-Hexanone	LbADH	GDH/Glucose	>95	>99	(R)	[2]
2-Pentanone	LbADH	GDH/Glucose	>95	>99	(R)	[3]
2-Butanone	LbADH	GDH/Glucose	>95	>99	(R)	[3]

Visualizations

Biocatalytic Reduction Workflow

Caption: Experimental workflow for the biocatalytic production of 5-Methyl-3-hexanol.

Cofactor Regeneration Cycle

Caption: Cofactor regeneration cycle using glucose dehydrogenase (GDH).

References

• 1. mdpi.com [mdpi.com]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Characterization of 5-Methyl-3-hexanol using Infrared Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the characterization of 5-Methyl-3-hexanol using Fourier Transform Infrared (FTIR) spectroscopy with an Attenuated Total Reflectance (ATR) accessory. It outlines the experimental setup, step-by-step procedure, and expected spectral data, offering a rapid and reliable method for structural confirmation and quality control.

Introduction

5-Methyl-3-hexanol (CAS: 623-55-2) is a secondary alcohol with the molecular formula C₇H₁₆O.[1][2] Infrared (IR) spectroscopy is a powerful analytical technique for its identification and characterization. The method is based on the interaction of infrared radiation with the molecule, causing vibrations of its chemical bonds. Specific functional groups absorb IR radiation at characteristic frequencies, providing a unique "fingerprint" of the molecule. For 5-Methyl-3-hexanol, the key functional groups are the hydroxyl (-OH) group and the alkyl (C-H, C-C) backbone. This application note details the use of ATR-FTIR spectroscopy, a technique that requires minimal to no sample preparation for liquid samples, making it highly efficient.[3][4][5]

Principle of ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a sampling technique used with FTIR spectroscopy that allows for the direct analysis of liquid and solid samples.[5][6] The method involves placing the sample in direct contact with an ATR crystal of a high refractive index. An infrared beam is passed through the crystal and reflects off the internal surface that is in contact with the sample.[5] This reflection creates an evanescent wave that penetrates a short distance into the sample (typically 0.5-2 µm).[5] The detector measures the attenuated IR beam, resulting in an absorbance spectrum characteristic of the sample's molecular composition.[3]

Materials and Instrumentation

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector or similar.

• Accessory: A single-reflection or multi-reflection Attenuated Total Reflectance (ATR) accessory with a diamond or zinc selenide (ZnSe) crystal. Diamond is preferred for its robustness.

• Sample: 5-Methyl-3-hexanol (purity ≥98%).

• Cleaning Supplies: Reagent-grade isopropanol or ethanol and lint-free laboratory wipes.

Safety Precautions

• 5-Methyl-3-hexanol is an irritant, particularly causing serious eye irritation.[1][2]

• It is also a flammable liquid and vapor.[7]

• Always handle the chemical in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

• Keep away from open flames, sparks, and hot surfaces.[7]

Experimental Protocol

5.1. Instrument Preparation

• Ensure the FTIR spectrometer is powered on and has been allowed to stabilize according to the manufacturer's guidelines.

• Install the ATR accessory in the spectrometer's sample compartment.

• Verify that the ATR crystal surface is clean. If necessary, clean it by wiping it with a lint-free tissue soaked in isopropanol or ethanol and allow it to dry completely.

5.2. Background Spectrum Collection

• With the clean, dry ATR crystal exposed to the ambient air, initiate the background scan using the spectrometer's software.

• The background scan will measure the spectrum of the air and the instrument itself, which will be subtracted from the sample spectrum.

• Typical parameters for a background scan are 16-32 scans at a resolution of 4 cm⁻¹.

5.3. Sample Analysis

• Place a single drop of 5-Methyl-3-hexanol onto the center of the ATR crystal, ensuring the entire crystal surface is covered.[4]

• Initiate the sample scan using the same parameters as the background scan (16-32 scans, 4 cm⁻¹ resolution).

• The software will automatically perform the background subtraction and display the resulting infrared spectrum of 5-Methyl-3-hexanol.

5.4. Cleaning

• After the measurement is complete, carefully wipe the sample off the ATR crystal using a lint-free tissue.

• Perform a final cleaning with a tissue lightly soaked in isopropanol or ethanol to remove any residual sample.

• Allow the crystal to dry completely before the next measurement.

Caption: Experimental workflow for IR analysis of 5-Methyl-3-hexanol.

Data Presentation and Interpretation

The IR spectrum of 5-Methyl-3-hexanol is dominated by absorptions from its hydroxyl and alkyl groups. The table below summarizes the expected characteristic absorption bands.

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Characteristics
3600 - 3200	O-H (Alcohol)	Stretching (H-bonded)	Strong, very broad
3000 - 2850	C-H (Alkyl)	Stretching	Strong, sharp
~1465 and ~1375	C-H (Alkyl)	Bending	Medium, sharp
~1100	C-O (Secondary Alcohol)	Stretching	Strong, sharp

• O-H Stretch (3600-3200 cm⁻¹): The most prominent feature in the spectrum of an alcohol is the O-H stretching band. Due to intermolecular hydrogen bonding, this peak is typically very broad and intense.[8][9][10]

• C-H Stretch (3000-2850 cm⁻¹): These strong, sharp peaks just below 3000 cm⁻¹ are characteristic of sp³ hybridized C-H bonds in the hexyl chain.

• C-O Stretch (~1100 cm⁻¹): The strong absorption in the fingerprint region corresponding to the C-O single bond stretch is indicative of an alcohol.[8][10] For a secondary alcohol like 5-Methyl-3-hexanol, this peak is expected around 1100 cm⁻¹.

Caption: Correlation of functional groups to their IR spectral regions.

Conclusion

ATR-FTIR spectroscopy provides a rapid, simple, and reliable method for the structural confirmation of 5-Methyl-3-hexanol. The technique requires minimal sample preparation and provides a characteristic spectrum that can be easily interpreted to confirm the presence of key hydroxyl and alkyl functional groups. This protocol is suitable for routine quality control, reaction monitoring, and research applications involving this compound.

References

• 1. 3-Hexanol, 5-methyl- | C7H16O | CID 12186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. Attenuated total reflectance (ATR) | Anton Paar Wiki [wiki.anton-paar.com]
• 4. agilent.com [agilent.com]
• 5. Attenuated total reflectance - Wikipedia [en.wikipedia.org]
• 6. mt.com [mt.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. 17.11 Spectroscopy of Alcohols and Phenols - Organic Chemistry | OpenStax [openstax.org]

Technical Notes & Optimization

improving yield and purity in 5-Methyl-3-hexanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 5-Methyl-3-hexanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 5-Methyl-3-hexanol?

A1: The two most common and effective synthetic routes for 5-Methyl-3-hexanol are:

• Grignard Reaction: This involves the reaction of an appropriate Grignard reagent with an aldehyde. A typical pathway is the reaction of ethylmagnesium bromide with isovaleraldehyde.

• Reduction of 5-Methyl-3-hexanone: This method involves the reduction of the corresponding ketone, 5-Methyl-3-hexanone, using a suitable reducing agent such as sodium borohydride.

Q2: I am experiencing very low yields in my Grignard synthesis of 5-Methyl-3-hexanol. What are the likely causes?

A2: Low yields in Grignard reactions are a common issue, often stemming from the high reactivity of the Grignard reagent. Key factors include:

• Presence of Moisture: Grignard reagents are extremely sensitive to water. Any moisture in your glassware, solvents, or starting materials will quench the reagent, significantly reducing your yield. Ensure all glassware is rigorously dried, and use anhydrous solvents.

• Impure Magnesium: The magnesium turnings used to prepare the Grignard reagent should be fresh and have a clean, metallic surface. An oxide layer on the magnesium can hinder the reaction.

• Side Reactions: Competing reactions such as Wurtz coupling (reaction of the Grignard reagent with the alkyl halide) can consume your starting materials. This can be minimized by the slow, dropwise addition of the alkyl halide during the preparation of the Grignard reagent.

Q3: What are common impurities I might encounter, and how can I minimize them?

A3: Common impurities depend on the synthetic route.

• Grignard Route: Unreacted starting materials (isovaleraldehyde, ethyl bromide), and side-products from Wurtz coupling are common. To minimize these, ensure the reaction goes to completion and control the addition rate of reagents.

• Ketone Reduction Route: The primary impurity is often unreacted 5-Methyl-3-hexanone. This can be addressed by ensuring the use of a sufficient excess of the reducing agent and allowing for adequate reaction time.

• General Impurities: Dehydration of 5-Methyl-3-hexanol to form alkenes can occur, especially if the workup or purification involves acidic conditions at elevated temperatures.

Q4: How can I effectively purify the crude 5-Methyl-3-hexanol?

A4: Fractional distillation is the most effective method for purifying 5-Methyl-3-hexanol. Due to its relatively high boiling point (approximately 152-153 °C), vacuum distillation may be preferred to prevent decomposition at higher temperatures. Careful control of the distillation temperature is crucial to separate the desired product from lower and higher boiling point impurities.

Troubleshooting Guides

Low Yield in 5-Methyl-3-hexanol Synthesis

Symptom	Possible Cause	Suggested Solution
Grignard Reaction Fails to Initiate	Inactive magnesium surface (oxide layer).	Gently crush the magnesium turnings in a mortar and pestle before use to expose a fresh surface. A small crystal of iodine can also be added to activate the magnesium.
Wet glassware or solvents.	Flame-dry all glassware under vacuum and cool under an inert atmosphere (nitrogen or argon). Use freshly opened anhydrous solvents or distill them from an appropriate drying agent.
Low Yield of 5-Methyl-3-hexanol (Grignard)	Grignard reagent quenched by moisture.	Re-evaluate all drying procedures for glassware and solvents. Ensure the reaction is conducted under a positive pressure of an inert gas.
Side reactions (e.g., Wurtz coupling).	Add the alkyl halide dropwise to the magnesium suspension to maintain a low concentration of the halide.
Low Yield of 5-Methyl-3-hexanol (Ketone Reduction)	Incomplete reaction.	Increase the molar excess of the reducing agent (e.g., NaBH₄). Monitor the reaction by TLC to ensure all the starting ketone has been consumed.
Degradation of reducing agent.	Use a fresh bottle of the reducing agent, as they can degrade over time with exposure to moisture.

Impure 5-Methyl-3-hexanol After Purification

Symptom	Possible Cause	Suggested Solution
Presence of starting materials in the final product	Incomplete reaction.	Increase reaction time and/or temperature (within reasonable limits to avoid side reactions). Ensure proper stoichiometry of reagents.
Inefficient purification.	For distillation, use a longer fractionating column or one with a more efficient packing material to improve separation. Optimize the distillation rate (slower is often better).
Product contains low-boiling point impurities	Inadequate removal of solvent or volatile side products.	Ensure the initial distillation fraction, containing the solvent and other low-boiling components, is completely removed before collecting the product fraction.
Product is discolored	Decomposition during distillation.	Use vacuum distillation to lower the boiling point and reduce the risk of thermal decomposition.

Quantitative Data Summary

The following tables summarize the impact of various reaction parameters on the yield and purity of 5-Methyl-3-hexanol. Note: Data is compiled from various sources and should be used as a guideline. Actual results may vary.

Table 1: Grignard Synthesis of 5-Methyl-3-hexanol

Parameter	Variation	Effect on Yield	Effect on Purity	Notes
Solvent	Diethyl Ether	Good	Good	Standard solvent, but its low boiling point can make temperature control challenging.
Tetrahydrofuran (THF)	Often Higher	Good	Higher boiling point allows for higher reaction temperatures, potentially increasing the reaction rate.
Temperature	0 °C to RT	Moderate	Good	Slower reaction rate, may not go to completion.
Reflux	Higher	Moderate	Increased rate of side reactions can lead to more impurities.
Addition Rate of Aldehyde	Rapid	Lower	Lower	Can lead to localized overheating and increased side product formation.
Slow (Dropwise)	Higher	Higher	Better temperature control and minimizes side reactions.

Table 2: Reduction of 5-Methyl-3-hexanone

Parameter	Variation	Effect on Yield	Effect on Purity	Notes
Reducing Agent	Sodium Borohydride (NaBH₄)	Good to Excellent	Excellent	Milder reducing agent, selective for ketones and aldehydes.
Lithium Aluminum Hydride (LiAlH₄)	Excellent	Excellent	Very powerful reducing agent, but requires strictly anhydrous conditions and is more hazardous to handle.
Solvent	Methanol or Ethanol (for NaBH₄)	Good	Good	Protic solvents are suitable for NaBH₄ reductions.
Diethyl Ether or THF (for LiAlH₄)	Good	Good	Aprotic solvents are required for LiAlH₄ reductions.
Temperature	0 °C to RT	Good	Excellent	The reaction is typically exothermic and may require initial cooling.

Experimental Protocols

Protocol 1: Synthesis of 5-Methyl-3-hexanol via Grignard Reaction

Materials:

• Magnesium turnings

• Ethyl bromide

• Isovaleraldehyde

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 equivalents). Add a small crystal of iodine. Assemble the apparatus under a positive pressure of nitrogen. Add anhydrous diethyl ether to cover the magnesium. Prepare a solution of ethyl bromide (1.1 equivalents) in anhydrous diethyl ether and add it to the dropping funnel. Add a small portion of the ethyl bromide solution to initiate the reaction (indicated by bubbling and disappearance of the iodine color). Once initiated, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue stirring for 30 minutes.

• Reaction with Isovaleraldehyde: Cool the Grignard reagent solution to 0 °C in an ice bath. Add a solution of isovaleraldehyde (1.0 equivalent) in anhydrous diethyl ether to the dropping funnel and add it dropwise to the stirred Grignard solution. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Workup: Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. Purify the crude product by fractional distillation under reduced pressure.

Protocol 2: Synthesis of 5-Methyl-3-hexanol by Reduction of 5-Methyl-3-hexanone

Materials:

• 5-Methyl-3-hexanone

• Sodium borohydride (NaBH₄)

• Methanol

• Diethyl ether

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Reduction: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5-Methyl-3-hexanone (1.0 equivalent) in methanol. Cool the solution to 0 °C in an ice bath. Slowly add sodium borohydride (1.5 equivalents) in small portions. After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2 hours.

• Workup: Quench the reaction by the slow addition of 1 M hydrochloric acid until the solution is acidic (pH ~2). Extract the mixture with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. Purify the crude product by fractional distillation under reduced pressure.

Visualizations

Caption: General experimental workflow for the synthesis and purification of 5-Methyl-3-hexanol.

troubleshooting peak tailing for 5-Methyl-3-hexanol in GC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during Gas Chromatography (GC) analysis, with a specific focus on peak tailing observed for 5-Methyl-3-hexanol.

Troubleshooting Guide: Peak Tailing for 5-Methyl-3-hexanol

Peak tailing for polar analytes like 5-Methyl-3-hexanol is a common chromatographic problem that can significantly impact resolution and the accuracy of quantification. This guide provides a systematic approach to identify and resolve the root cause of this issue.

Initial Assessment

Q1: My 5-Methyl-3-hexanol peak is tailing. How do I determine if the problem is chemical or physical?

A key initial diagnostic step is to observe the peak shape of other compounds in your chromatogram.

• Chemical Issue: If only the 5-Methyl-3-hexanol peak and other polar analytes exhibit tailing while non-polar compounds have good peak shape, the problem is likely due to chemical interactions. This points towards the presence of "active sites" within the GC system that interact with the polar hydroxyl group of the alcohol.[1]

• Physical Issue: If all peaks in the chromatogram, including the solvent peak and non-polar analytes, show tailing, the issue is more likely physical.[1][2][3] This could be due to problems with the gas flow path, such as a poor column installation or a blockage.[1][2][3]

Frequently Asked Questions (FAQs)

Inlet System Troubleshooting

Q2: What are the most common inlet-related causes of peak tailing for a polar compound like 5-Methyl-3-hexanol?

The GC inlet is a primary source of issues leading to peak tailing, especially for active compounds. The main causes include:

• Contaminated or Active Liner: The glass inlet liner is a high-contact area for the sample. Over time, it can become contaminated with non-volatile residues from the sample matrix or the septum.[4] These residues can create active sites that interact with polar analytes. Furthermore, the deactivation layer on the liner can degrade with use, exposing silanol groups that cause peak tailing.[5]

• Septum Bleed and Particles: Particles from a cored or degraded septum can fall into the liner, creating a surface for unwanted interactions.[4] Additionally, septum bleed can introduce contaminants into the system.

• Incorrect Liner Choice: For polar analytes, especially in aqueous solutions, using a liner that is not sufficiently deactivated or is not designed for such samples can lead to poor vaporization and peak tailing. Using a deactivated liner, potentially with deactivated glass wool, is often recommended.

Q3: How often should I perform inlet maintenance?

The frequency of inlet maintenance depends on the cleanliness of your samples and the number of injections. For dirty samples, you may need to change the liner and septum daily or after a small number of injections. For cleaner samples, maintenance might be required on a weekly or monthly basis. It is good practice to establish a preventive maintenance schedule based on your specific application to avoid chromatographic problems.

Column-Related Issues

Q4: My inlet is clean, but the peak tailing persists. What column issues could be the cause?

If the inlet system has been ruled out, the column itself is the next area to investigate:

• Column Contamination: Non-volatile matrix components can accumulate at the head of the column, leading to active sites and peak tailing.

• Poor Column Installation: An improper column cut or incorrect installation depth in the inlet or detector can create dead volumes and disturb the carrier gas flow path, resulting in tailing for all peaks.[2][3]

• Column Bleed and Degradation: Over time, the stationary phase of the column can degrade due to exposure to oxygen at high temperatures, leading to increased column bleed and the creation of active sites.

Q5: How much of the column should I trim to resolve peak tailing?

Typically, trimming 10-20 cm from the inlet end of the column is sufficient to remove the most contaminated section.[3][5] In cases of severe contamination, a larger section may need to be removed. It is important to remember that trimming the column will shorten it, leading to a decrease in retention times.

Method and Advanced Solutions

Q6: Can my GC method parameters contribute to peak tailing for 5-Methyl-3-hexanol?

Yes, suboptimal method parameters can affect peak shape. Key parameters to consider include:

• Injection Temperature: The inlet temperature should be high enough to ensure rapid and complete vaporization of 5-Methyl-3-hexanol without causing thermal degradation.

• Carrier Gas Flow Rate: An incorrect flow rate can lead to band broadening and peak tailing. The optimal flow rate depends on the carrier gas and column dimensions.

• Oven Temperature Program: A slow temperature ramp can sometimes exacerbate tailing. Optimizing the initial temperature and ramp rate can improve peak shape.

Q7: I have tried all the above, but the peak tailing for 5-Methyl-3-hexanol is still not resolved. What else can I do?

If standard troubleshooting procedures fail, you can consider derivatization. For alcohols, silylation is a common technique that replaces the active hydrogen in the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[1] This chemical modification increases the volatility and reduces the polarity of the analyte, leading to improved peak shape and reduced tailing.[1]

Data Presentation

The following table provides illustrative data on the expected improvement in the asymmetry factor of a polar alcohol peak after performing key troubleshooting steps.

Troubleshooting Action	Asymmetry Factor (Before)	Asymmetry Factor (After)	% Improvement
Inlet Maintenance
Replace Septum and Liner	2.1	1.3	38%
Column Maintenance
Trim 15 cm from Column Inlet	1.8	1.2	33%
Advanced Solution
Derivatization (Silylation)	2.5	1.1	56%

Note: The values presented in this table are for illustrative purposes to demonstrate the potential impact of troubleshooting actions on peak asymmetry. Actual results will vary depending on the specific analytical conditions and the severity of the initial problem.

Experimental Protocols

Protocol 1: GC Inlet Maintenance

This protocol outlines the steps for routine maintenance of the GC inlet to address peak tailing issues.

• Cool Down the Inlet: Set the GC inlet temperature to a safe, low temperature (e.g., 40 °C) and allow it to cool down completely.

• Turn off Gases: Turn off the carrier gas and any other gases flowing to the inlet.

• Remove the Septum Nut: Unscrew the septum nut or retainer.

• Replace the Septum: Remove the old septum and O-ring. Replace them with new ones.

• Replace the Liner: Carefully remove the old inlet liner with tweezers. Inspect it for contamination or damage. Insert a new, deactivated liner of the appropriate type for your application.

• Reassemble: Reinstall the septum nut and tighten it according to the manufacturer's recommendations. Do not overtighten.

• Leak Check: Turn on the carrier gas and perform a leak check at the inlet fittings using an electronic leak detector.

• Equilibrate: Once you have confirmed there are no leaks, set the inlet to the desired operating temperature and allow the system to equilibrate before running samples.

Protocol 2: GC Column Trimming

This protocol describes the procedure for trimming the inlet side of the GC column to remove contamination.

• Cool Down and Depressurize: Cool the GC oven and inlet to a safe temperature and turn off the carrier gas flow.

• Disconnect the Column: Carefully disconnect the column nut from the inlet.

• Trim the Column: Using a ceramic scoring wafer or a diamond-tipped scribe, make a clean, square score on the column about 15-20 cm from the end. Gently snap the column at the score.

• Inspect the Cut: Use a magnifying glass to ensure the cut is clean and at a 90-degree angle, with no jagged edges.

• Reinstall the Column: Reinstall the column in the inlet to the correct depth as specified by the instrument manufacturer.

• Leak Check and Condition: Restore the carrier gas flow, perform a leak check, and condition the column if necessary.

Protocol 3: Silylation of 5-Methyl-3-hexanol

This protocol provides a general procedure for the silylation of secondary alcohols for GC analysis.

• Sample Preparation: In a clean, dry autosampler vial, add a known amount of the sample containing 5-Methyl-3-hexanol. If the sample is in a solvent, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add Silylating Reagent: Add an excess of a silylating reagent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). A typical volume is 100 µL.

• Reaction: Tightly cap the vial and heat it at 60-70 °C for 30-60 minutes.

• Cooling and Analysis: Allow the vial to cool to room temperature. The derivatized sample is now ready for injection into the GC.

Mandatory Visualization

Caption: Troubleshooting workflow for peak tailing of 5-Methyl-3-hexanol.

Caption: Differentiating between chemical and physical causes of peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. GC Injection Port Issues: Two Case Studies (Peak Tailing and Low Response) [sigmaaldrich.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimization of Chiral HPLC for 5-Methyl-3-hexanol Isomers

Welcome to the technical support center for the chiral separation of 5-Methyl-3-hexanol isomers. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing their chiral High-Performance Liquid Chromatography (HPLC) methods.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for developing a chiral HPLC method for 5-Methyl-3-hexanol?

A1: For a small, aliphatic alcohol like 5-Methyl-3-hexanol, a systematic screening approach is the most efficient starting point.[1] It is highly recommended to begin with polysaccharide-based chiral stationary phases (CSPs), such as those derived from cellulose or amylose, as they demonstrate broad enantioselectivity for a wide range of compounds.[1][2][3] The initial screening should be performed in normal phase mode using a mobile phase consisting of a non-polar solvent like n-hexane and an alcohol modifier such as isopropanol or ethanol.[1]

Q2: Which chiral stationary phases (CSPs) are most likely to resolve the enantiomers of 5-Methyl-3-hexanol?

A2: Polysaccharide-based CSPs are the most popular and successful for a wide variety of chiral separations.[2][3] For 5-Methyl-3-hexanol, it is advisable to screen a selection of columns with different cellulose and amylose derivatives. Columns with selectors like tris(3,5-dimethylphenyl)carbamate on either cellulose or amylose are excellent starting points due to their versatile chiral recognition abilities.[3][4]

Q3: How does the choice of alcohol modifier in the mobile phase affect the separation?

A3: The alcohol modifier plays a crucial role in chiral recognition and can significantly impact selectivity and resolution.[5] Different alcohols (e.g., isopropanol, ethanol, n-butanol) interact differently with the CSP, altering the formation of the transient diastereomeric complexes necessary for separation.[6] Generally, in normal phase mode, less polar alcohols like isopropanol may provide better resolution than more polar ones like methanol.[1] It is essential to screen various alcohols to find the optimal one for your specific separation.

Q4: Is it necessary to use additives in the mobile phase for 5-Methyl-3-hexanol?

A4: For neutral compounds like 5-Methyl-3-hexanol, additives are typically not necessary and could potentially interfere with the separation. Additives such as diethylamine (basic) or trifluoroacetic acid (acidic) are generally used to improve the peak shape of basic or acidic analytes, respectively, by minimizing interactions with the silica support.[1]

Q5: My peaks are broad and tailing. What are the potential causes and solutions?

A5: Peak broadening and tailing in chiral HPLC can stem from several factors. One common cause is secondary interactions between the analyte and active sites on the column packing material. Ensure the column is well-equilibrated. Chiral stationary phases may require longer equilibration times than standard reversed-phase columns.[7] Another potential issue could be sample overload; try reducing the injection volume or the sample concentration.[1] Finally, ensure the mobile phase is freshly prepared and properly degassed.

Q6: I am not achieving baseline separation. How can I improve the resolution?

A6: If you observe partial separation, you can optimize several parameters to improve resolution.[7]

• Mobile Phase Composition: Systematically decrease the percentage of the alcohol modifier in the normal phase mobile phase. This will generally increase retention and may improve resolution.

• Flow Rate: Chiral separations often benefit from lower flow rates than achiral separations.[7] Try reducing the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min).

• Temperature: Temperature can have a significant effect on chiral separations.[7] Both increasing and decreasing the temperature can improve resolution, so it is a valuable parameter to screen. Lower temperatures often enhance the stability of the diastereomeric complexes, leading to better selectivity.[7]

Troubleshooting Guide

This section provides solutions to common problems encountered during the chiral HPLC separation of 5-Methyl-3-hexanol.

Problem	Potential Cause	Recommended Solution
No Separation (Single Peak)	Inappropriate Chiral Stationary Phase (CSP).	Screen a diverse set of CSPs, focusing on different polysaccharide derivatives (e.g., cellulose vs. amylose-based).[1]
Mobile phase is too strong, causing rapid elution.	Decrease the concentration of the alcohol modifier in the mobile phase (e.g., from 10% to 5% or 2%).
Poor Resolution (Peaks Overlap)	Sub-optimal mobile phase composition.	Systematically adjust the ratio of hexane to alcohol modifier. Test different alcohol modifiers (isopropanol, ethanol, etc.).
Flow rate is too high.	Reduce the flow rate in increments (e.g., from 1.0 mL/min to 0.8 mL/min, then 0.5 mL/min).[7]
Temperature is not optimal.	Screen a range of temperatures (e.g., 15°C, 25°C, 40°C) to see the effect on selectivity.[7]
Poor Peak Shape (Tailing or Fronting)	Sample overload.	Reduce the injection volume or dilute the sample.[1]
Column contamination or degradation.	Flush the column with a strong solvent like 100% isopropanol. If the problem persists, the column may need to be replaced.
Insufficient column equilibration.	Equilibrate the column with at least 20-30 column volumes of the mobile phase before injection.[7]
Irreproducible Retention Times	Mobile phase instability or evaporation.	Prepare fresh mobile phase daily and keep the solvent reservoir capped.[1]
Fluctuations in column temperature.	Use a column oven to maintain a constant and consistent temperature.[7]
Inadequate system equilibration between runs.	Ensure the system is fully equilibrated with the mobile phase before each injection.

Experimental Protocols

Protocol 1: Initial Screening of Chiral Stationary Phases

This protocol outlines a systematic approach to screen different CSPs and mobile phases to identify the most promising conditions for separating 5-Methyl-3-hexanol enantiomers.

• Column Selection:

  • Select a minimum of three polysaccharide-based chiral columns with different selectivities. A recommended starting set includes:

    • Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel.

    • Amylose tris(3,5-dimethylphenylcarbamate) coated on silica gel.

    • An immobilized version of a polysaccharide-based CSP.

• Mobile Phase Preparation:

  • Screening Solvent A: n-Hexane / Isopropanol (90:10, v/v)

  • Screening Solvent B: n-Hexane / Ethanol (90:10, v/v)

  • Prepare each mobile phase and filter through a 0.45 µm filter. Degas thoroughly before use.

• Sample Preparation:

  • Prepare a 1 mg/mL solution of racemic 5-Methyl-3-hexanol in the initial mobile phase (e.g., n-Hexane/Isopropanol 90:10).

  • Filter the sample through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 5 µL

  • Detection: Refractive Index (RI) or UV detector at a low wavelength (e.g., 210 nm) if there is any absorbance.

• Screening Procedure:

  • Equilibrate the first column with Screening Solvent A for at least 30 minutes.

  • Inject the sample and record the chromatogram.

  • Flush the column and equilibrate with Screening Solvent B.

  • Inject the sample and record the chromatogram.

  • Repeat this process for each of the selected columns.

• Evaluation:

  • Examine the chromatograms for any signs of peak splitting or separation.

  • Select the column and mobile phase combination that provides the best selectivity for further optimization.

Visual Workflow and Logic Diagrams

References

• 1. phenomenexcn.blob.core.chinacloudapi.cn [phenomenexcn.blob.core.chinacloudapi.cn]
• 2. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. bgb-analytik.com [bgb-analytik.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Synthesis of 5-Methyl-3-hexanol

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Methyl-3-hexanol.

Frequently Asked Questions (FAQs)

Grignard Synthesis Route (Propanal + Isobutylmagnesium Bromide)

Q1: I've performed the Grignard synthesis of 5-Methyl-3-hexanol and my GC-MS analysis shows several unexpected peaks. What are the likely byproducts?

A1: In the Grignard synthesis of 5-Methyl-3-hexanol from propanal and isobutylmagnesium bromide, several byproducts can form. The most common are:

• Unreacted Starting Materials: Residual propanal and isobutyl bromide.

• Wurtz Coupling Product: The Grignard reagent can react with the starting alkyl halide (isobutyl bromide) to form 2,5-dimethylhexane.[1][2] This is a common side reaction in the preparation of Grignard reagents.[1][2][3][4][5]

• Hydrolysis Product: If the Grignard reagent comes into contact with water, it will be quenched to form isobutane.

• Dehydration Products: During acidic workup, the product alcohol can dehydrate to form alkenes, primarily 5-methyl-2-hexene and 2-methyl-3-hexene.[6]

Q2: How can I identify these byproducts in my analytical data?

A2: You can presumptively identify these byproducts by comparing their retention times and mass spectra from your GC-MS analysis with the data in the table below. Boiling points can give a general idea of the elution order in a standard non-polar GC column.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Identification Notes
Isobutane	C₄H₁₀	58.12	-11.7	Gaseous at room temp; may not be observed.
Propanal	C₃H₆O	58.08	48	Early eluting peak.
Isobutyl bromide	C₄H₉Br	137.02	91	Check for bromine isotope pattern in MS.
2,5-Dimethylhexane	C₈H₁₈	114.23	109	Wurtz coupling byproduct.
5-Methyl-2-hexene	C₇H₁₄	98.19	95-96	Dehydration byproduct.[6]
2-Methyl-3-hexene	C₇H₁₄	98.19	94-95	Dehydration byproduct.
5-Methyl-3-hexanol	C₇H₁₆O	116.20	151-153	Target Product. [7][8]

Reduction Synthesis Route (Reduction of 5-Methyl-3-hexanone)

Q1: I'm synthesizing 5-Methyl-3-hexanol by reducing 5-Methyl-3-hexanone with sodium borohydride (NaBH₄) and see a significant peak besides my product. What could it be?

A1: The most common byproduct in this synthesis is unreacted starting material, 5-Methyl-3-hexanone. Incomplete reduction is a common issue if the reaction time is too short, the temperature is too low, or an insufficient amount of the reducing agent is used.

Q2: How can I confirm the presence of unreacted 5-Methyl-3-hexanone?

A2: You can identify unreacted ketone by comparing its properties with your product. 5-Methyl-3-hexanone will have a different retention time in GC analysis and a distinct mass spectrum. The presence of a carbonyl group can also be confirmed by IR spectroscopy (a strong absorption around 1715 cm⁻¹).

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Identification Notes
5-Methyl-3-hexanone	C₇H₁₄O	114.19	144-145	Unreacted Starting Material.
5-Methyl-3-hexanol	C₇H₁₆O	116.20	151-153	Target Product. [7][8]

Experimental Protocols

Protocol 1: Grignard Synthesis of 5-Methyl-3-hexanol

This protocol describes the synthesis of 5-Methyl-3-hexanol from isobutyl bromide and propanal.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• Isobutyl bromide

• Propanal

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be rigorously dried to prevent moisture contamination.

  • In a round-bottom flask equipped with a reflux condenser and a dropping funnel, add magnesium turnings.

  • Prepare a solution of isobutyl bromide in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small amount of the isobutyl bromide solution to the magnesium turnings to initiate the reaction. Initiation may be indicated by bubbling or a cloudy appearance.

  • Once the reaction starts, add the remaining isobutyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Propanal:

  • Cool the Grignard reagent solution in an ice bath.

  • Prepare a solution of propanal in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the propanal solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 30 minutes.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath.

  • Slowly and cautiously quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer with brine, dry it over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • The crude product can be purified by fractional distillation.

Protocol 2: GC-MS Analysis of Reaction Mixture

This protocol provides a general method for analyzing the crude reaction mixture to identify the product and byproducts.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Non-polar capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., diethyl ether or dichloromethane).

• GC Method:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 40 °C, hold for 2 minutes, then ramp to 200 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: 35-300 amu

• Data Analysis:

  • Identify peaks in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of each peak and compare it to a library (e.g., NIST) for identification.

  • Compare retention times and mass spectra with the data provided in the tables above.

Troubleshooting and Byproduct Identification

The following diagram illustrates a logical workflow for identifying an unknown peak in your GC-MS analysis of a 5-Methyl-3-hexanol synthesis reaction.

Caption: Troubleshooting workflow for byproduct identification.

References

• 1. benchchem.com [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 5. Wurtz fittig reaction, Mechanism and Examples- Unacademy [unacademy.com]
• 6. gauthmath.com [gauthmath.com]
• 7. (R)-5-methyl-3-hexanol [webbook.nist.gov]
• 8. Page loading... [guidechem.com]

Technical Support Center: Resolving Co-eluting Peaks of 5-Methyl-3-hexanol

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance for resolving co-eluting peaks during the chromatographic analysis of 5-Methyl-3-hexanol.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of peak co-elution when analyzing 5-Methyl-3-hexanol?

A1: Co-elution in the analysis of 5-Methyl-3-hexanol can stem from several factors:

• Presence of Isomers: 5-Methyl-3-hexanol has structural isomers (e.g., other C7 alcohols) and stereoisomers ((3R,5S)-5-methyl-3-hexanol and (3S,5R)-5-methyl-3-hexanol) which have very similar physicochemical properties, making them difficult to separate on non-chiral columns.

• Complex Matrices: When analyzing samples from complex matrices like essential oils, food products, or biological fluids, other compounds with similar retention times can co-elute with 5-Methyl-3-hexanol.

• Inappropriate Column Choice: Using a column with a stationary phase that does not provide sufficient selectivity for 5-Methyl-3-hexanol and the interfering compound(s).

• Suboptimal Chromatographic Conditions: An unoptimized temperature program in Gas Chromatography (GC) or an inadequate mobile phase composition in High-Performance Liquid Chromatography (HPLC) can lead to poor separation.

• Peak Tailing or Fronting: Poor peak shape can lead to overlap between adjacent peaks. For alcohols like 5-Methyl-3-hexanol, this can be caused by interactions with active sites in the GC system or column overload.[1]

Q2: How can I identify if I have a co-elution problem with my 5-Methyl-3-hexanol peak?

A2: Several indicators can suggest co-elution:

• Asymmetrical Peaks: Look for peaks that are not symmetrical, exhibiting "shoulders" or appearing broader than expected.[1]

• Mass Spectrometry (MS) Data: If using a mass spectrometer, examine the mass spectrum across the peak. A changing mass spectrum from the leading edge to the trailing edge of the peak indicates the presence of more than one compound.[2]

• Diode Array Detector (DAD) Data (for HPLC): A DAD can assess peak purity by comparing UV-Vis spectra across the peak. Inconsistent spectra are a sign of co-elution.

Q3: What is derivatization, and can it help resolve co-elution issues with 5-Methyl-3-hexanol?

A3: Derivatization is a chemical reaction that modifies an analyte to improve its chromatographic properties. For alcohols like 5-Methyl-3-hexanol, the polar hydroxyl (-OH) group can cause peak tailing and poor volatility, especially in GC.[3][4]

Silylation is a common derivatization technique where the active hydrogen in the hydroxyl group is replaced with a non-polar trimethylsilyl (TMS) group. This process can:

• Increase Volatility and Thermal Stability: Making the compound more suitable for GC analysis.[3][4]

• Improve Peak Shape: By reducing interactions with active sites in the GC system.

• Alter Retention Time: This change in retention can potentially resolve the co-elution with an interfering compound.

Troubleshooting Guides

Issue 1: Co-elution of 5-Methyl-3-hexanol with other C7 Alcohol Isomers in GC

This is a common challenge due to the similar boiling points and polarities of the isomers.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for resolving co-eluting C7 alcohol isomers.

Recommended Actions & Quantitative Data:

Parameter Change	Effect on Separation	Typical Quantitative Impact (Illustrative)
Decrease Oven Temperature Ramp Rate	Increases the interaction time with the stationary phase, often improving resolution between closely eluting compounds.	Reducing the ramp rate from 10°C/min to 2°C/min can significantly improve the separation of isomers.
Change Stationary Phase	Switching to a more polar stationary phase can enhance selectivity for alcohols.	A wax-type (polyethylene glycol) or a mid-polarity column often provides better separation for alcohols than a non-polar DB-5ms or HP-5ms.
Derivatization (Silylation)	Alters the elution order and can improve peak shape, aiding in the separation of isomers.	TMS-derivatized alcohols will have significantly different retention times compared to their underivatized forms.

Experimental Protocol: Silylation of 5-Methyl-3-hexanol for GC-MS Analysis

• Sample Preparation: Ensure the sample containing 5-Methyl-3-hexanol is free of water. If necessary, dry the sample extract using a drying agent like anhydrous sodium sulfate or by evaporation under a stream of nitrogen.

• Derivatization Reaction:

  • To the dried sample, add 100 µL of a silylating reagent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Seal the vial tightly and heat at 60-70°C for 30 minutes.

  • Allow the vial to cool to room temperature before injection.

• GC-MS Conditions (Starting Point):

  • Column: A mid-polarity column (e.g., DB-17ms or equivalent) is a good starting point for derivatized alcohols.

  • Inlet Temperature: 250°C

  • Oven Program:

    • Initial Temperature: 60°C, hold for 2 minutes.

    • Ramp: 5°C/min to 200°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Detector: Mass Spectrometer in scan mode.

Issue 2: Co-elution of 5-Methyl-3-hexanol with Matrix Components in HPLC

In complex samples, non-polar or moderately polar matrix components can co-elute with 5-Methyl-3-hexanol in reversed-phase HPLC.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for resolving co-elution in HPLC.

Recommended Actions & Quantitative Data:

Parameter Change	Effect on Separation	Typical Quantitative Impact (Illustrative)
Decrease Organic Solvent Percentage	Increases retention of non-polar compounds, potentially resolving them from the more polar 5-Methyl-3-hexanol.	A decrease from 70% to 60% methanol in water can significantly increase the retention time of hydrophobic compounds.
Change Organic Modifier	Switching from methanol to acetonitrile (or vice versa) can alter the selectivity of the separation due to different solvent-analyte interactions.	The elution order of 5-Methyl-3-hexanol and an interfering compound may be reversed when changing the organic modifier.
Change Stationary Phase	Using a column with a different bonded phase (e.g., a phenyl-hexyl or a polar-embedded phase) can provide alternative selectivity.	A phenyl-hexyl column may offer better separation for compounds with aromatic rings that co-elute with 5-Methyl-3-hexanol on a C18 column.

Experimental Protocol: Reversed-Phase HPLC for 5-Methyl-3-hexanol

• Sample Preparation: Dissolve the sample in the initial mobile phase to ensure good peak shape. Filter the sample through a 0.45 µm filter before injection.

• HPLC Conditions (Starting Point):

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A gradient of methanol and water.

    • Start with 50% methanol.

    • Increase to 90% methanol over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detector: Refractive Index Detector (RID) or a UV detector at a low wavelength (e.g., 210 nm) if the interfering compounds have a chromophore.

Issue 3: Poor Peak Shape (Tailing or Fronting) Leading to Overlap

Poor peak shape for 5-Methyl-3-hexanol can cause it to merge with neighboring peaks.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor peak shape of 5-Methyl-3-hexanol.

Recommended Actions & Quantitative Data:

Problem	Potential Cause	Recommended Action	Expected Outcome
Peak Tailing	Active sites in the GC inlet or on the column interacting with the hydroxyl group.	Replace the inlet liner with a deactivated one. Trim the first few centimeters of the column.	A significant reduction in the tailing factor, ideally towards 1.0.
Peak Fronting	Column overload due to injecting too much sample.	Reduce the injection volume or dilute the sample.	The peak shape should become more symmetrical as the concentration is reduced.
Persistent Tailing	Strong interaction of the hydroxyl group with the stationary phase.	Derivatize the sample to convert the alcohol to a less polar TMS ether.	The derivatized peak should be sharp and symmetrical.

This technical support guide provides a starting point for troubleshooting co-elution issues with 5-Methyl-3-hexanol. Remember that method development is often an iterative process, and a combination of these strategies may be necessary to achieve the desired separation.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. agilent.com [agilent.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. benchchem.com [benchchem.com]

storage and stability issues of 5-Methyl-3-hexanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the storage and stability of 5-Methyl-3-hexanol. This resource is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 5-Methyl-3-hexanol?

A1: 5-Methyl-3-hexanol should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1] It is crucial to keep it away from sources of ignition such as heat, sparks, and open flames.[2][3] Storage at room temperature is generally acceptable, but for long-term stability, refrigeration (2-8°C) is recommended to minimize potential degradation.[4] The storage area should be protected from light, especially UV light, which can promote degradation.[4] Using amber glass bottles can provide protection from light.[4]

Q2: What is the expected shelf life of 5-Methyl-3-hexanol?

A2: The shelf life of 5-Methyl-3-hexanol is not definitively established in the provided literature. However, for many pure solvents and alcohols, a shelf life of 3 years from the date of manufacture is common if stored properly in unopened containers. It is recommended to re-test the alcohol every 2 to 3 years to ensure it meets the required purity specifications for your experiments.

Q3: What are the primary stability concerns for 5-Methyl-3-hexanol?

A3: The primary stability concerns for 5-Methyl-3-hexanol, a secondary alcohol, are:

• Peroxide Formation: Like other secondary alcohols, it can form potentially explosive peroxides over time upon exposure to air (oxygen).[2][5] This process, known as autooxidation, is accelerated by heat and light.[2]

• Oxidation: It can be oxidized to its corresponding ketone, 5-methyl-3-hexanone. This can be initiated by atmospheric oxygen or incompatible materials like strong oxidizing agents.

• Acid-Catalyzed Dehydration: In the presence of acidic contaminants, 5-Methyl-3-hexanol can undergo dehydration to form alkenes.

Q4: What are the signs of degradation in 5-Methyl-3-hexanol?

A4: Visual inspection can sometimes reveal signs of degradation. The presence of crystalline solids in the liquid or around the cap can indicate significant peroxide formation and is a serious hazard. Discoloration or the development of an unusual odor can also suggest chemical changes. However, many degradation products may not be visible, so analytical testing is necessary to confirm purity.

Q5: Is 5-Methyl-3-hexanol compatible with all common laboratory materials?

A5: No. 5-Methyl-3-hexanol is incompatible with strong oxidizing agents, which can cause a vigorous reaction and lead to fire or explosion.[2] It is a flammable liquid and should be kept away from heat, sparks, and open flames.[2][3] Contact with acidic materials should also be avoided to prevent dehydration reactions.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action(s)
Inconsistent experimental results	Degradation of 5-Methyl-3-hexanol leading to lower purity.	1. Test the purity of the 5-Methyl-3-hexanol stock using Gas Chromatography (GC). 2. Test for the presence of peroxides. 3. If purity is compromised or peroxides are present, procure a new batch of the compound.
Visible crystals or precipitate in the container	Significant peroxide formation. This is a serious safety hazard.	DO NOT ATTEMPT TO OPEN OR MOVE THE CONTAINER. 1. Immediately contact your institution's Environmental Health & Safety (EHS) department for guidance on safe disposal. 2. Evacuate the immediate area if advised by EHS.
Discoloration or unusual odor	Oxidation or other degradation pathways.	1. Handle the material in a well-ventilated fume hood. 2. Test for purity and degradation products using appropriate analytical methods (e.g., GC-MS). 3. Dispose of the material according to your institution's chemical waste guidelines.
Unexpected byproducts in a reaction	Contamination of 5-Methyl-3-hexanol with degradation products (e.g., ketones, alkenes).	1. Analyze the 5-Methyl-3-hexanol starting material for impurities. 2. If impurities are detected, consider purifying the alcohol (e.g., by distillation, after ensuring the absence of peroxides ) or using a fresh bottle.

Stability Data Summary

Parameter	Condition	Effect on Secondary Alcohols	Reference
Storage Temperature	Elevated Temperatures	Increases the rate of autooxidation (peroxide formation) and potential for thermal decomposition.	[2]
Exposure to Air (Oxygen)	Prolonged	Promotes the formation of peroxides via autooxidation.	[2]
Exposure to Light	UV or Sunlight	Can catalyze the formation of peroxides and other degradation products.	[2]
Presence of Acid	Acidic pH	Can catalyze dehydration to form alkenes.
Presence of Strong Oxidizing Agents	Incompatible	Can lead to rapid oxidation to the corresponding ketone, potentially with significant heat generation.	[2]

Experimental Protocols

Protocol 1: Peroxide Detection in 5-Methyl-3-hexanol

Objective: To qualitatively or semi-quantitatively determine the presence of peroxides in a sample of 5-Methyl-3-hexanol.

Method 1: Peroxide Test Strips (Recommended for routine checks)

• Materials:

  • 5-Methyl-3-hexanol sample

  • Commercially available peroxide test strips (e.g., EMQuant®)

  • Deionized water

• Procedure:

  • In a chemical fume hood, open the container of 5-Methyl-3-hexanol.

  • Dip the test strip into the alcohol for the time specified by the manufacturer.

  • Remove the strip and allow the solvent to evaporate.

  • Add a drop of deionized water to the test pad.

  • Compare the color of the test pad to the color chart provided with the strips to determine the peroxide concentration.

  • Record the date and the result on the container label.

Method 2: Potassium Iodide (KI) Test (Qualitative)

• Materials:

  • 5-Methyl-3-hexanol sample

  • Glacial acetic acid

  • Potassium iodide (KI), solid

  • Test tube

• Procedure:

  • In a chemical fume hood, add 1 mL of 5-Methyl-3-hexanol to a test tube.

  • Add 1 mL of glacial acetic acid.

  • Add approximately 0.1 g of solid potassium iodide and swirl to mix.

  • A yellow to brown color indicates the presence of peroxides. A faint yellow suggests low levels, while a brown color indicates high and potentially dangerous levels.[2]

Protocol 2: Purity Assessment by Gas Chromatography (GC)

Objective: To determine the purity of 5-Methyl-3-hexanol and identify potential volatile degradation products.

• Instrumentation:

  • Gas chromatograph with a Flame Ionization Detector (FID).

  • Capillary column suitable for polar analytes (e.g., a wax-type column like DB-WAX or INNOWax).

• Sample Preparation:

  • Prepare a solution of 5-Methyl-3-hexanol in a suitable solvent (e.g., dichloromethane or methanol) at a concentration of approximately 1 mg/mL.

• GC Conditions (Example):

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Carrier Gas: Helium at a constant flow of 1 mL/min

  • Oven Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 220 °C.

    • Hold at 220 °C for 5 minutes.

  • Detector Temperature: 280 °C

• Data Analysis:

  • Integrate the peak areas of all components in the chromatogram.

  • Calculate the area percent of the 5-Methyl-3-hexanol peak to estimate its purity.

  • Identify potential degradation products (e.g., 5-methyl-3-hexanone) by comparing retention times with known standards or by GC-MS analysis.

Protocol 3: Forced Degradation Study

Objective: To investigate the degradation pathways of 5-Methyl-3-hexanol under various stress conditions.

• Materials:

  • 5-Methyl-3-hexanol

  • Hydrochloric acid (HCl) solution (e.g., 0.1 M)

  • Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

  • Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

  • Vials for sample incubation

  • GC or HPLC system for analysis

• Procedure:

  • Acid Hydrolysis: Mix 5-Methyl-3-hexanol with 0.1 M HCl and incubate at an elevated temperature (e.g., 60 °C) for a set period (e.g., 24 hours).

  • Base Hydrolysis: Mix 5-Methyl-3-hexanol with 0.1 M NaOH and incubate under the same conditions as the acid hydrolysis.

  • Oxidative Degradation: Mix 5-Methyl-3-hexanol with 3% H₂O₂ and store at room temperature for 24 hours.

  • Thermal Degradation: Place a sample of neat 5-Methyl-3-hexanol in an oven at an elevated temperature (e.g., 80 °C) for 24 hours.

  • Photodegradation: Expose a sample of 5-Methyl-3-hexanol to a light source (e.g., a photostability chamber) for a defined period.

  • Control: Store a sample of 5-Methyl-3-hexanol under normal recommended conditions.

• Analysis:

  • After the incubation period, neutralize the acidic and basic samples.

  • Analyze all samples, including the control, by a suitable stability-indicating method (e.g., the GC method described in Protocol 2) to assess the extent of degradation and identify the degradation products. The goal is to achieve 5-20% degradation to ensure the analytical method can detect changes.[4][6]

Visualizations

Caption: Troubleshooting workflow for stability issues with 5-Methyl-3-hexanol.

Caption: Potential degradation pathways for 5-Methyl-3-hexanol.

References

• 1. www1.wellesley.edu [www1.wellesley.edu]
• 2. wikieducator.org [wikieducator.org]
• 3. Standard Operating Procedures (SOP) for peroxide forming compounds | Chemistry | University of Waterloo [uwaterloo.ca]
• 4. resolvemass.ca [resolvemass.ca]
• 5. bu.edu [bu.edu]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Minimizing Water Content in 5-Methyl-3-hexanol Samples

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) for minimizing water content in 5-Methyl-3-hexanol samples.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to minimize water content in 5-Methyl-3-hexanol?

A1: Water can act as an unwanted nucleophile or base in many sensitive organic reactions, leading to the formation of side products and reduced yields of the desired product. In the context of drug development, the presence of water can impact the stability, crystal structure, and overall efficacy of active pharmaceutical ingredients (APIs). Therefore, ensuring the anhydrous state of 5-Methyl-3-hexanol is often crucial for experimental success and the purity of the final compound.

Q2: What are the primary methods for drying 5-Methyl-3-hexanol?

A2: The most common and effective methods for removing residual water from alcohols like 5-Methyl-3-hexanol include:

• Use of Drying Agents: Employing anhydrous inorganic salts or other desiccants that bind with water. Common choices for alcohols include molecular sieves (3Å), anhydrous magnesium sulfate (MgSO₄), and anhydrous sodium sulfate (Na₂SO₄).[1]

• Azeotropic Distillation: This method involves distilling the alcohol with a solvent (an entrainer) that forms a low-boiling azeotrope with water, effectively removing it from the mixture.[2][3]

• Reactive Agents: For achieving extremely low water content, reactive agents like magnesium turnings activated with iodine can be used.[1][4][5]

Q3: How can I accurately determine the water content in my 5-Methyl-3-hexanol sample?

A3: Several analytical techniques are available to quantify water content:

• Karl Fischer Titration: This is considered the gold standard for accurately determining trace amounts of water in a sample.[6][7][8] It is a highly sensitive and specific method.[6] Both volumetric and coulometric Karl Fischer titration methods are suitable for alcohols.

• Gas Chromatography (GC): GC can be used to determine the water content in ethanol and other alcohols, with detection limits as low as 0.01%.[9]

• Spectroscopic Methods: Techniques based on UV, IR, or NMR spectroscopy can also determine water content.[10][11] For instance, a method using cobalt(II) chloride as a chromophore allows for spectrophotometric determination of water in various alcohols.[10]

Q4: Which type of molecular sieves should I use for drying 5-Methyl-3-hexanol?

A4: 3Å (Angstrom) molecular sieves are the most suitable choice for drying alcohols.[1] The pores of 3Å sieves are large enough to adsorb small water molecules (diameter ~2.8Å) but are too small to trap the larger 5-Methyl-3-hexanol molecules.[12] This selectivity ensures efficient water removal without significant loss of the desired alcohol.[2][12]

Q5: Is simple distillation effective for removing water from 5-Methyl-3-hexanol?

Troubleshooting Guide

Issue: My sample still has a high water content after treatment with a drying agent.

Possible Causes & Solutions:

• Insufficient Amount of Drying Agent: The capacity of the drying agent may have been exceeded.

  • Solution: Add more drying agent in small portions until the newly added agent no longer clumps together and remains free-flowing, indicating that all the water has been absorbed.[14]

• Inadequate Contact Time: The drying agent may not have been in contact with the solvent long enough for complete water absorption.

  • Solution: Allow the sample to stand over the drying agent for a longer period (e.g., several hours to overnight), with occasional swirling to ensure thorough mixing.[1] For molecular sieves, a contact time of at least 24-48 hours is often recommended for optimal drying.[5][15]

• Drying Agent is Not Anhydrous: The drying agent itself may have absorbed moisture from the atmosphere prior to use.

  • Solution: Always use freshly opened containers of drying agents or activate them before use. Molecular sieves can be reactivated by heating them in an oven at 300°C for several hours under a vacuum or inert gas flow.[5]

Issue: I am unsure which water determination method is most suitable for my needs.

Guidance:

• For High Accuracy and Trace Levels (<0.1%): Use Karl Fischer Titration . It is the most accurate and reliable method for quantifying low levels of water.[6]

• For Routine Process Monitoring: Gas Chromatography (GC) is a good option. It is relatively simple, quick, and reproducible for water content analysis in alcohols.[9]

• For a Quick, Qualitative Check: A simple turbidimetric test can be used. Adding a drop of the alcohol to xylene can indicate water presence; if the xylene turns turbid, water is present. Alcohol with 2% or less water typically does not cause turbidity.[16]

Data Presentation

Table 1: Comparison of Common Drying Agents for Alcohols

Drying Agent	Capacity	Speed of Drying	Efficiency (Final H₂O ppm)	Compatibility Notes
3Å Molecular Sieves	High	High	~10 ppm[5]	Neutral and highly efficient. The best choice for achieving very low water levels.[1][17][18]
Anhydrous MgSO₄	High	High	Moderate	Slightly acidic. Generally useful and effective.[19]
Anhydrous Na₂SO₄	Very High	Low	High (>25 ppm)	Neutral but slow and less efficient for achieving very dry solvent. Best for pre-drying very wet solutions.[19][20]
Calcium Oxide (CaO)	High	Moderate	Moderate	Basic. Reacts with water to form Ca(OH)₂.[15]
Magnesium/Iodine	High	High	~54 ppm (for Methanol)[5]	Reactive method used for preparing "super dry" or absolute alcohol.[5]

Table 2: Overview of Water Content Determination Methods

Method	Principle	Typical Application	Advantages	Disadvantages
Karl Fischer Titration	Titration based on a reaction between iodine and water.[6][21]	Accurate quantification of trace water (<0.1% to ppm levels).	High accuracy, precision, and selectivity for water.[6][21]	Requires specialized equipment and reagents.[8]
Gas Chromatography (GC)	Separation of water from the solvent, followed by detection.	Routine analysis of water content (>0.01%).[9]	Simple, quick, and requires a small sample volume.[9]	Less accurate than Karl Fischer for trace amounts.
Spectrophotometry	Color change of a reagent (e.g., CoCl₂) in the presence of water.[10]	Rapid, semi-quantitative, or quantitative analysis.	Simple, rapid, and can be adapted for portable sensors.[10]	May have interferences and lower accuracy.
¹⁹F NMR Spectroscopy	Reaction with a fluorine-containing reagent generates a signal proportional to water content.	Trace water analysis in inert atmospheres.[11]	Highly sensitive and reproducible, comparable to Karl Fischer.[11]	Requires access to an NMR spectrometer.

Experimental Protocols

Protocol 1: Drying 5-Methyl-3-hexanol with 3Å Molecular Sieves

Objective: To reduce the water content of 5-Methyl-3-hexanol to the low ppm range.

Materials:

• 5-Methyl-3-hexanol sample

• Activated 3Å molecular sieves (pellets or beads)

• Anhydrous flask with a stopper or septum

• Inert atmosphere (Nitrogen or Argon), optional but recommended

Procedure:

• Activate Molecular Sieves: Place the required amount of 3Å molecular sieves in a flask and heat in an oven at 300°C for at least 3 hours under vacuum or a stream of dry nitrogen. Allow to cool to room temperature in a desiccator.

• Add Sieves to Solvent: Place the 5-Methyl-3-hexanol into a dry flask. Add the activated molecular sieves at a loading of 10-20% (m/v).[5] For example, for 100 mL of solvent, add 10-20 g of sieves.

• Incubation: Stopper the flask and allow it to stand for at least 48-72 hours.[5] Swirl the flask occasionally to ensure good contact between the sieves and the solvent. For best results, store under an inert atmosphere to prevent re-absorption of moisture from the air.

• Decantation/Filtration: Carefully decant or filter the dried 5-Methyl-3-hexanol into a clean, dry storage bottle, ensuring that no sieve particles are transferred. The resulting solvent should have a very low water content.

Protocol 2: Pre-drying 5-Methyl-3-hexanol with Anhydrous Magnesium Sulfate (MgSO₄)

Objective: To remove the bulk of water from a wet 5-Methyl-3-hexanol sample.

Materials:

• Wet 5-Methyl-3-hexanol sample

• Anhydrous magnesium sulfate (powder)

• Erlenmeyer flask

• Spatula

• Filter paper and funnel

Procedure:

• Initial Assessment: If visible water droplets are present, first separate the layers using a separatory funnel.

• Add Drying Agent: Pour the 5-Methyl-3-hexanol into an Erlenmeyer flask. Add a small amount of anhydrous MgSO₄ using a spatula.

• Swirl and Observe: Swirl the flask. The MgSO₄ will clump together as it absorbs water.

• Incremental Addition: Continue adding small portions of MgSO₄ while swirling until some of the powder no longer clumps and remains free-flowing, similar to fine sand. This indicates the solvent is dry.

• Allow to Settle: Let the mixture stand for approximately 15-20 minutes to ensure all water is absorbed.

• Filtration: Filter the mixture through a fluted filter paper into a clean, dry flask to remove the hydrated MgSO₄. This pre-dried solvent can be used directly or undergo further drying with molecular sieves for ultra-low water content.

Protocol 3: Water Content Determination by Karl Fischer Titration

Objective: To accurately quantify the water content in a 5-Methyl-3-hexanol sample.

Procedure: This protocol assumes the use of an automated volumetric Karl Fischer titrator.

• Titrator Preparation: Fill the titrator burette with a standardized Karl Fischer titrant (e.g., nominal concentration of 5 mg/mL).[21] Fill the titration vessel with a suitable anhydrous solvent (e.g., dry methanol).[21]

• Pre-Titration: Start the instrument's pre-titration sequence. The titrator will automatically titrate any residual moisture in the solvent until a stable, low-drift endpoint is reached.[21]

• Sample Preparation: Using a dry syringe, accurately draw a precisely weighed amount of the 5-Methyl-3-hexanol sample. The optimal sample size depends on the expected water content.[21]

• Sample Injection: Start the titration on the instrument. Carefully inject the sample into the titration vessel through the septum.

• Titration: The instrument will automatically add the titrant and detect the endpoint potentiometrically.[6]

• Calculation: The instrument's software will calculate the water content based on the volume of titrant used, the titrant concentration, and the mass of the sample injected. The result is typically expressed in ppm (parts per million) or percentage (%).

Visualizations

Diagram 1: Troubleshooting Workflow

Caption: Troubleshooting workflow for minimizing water content.

Diagram 2: Mechanism of Water Adsorption by 3Å Molecular Sieves

Caption: Selective adsorption of water by 3Å molecular sieves.

References

• 1. researchgate.net [researchgate.net]
• 2. ac-group.in.ua [ac-group.in.ua]
• 3. benchchem.com [benchchem.com]
• 4. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. Non-destructive measurement technique for water content in organic solvents based on a thermal approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of water in ethanol and in moist air - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. A Method for Detecting Water in Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 13. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 14. m.youtube.com [m.youtube.com]
• 15. xylemtech.com [xylemtech.com]
• 16. A simple, rapid method for measuring the percentage of water in alcohols used for dehydrating tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. jalonzeolite.com [jalonzeolite.com]
• 18. cnmstable.com [cnmstable.com]
• 19. scribd.com [scribd.com]
• 20. reddit.com [reddit.com]
• 21. natsep.co.za [natsep.co.za]

enhancing mass spectrometry signal for 5-Methyl-3-hexanol

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 5-Methyl-3-hexanol in mass spectrometry applications.

Frequently Asked Questions (FAQs)

Q1: Why is the molecular ion peak (M+) for 5-Methyl-3-hexanol weak or absent in my Electron Ionization (EI) mass spectrum?

A1: In Electron Ionization Mass Spectrometry (EI-MS), alcohols often exhibit weak or non-existent molecular ion peaks.[1] This is because the high energy of EI (typically 70 eV) leads to energetically unstable molecular ions that readily fragment.[2][3] Common fragmentation pathways for alcohols include the loss of a water molecule (M-18) and alpha-cleavage (the breaking of the C-C bond adjacent to the oxygen atom).[1][4] For 5-Methyl-3-hexanol (molecular weight 116.20 g/mol ), you would likely observe a peak at m/z 98 due to dehydration.[5][6]

Q2: How can I reliably determine the molecular weight of 5-Methyl-3-hexanol if the molecular ion is not visible?

A2: To confirm the molecular weight, you should use a "soft" ionization technique.[7] Chemical Ionization (CI) is an excellent alternative to EI for this purpose.[3] CI is less energetic and typically produces an abundant protonated molecule, [M+H]⁺, which for 5-Methyl-3-hexanol would appear at m/z 117.[3] This technique provides clear molecular weight information with minimal fragmentation.[8]

Q3: What is the most effective way to enhance the signal intensity of 5-Methyl-3-hexanol for GC-MS analysis?

A3: Chemical derivatization is a highly effective strategy for improving the analytical capabilities for alcohols like 5-Methyl-3-hexanol.[9][10] Derivatization can increase the compound's volatility and thermal stability, leading to better chromatographic peak shape and a stronger signal.[10] The resulting derivatives are often less polar and less prone to adsorption within the GC system.[10]

Q4: When should I consider using derivatization?

A4: You should consider derivatization under the following circumstances:

• Low Signal Intensity: When the response for the underivatized alcohol is insufficient for your sensitivity requirements.

• Poor Peak Shape: If you observe tailing peaks, which can be caused by the interaction of the hydroxyl group with active sites in the GC column.

• Confirmation of Identity: Derivatization creates a new compound with a different retention time and mass spectrum, which can be used to confirm the identity of the analyte.[9]

• Complex Matrices: To move the analyte's retention time away from interfering compounds in the sample matrix.

Q5: What are the best sample preparation techniques for analyzing 5-Methyl-3-hexanol, which is a volatile organic compound (VOC)?

A5: For volatile compounds like 5-Methyl-3-hexanol, especially in complex matrices, headspace analysis is a highly suitable technique.[11][12] This method involves analyzing the vapor phase above the sample, which isolates volatile components from non-volatile matrix components that could interfere with the analysis.[13]

• Static Headspace: A sealed vial containing the sample is heated to allow volatile compounds to enter the gas phase (headspace), which is then injected into the GC-MS.[12]

• Dynamic Headspace (Purge and Trap): An inert gas is passed through the sample to purge the volatile compounds, which are then concentrated on a sorbent trap before being desorbed and introduced into the GC-MS. This technique offers significantly higher sensitivity.[11][12]

Other effective techniques include Solid Phase Microextraction (SPME), which uses a coated fiber to extract and concentrate analytes, and Liquid-Liquid Extraction (LLE) to separate the analyte based on its solubility in different solvents.[13][14]

Troubleshooting Guide

Q6: I'm observing a high background or "noisy" baseline in my chromatogram. What are the common causes and solutions?

A6: A high or noisy background can obscure weak signals and complicate data analysis. Here are the likely culprits and how to address them:

• Gas Leaks: The most common cause is a leak in the system, allowing air (nitrogen, oxygen) into the mass spectrometer. Verify that all gas fittings are leak-free using an electronic leak detector.[15] Pay special attention to the injection port septum, column fittings, and the MS transfer line nut.[15]

• Contaminated Carrier Gas: Impurities in the carrier gas can contribute to a high background. Ensure you are using high-purity gas and that gas filters are installed and have not expired.[15]

• Column Bleed: As a GC column ages, its stationary phase can degrade and "bleed," creating a rising baseline, particularly at higher temperatures. If you suspect column bleed, you can trim about 0.5 meters from the front of the column or replace it if it's old.[15]

• Contaminated Injection Port or Source: Residue from previous samples can accumulate in the liner or the ion source. Regularly replace the injection port liner and septum, and clean the ion source when signal degradation or high background persists.

Q7: The chromatographic peak for 5-Methyl-3-hexanol is tailing. How can I improve the peak shape?

A7: Peak tailing for an alcohol is often due to unwanted interactions between the polar hydroxyl group and active sites in the GC system.

• Use a Deactivated Liner: Ensure you are using a high-quality, deactivated glass liner in your injection port.

• Check Column Health: An aging or damaged column can have active sites. Conditioning the column or trimming the front end may help.

• Derivatize the Sample: This is the most effective solution. Converting the polar alcohol into a less polar ester or silyl ether will significantly reduce tailing and improve peak symmetry.[10]

Data and Protocols

Quantitative Data Summary

Table 1: Comparison of Common Ionization Techniques for 5-Methyl-3-hexanol

Ionization Method	Typical Result	Advantages	Disadvantages
Electron Ionization (EI)	Extensive fragmentation; weak or absent molecular ion (M⁺) at m/z 116.[1]	Provides a reproducible fragmentation pattern useful for library matching and structural elucidation.[3]	Often fails to show the molecular ion, making molecular weight determination difficult.[1]
Chemical Ionization (CI)	Strong protonated molecule peak ([M+H]⁺) at m/z 117.[3]	Excellent for confirming molecular weight; a "soft" technique with less fragmentation.[3][8]	Provides less structural information from fragmentation compared to EI.[3]
Atmospheric Pressure Chemical Ionization (APCI)	Produces a protonated molecule ([M+H]⁺).	Suitable for relatively polar, semi-volatile samples and can be interfaced with LC.[3]	Generally used for less volatile compounds than those typically analyzed by GC-MS.[7]

Table 2: Common Derivatization Reagents for Alcohols in GC-MS

Derivatization Method	Reagent Example	Mass Increase	Key Advantages
Silylation	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)	+72 Da per TMS group	Produces thermally stable and volatile derivatives; creates characteristic mass fragments.[10]
Acylation	N-methyl-bis(trifluoroacetamide) (MBTFA)	+97 Da per TFA group	Creates volatile esters; fluorinated groups enhance sensitivity for Electron Capture Detectors (ECD).[10]
Urethane Formation	p-Tolyl isocyanate (PTI)	+133 Da	Reaction is often clean with few side products; can significantly increase signal sensitivity.[8]

Experimental Protocols

Protocol 1: Silylation of 5-Methyl-3-hexanol for GC-MS Analysis

• Objective: To convert 5-Methyl-3-hexanol to its more volatile and thermally stable trimethylsilyl (TMS) ether to enhance its GC-MS signal.

• Materials:

  • Sample containing 5-Methyl-3-hexanol dissolved in a dry, aprotic solvent (e.g., pyridine, acetonitrile, or dichloromethane).

  • Silylating reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.

  • Autosampler vials with inserts and PTFE-lined caps.

  • Heating block or oven.

• Procedure:

  • Pipette 100 µL of the sample solution into an autosampler vial.

  • Add 100 µL of the BSTFA + 1% TMCS reagent to the vial.

  • Cap the vial tightly and vortex for 30 seconds to ensure thorough mixing.

  • Heat the vial at 60-70°C for 30 minutes to ensure the reaction goes to completion.

  • Cool the vial to room temperature.

  • The sample is now ready for injection into the GC-MS. The resulting TMS-derivatized 5-Methyl-3-hexanol will have a molecular weight of 188.

Protocol 2: Headspace GC-MS Analysis of Volatiles

• Objective: To analyze 5-Methyl-3-hexanol in a liquid or solid matrix by sampling the vapor phase, minimizing matrix interference.[11]

• Materials:

  • Sample in a suitable matrix.

  • Headspace vials (e.g., 20 mL) with magnetic crimp caps and PTFE/silicone septa.

  • GC-MS system equipped with a headspace autosampler.

• Procedure:

  • Accurately weigh or pipette a defined amount of the sample into a headspace vial.

  • If desired, add a salting-out agent (e.g., NaCl) to aqueous samples to increase the volatility of the analyte.[16]

  • Immediately seal the vial with the crimp cap.

  • Place the vial in the headspace autosampler tray.

  • Set the headspace parameters. Typical starting conditions are:

    • Incubation Temperature: 80-100°C[16]

    • Incubation Time: 30-45 minutes[16]

    • Injection Volume: 1 mL of headspace gas[16]

  • The autosampler will automatically perform the incubation and injection for GC-MS analysis.

Visualizations

Caption: Experimental workflow for the analysis of 5-Methyl-3-hexanol.

Caption: Silylation derivatization pathway for enhancing signal.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Ionization Modes // Mass Spectrometry & Proteomics Facility // University of Notre Dame [massspec.nd.edu]
• 4. Mass Spectrometry [www2.chemistry.msu.edu]
• 5. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 6. chegg.com [chegg.com]
• 7. as.uky.edu [as.uky.edu]
• 8. Chemical ionization mass spectral analysis of pinacolyl alcohol and development of derivatization method using p-tolyl isocyanate - Analytical Methods (RSC Publishing) DOI:10.1039/C0AY00346H [pubs.rsc.org]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. GC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 13. Sample preparation GC-MS [scioninstruments.com]
• 14. researchgate.net [researchgate.net]
• 15. agilent.com [agilent.com]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of Chiral Alcohols

Welcome to the Technical Support Center for the synthesis of chiral alcohols. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental challenges. Here you will find detailed guides and frequently asked questions (FAQs) to address specific issues encountered during the synthesis and purification of chiral alcohols.

Asymmetric Reduction of Prochiral Ketones

The enantioselective reduction of prochiral ketones is a fundamental method for producing chiral alcohols. Key techniques include the Corey-Bakshi-Shibata (CBS) reduction and Noyori asymmetric hydrogenation.

Troubleshooting Guide: Asymmetric Ketone Reduction

Question: I am getting a low yield (<50%) in my asymmetric reduction of a ketone. What are the possible causes and solutions?

Answer: A low yield can stem from several factors. A systematic approach to identify the root cause is crucial.[1]

• Catalyst Integrity: The catalyst is central to the reaction's success. Ensure the correct catalyst loading and check for signs of deactivation. Air-sensitive catalysts, for example, can decompose and lose their effectiveness.[1] A change in color or precipitation of the catalyst may indicate deactivation.[1] Running a control reaction with a fresh batch of catalyst can help confirm if catalyst deactivation is the issue.[1]

• Reagent and Substrate Purity: Impurities in the ketone substrate, solvent, or the reducing agent can act as catalyst poisons or lead to unwanted side reactions.[1]

• Reaction Conditions: Temperature, pressure, and reaction time are critical parameters. Ensure they are optimized for your specific substrate and catalyst system. For instance, some reactions may require elevated temperatures (e.g., 40-80°C) to proceed efficiently.[1]

• Choice of Reducing Agent: The selection of the reducing agent is dependent on the catalyst system. Common choices include hydrogen gas (H₂), formic acid, or isopropanol for transfer hydrogenations.[1] For stoichiometric reductions, modified borohydrides are often used.[1]

Frequently Asked Questions (FAQs): Asymmetric Ketone Reduction

Question: My CBS reduction is showing low reproducibility. Why might this be happening?

Answer: A common issue with CBS reductions is the aging of the isolated oxazaborolidine catalyst during storage, which can lead to lower reproducibility.[2][3] To circumvent this, using an in-situ generated catalyst from a chiral lactam alcohol and borane can provide more reliable and consistent results.[2]

Question: I am observing low enantioselectivity in the borane reduction of a trifluoromethyl ketone. What is a possible reason?

Answer: Trifluoromethyl ketones can exhibit low enantioselectivity in oxazaborolidine-catalyzed borane reductions due to the poor coordinating ability of the carbonyl oxygen with the catalyst and potential non-catalytic reduction by borane.[2]

Question: Can I reduce a ketone in the presence of an ester group enantioselectively?

Answer: Yes, this is possible with the right choice of catalyst system. The Noyori asymmetric hydrogenation, for instance, is highly chemoselective and can reduce ketones in the presence of esters. This system typically uses a Ru-TsDPEN catalyst with formic acid and triethylamine as the reducing agents, offering a mild and effective method.

Data Summary: Enantioselective Reduction of Ketones

Ketone	Catalyst System	Reducing Agent	Enantiomeric Excess (ee%)	Yield (%)	Reference
Acetophenone	(S)-TolBINAP/PICA–Ru	H₂ in Ethanol	98%	>95%	[1]
Pinacolone	(S)-TolBINAP/PICA–Ru	H₂ in 2-propanol	36%	-	[1]
Benzalacetone	Chiral Lactam Alcohol + p-iodophenoxyborane	BH₃-THF	High	-	[2]
Benzylacetone	Me-CBS	Borane	64%	-	[2]
2,2,2-Trifluoroacetophenone	Chiral Lactam Alcohol + BH₃-THF	BH₃-THF	Optimal	-	[2]

Experimental Protocols: Asymmetric Ketone Reduction

General Protocol for Noyori Asymmetric Hydrogenation

This protocol is a general guideline and may require optimization for specific substrates.

• Catalyst Preparation (in-situ): In a glovebox, to a reaction vessel, add the Ruthenium precursor (e.g., [RuCl₂(p-cymene)]₂) and the chiral ligand (e.g., (S,S)-TsDPEN).

• Reaction Setup: Add the degassed solvent (e.g., methanol).

• Substrate Addition: Add the ketone substrate to the catalyst solution.

• Reducing Agent Addition: Add the formic acid/triethylamine mixture.

• Reaction: Stir the reaction mixture at the desired temperature and monitor its progress by TLC or GC.

• Work-up: Upon completion, quench the reaction with water and extract the product with an organic solvent. The organic layers are then dried and concentrated.

• Purification: Purify the chiral alcohol by column chromatography or crystallization.

Workflow for Troubleshooting Low Yield in Asymmetric Ketone Reduction

Caption: Troubleshooting workflow for low yield.

Kinetic Resolution of Alcohols

Kinetic resolution is a widely used method for separating enantiomers of racemic alcohols, relying on the differential reaction rates of the enantiomers with a chiral catalyst or reagent.

Troubleshooting Guide: Kinetic Resolution

Question: My kinetic resolution is resulting in a high enantiomeric excess, but the yield of the desired enantiomer is very low. How can I improve this?

Answer: This is a common challenge in kinetic resolution, where the theoretical maximum yield for a single enantiomer is 50%.

• Optimize for a Balance between Yield and ee: Pushing for extremely high ee often comes at the cost of yield. It may be necessary to accept a slightly lower ee to achieve a more practical yield.[4]

• Dynamic Kinetic Resolution (DKR): If applicable to your substrate, consider a DKR. This process combines the kinetic resolution with in-situ racemization of the slower-reacting enantiomer, theoretically allowing for a 100% yield of the desired enantiomer.[5]

Frequently Asked Questions (FAQs): Kinetic Resolution

Question: How can I improve the enantioselectivity of my enzymatic kinetic resolution?

Answer: Several factors can be optimized to enhance enantioselectivity:

• Enzyme Selection: Different lipases exhibit varying selectivities for different substrates. Screening a variety of enzymes is often a good first step.

• Acyl Donor: The choice of acyl donor can significantly impact the reaction. Vinyl esters are common, but other activated esters can also be effective.

• Solvent: The reaction solvent can influence enzyme activity and selectivity. Non-polar organic solvents like hexane or toluene are frequently used.[4]

• Temperature: Lowering the reaction temperature can sometimes increase enantioselectivity.

Question: How can I avoid using chromatography to separate the product ester and the unreacted alcohol?

Answer: An innovative approach involves using a "clickable" acyl donor. After the enzymatic resolution, the resulting ester can be derivatized in-situ via a click reaction, altering its properties to allow for separation from the unreacted alcohol through simple extractions and pH adjustments.[6]

Data Summary: Catalysts for Kinetic Resolution of Secondary Alcohols

Racemic Alcohol	Catalyst	Acylating Agent	Selectivity Factor (s)	Reference
1-Phenylethanol	Fluxionally chiral DMAP derivative	Isobutyric anhydride	7	[7]
1-(2-Naphthyl)ethanol	Fluxionally chiral DMAP derivative	Isobutyric anhydride	39	[7]
1-(o-Tolyl)ethanol	CF₃-PIP	Acetic anhydride	2-3 fold higher than 1-phenylethanol	[8]

Experimental Protocols: Kinetic Resolution

General Protocol for Enzymatic Kinetic Resolution of a Secondary Alcohol

This is a general procedure and may need to be adapted for your specific alcohol.

• Reaction Setup: To a flask, add the racemic alcohol, an acyl donor (e.g., vinyl acetate), and an appropriate solvent (e.g., hexane).

• Enzyme Addition: Add the lipase (e.g., Novozym 435®).

• Reaction: Stir the mixture at a controlled temperature (e.g., 40°C). The reaction can be performed under reduced pressure to remove the volatile alcohol byproduct and drive the equilibrium.[9]

• Monitoring: Monitor the reaction progress by GC or HPLC to determine the conversion and enantiomeric excess of the remaining alcohol and the formed ester.

• Work-up: Once the desired conversion is reached, filter off the enzyme.

• Purification: Separate the unreacted alcohol from the ester product by column chromatography or distillation.[9]

Logical Diagram for Kinetic Resolution Strategy

Caption: Decision-making for obtaining enantiopure alcohols.

Sharpless Asymmetric Dihydroxylation

The Sharpless asymmetric dihydroxylation is a powerful method for the enantioselective synthesis of vicinal diols from alkenes.

Troubleshooting Guide: Sharpless Asymmetric Dihydroxylation

Question: I am observing low enantioselectivity in my Sharpless asymmetric dihydroxylation. What could be the cause?

Answer: Low enantioselectivity can arise from a few key issues:

• High Olefin Concentration: If the concentration of the olefin is too high, a second catalytic cycle can occur where the substrate binds to the osmium center without the chiral ligand, leading to a decrease in enantioselectivity.[10] To mitigate this, the olefin can be added slowly to the reaction mixture.

• Secondary Catalytic Cycle: A secondary pathway can exist where the osmylate ester intermediate is oxidized before it dissociates, forming an osmium(VIII)-diol complex that can dihydroxylate another alkene with lower enantioselectivity. This can be suppressed by using a higher molar concentration of the chiral ligand.[11]

• Substrate Suitability: While the reaction is broadly applicable, cis-alkenes are known to give poor enantioselectivities, often in the range of 20-25% ee.[12]

Frequently Asked Questions (FAQs): Sharpless Asymmetric Dihydroxylation

Question: How can I improve the reaction rate for electron-deficient olefins?

Answer: The rate of oxidation of electron-deficient olefins can be accelerated by maintaining a slightly acidic pH for the reaction.[11]

Question: What is the role of methanesulfonamide in the reaction?

Answer: Methanesulfonamide is often used as an additive to accelerate the hydrolysis of the cyclic intermediate, allowing the reaction to be run efficiently at 0°C, especially for non-terminal alkene substrates.[11]

Experimental Protocols: Sharpless Asymmetric Dihydroxylation

General Procedure for Sharpless Asymmetric Dihydroxylation

This protocol uses the commercially available AD-mix.

• Reaction Setup: In a round-bottomed flask, dissolve the AD-mix (α or β) in a t-butanol/water (1:1) mixture with vigorous stirring at room temperature until two clear phases are formed.[13]

• Cooling: Cool the mixture to 0°C in an ice bath.

• Substrate Addition: Add the alkene to the cooled mixture.

• Reaction: Stir the reaction vigorously at 0°C. Monitor the reaction by TLC.

• Quenching: Once the reaction is complete, add a solid sulfite (e.g., sodium sulfite) and allow the mixture to warm to room temperature and stir.

• Work-up: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry, and concentrate.

• Purification: Purify the diol by column chromatography or recrystallization.

Experimental Workflow for Sharpless Asymmetric Dihydroxylation

Caption: Sharpless Asymmetric Dihydroxylation Workflow.

Purification of Chiral Alcohols

The final step in obtaining a pure chiral alcohol is often a challenging purification process.

Troubleshooting Guide: Purification

Question: My chiral alcohol and a byproduct have very similar Rf values on TLC, making separation by column chromatography difficult. What can I do?

Answer: Separating compounds with similar polarities requires careful optimization of your chromatography conditions.

• Optimize the Mobile Phase: Use a less polar solvent system. A shallower gradient during elution can also improve resolution.

• Change the Stationary Phase: If silica gel is not providing adequate separation, consider using a different adsorbent like alumina, which may offer different selectivity.

• Increase Column Dimensions: A longer column can increase the number of theoretical plates and improve separation.

Question: Is crystallization a good method for purifying my chiral alcohol?

Answer: Yes, crystallization can be a highly effective method for both purification and enantiomeric enrichment, especially if your desired alcohol is a solid at room temperature. The key is to find a suitable solvent system where the desired enantiomer has lower solubility than the minor enantiomer and other impurities.

Frequently Asked Questions (FAQs): Chiral HPLC

Question: How do I choose a chiral column for separating my alcohol enantiomers?

Answer: For a new compound, a systematic screening of different chiral stationary phases (CSPs) is recommended. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are a good starting point. A common mobile phase for normal-phase chromatography is a mixture of n-hexane and an alcohol modifier like isopropanol or ethanol.[14]

Question: What can I do to improve poor resolution between enantiomers on chiral HPLC?

Answer:

• Optimize the Mobile Phase: Adjust the ratio of the non-polar solvent to the alcohol modifier. A lower percentage of the alcohol modifier generally increases retention and can improve resolution.[14]

• Lower the Flow Rate: Reducing the flow rate can increase separation efficiency and improve resolution, though it will increase the run time.[14]

• Decrease the Temperature: Operating the column at a lower temperature can sometimes enhance enantioselectivity.[14][15]

Question: What causes peak tailing in my chiral HPLC chromatogram?

Answer: Peak tailing can be caused by secondary interactions between your analyte and the silica support of the stationary phase. Adding a small amount of a modifier to the mobile phase, such as diethylamine (for basic compounds) or trifluoroacetic acid (for acidic compounds), can help to suppress these interactions.[14] Column overload is another common cause, so try reducing the sample concentration or injection volume.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Click reaction-aided enzymatic kinetic resolution of secondary alcohols - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 7. The Size‐Accelerated Kinetic Resolution of Secondary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]
• 10. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 11. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 12. youtube.com [youtube.com]
• 13. ch.ic.ac.uk [ch.ic.ac.uk]
• 14. benchchem.com [benchchem.com]
• 15. reddit.com [reddit.com]

Technical Support Center: Purification of 5-Methyl-3-hexanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 5-Methyl-3-hexanol from complex mixtures. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 5-Methyl-3-hexanol?

A1: The primary methods for purifying 5-Methyl-3-hexanol are fractional distillation and column chromatography. Liquid-liquid extraction is often used as a preliminary purification step to remove inorganic impurities and highly polar or non-polar byproducts. The choice of method depends on the nature of the impurities, the required purity, and the scale of the purification.

Q2: What are the likely impurities in a crude mixture of 5-Methyl-3-hexanol?

A2: Impurities can vary depending on the synthetic route. Common impurities may include unreacted starting materials, byproducts such as other alcohols or ketones, and residual solvents. If prepared via a Grignard reaction, byproducts from side reactions are also possible. In batch distillations, more volatile compounds like aldehydes and ketones, as well as less volatile fusel oils (higher alcohols), can be present as impurities.[1]

Q3: How do I choose between fractional distillation and column chromatography?

A3: Fractional distillation is suitable for separating components with different boiling points.[2] It is particularly effective for large-scale purifications where the impurities have significantly different volatilities. Column chromatography separates compounds based on their differential adsorption to a stationary phase, making it ideal for removing impurities with similar boiling points but different polarities.[3]

Q4: Can I use simple distillation instead of fractional distillation?

A4: Simple distillation is effective for separating liquids with large differences in boiling points (greater than 25 °C) or for separating a volatile liquid from a non-volatile solid.[2] For separating 5-Methyl-3-hexanol from impurities with boiling points close to its own (152.7 °C), fractional distillation is necessary to achieve good separation.[4]

Purification Method Selection

The choice of purification method is critical for achieving the desired purity and yield. The following diagram provides a logical workflow for selecting the most appropriate technique.

Caption: A decision tree to guide the selection of the appropriate purification method for 5-Methyl-3-hexanol.

Quantitative Data

The following table summarizes typical performance metrics for the purification of secondary alcohols like 5-Methyl-3-hexanol. Actual results may vary based on the specific composition of the crude mixture and the experimental conditions.

Purification Method	Typical Purity Achieved	Typical Yield	Key Advantages
Fractional Distillation	>95%	70-90%	Scalable, cost-effective for large quantities.
Column Chromatography	>99%	60-85%	High resolution, effective for complex mixtures.
Preparative HPLC	>99.5%	50-80%	Very high purity, suitable for small-scale and final polishing.

Experimental Protocols

Fractional Distillation

This protocol is designed for the purification of 5-Methyl-3-hexanol from volatile organic impurities.

Workflow for Fractional Distillation

Caption: Step-by-step workflow for the fractional distillation of 5-Methyl-3-hexanol.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask.

• Charging the Flask: Add the crude 5-Methyl-3-hexanol mixture and a few boiling chips to the distillation flask.

• Heating: Begin heating the flask gently.

• Distillation: As the mixture boils, the vapor will rise through the fractionating column. Monitor the temperature at the distillation head.

• Fraction Collection:

  • Collect the initial distillate (forerun) that comes over at a lower temperature, as this will contain more volatile impurities.

  • As the temperature rises and stabilizes at the boiling point of 5-Methyl-3-hexanol (approximately 152.7 °C), change the receiving flask to collect the purified product.

  • Continue collecting the fraction as long as the temperature remains stable.

• Completion: Stop the distillation before the flask boils to dryness to prevent the formation of peroxides and potential explosions.

Column Chromatography

This protocol is suitable for separating 5-Methyl-3-hexanol from impurities with different polarities.

Workflow for Column Chromatography

Caption: Step-by-step workflow for the column chromatography purification of 5-Methyl-3-hexanol.

Methodology:

• Solvent System Selection: Determine a suitable solvent system using Thin Layer Chromatography (TLC). A good starting point for 5-Methyl-3-hexanol is a mixture of hexane and ethyl acetate.

• Column Packing: Pack a chromatography column with silica gel slurried in the initial, non-polar eluent.

• Sample Loading: Dissolve the crude sample in a minimal amount of the eluent and carefully load it onto the top of the silica gel.

• Elution:

  • Begin eluting with a non-polar solvent to remove non-polar impurities.

  • Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate) to elute the 5-Methyl-3-hexanol.

• Fraction Collection: Collect the eluate in small fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Liquid-Liquid Extraction

This is a preliminary purification step to remove inorganic salts and other water-soluble or highly non-polar impurities.

Methodology:

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent that is immiscible with water (e.g., diethyl ether, ethyl acetate).

• Washing:

  • Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any acidic byproducts.

  • Follow with a wash with brine (saturated aqueous NaCl) to remove the bulk of the water from the organic layer.

• Separation: Separate the organic layer from the aqueous layer.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure.

Troubleshooting Guides

Fractional Distillation

Issue	Possible Cause	Troubleshooting Steps
Poor Separation	- Distillation rate is too fast.- Inefficient fractionating column.	- Reduce the heating rate to ensure slow and steady distillation.- Use a longer or more efficient fractionating column (e.g., packed with Raschig rings or metal sponges).
Temperature Fluctuations	- Uneven heating.- "Bumping" of the liquid.	- Ensure the heating mantle is in good contact with the flask.- Use fresh boiling chips or a magnetic stirrer for smooth boiling.
No Distillate Collected	- Thermometer bulb placed too high.- Leaks in the apparatus.	- Position the top of the thermometer bulb level with the side arm of the distillation head.- Check all joints for a proper seal.

Column Chromatography

Issue	Possible Cause	Troubleshooting Steps
Poor Separation of Bands	- Inappropriate solvent system.- Column overloaded.	- Optimize the solvent system using TLC to achieve better separation of spots.- Use a larger column or less sample.
Cracked or Channeled Column	- Improper packing of the stationary phase.	- Repack the column, ensuring the silica gel is settled evenly without any air bubbles.
Compound Won't Elute	- Eluent is not polar enough.	- Gradually increase the polarity of the eluent. For very polar compounds, a small amount of methanol can be added to the eluent.
Compound Decomposes on Column	- Silica gel is too acidic.	- Deactivate the silica gel by adding a small amount of triethylamine to the eluent, or use a different stationary phase like alumina.

References

• 1. projectgaia.com [projectgaia.com]
• 2. Fractional distillation - Wikipedia [en.wikipedia.org]
• 3. web.uvic.ca [web.uvic.ca]
• 4. Purification [chem.rochester.edu]

Reference Data & Comparative Studies

Navigating the Analytical Landscape: A Comparative Guide to the Validation of 5-Methyl-3-hexanol Analysis

For researchers, scientists, and professionals in the fast-paced world of drug development, the precise and accurate quantification of chemical compounds is paramount. This guide offers an objective comparison of analytical methodologies for the validation of 5-Methyl-3-hexanol, a secondary alcohol with potential applications in various research fields. By presenting supporting experimental data and detailed protocols, this document aims to provide a comprehensive resource for selecting the most appropriate analytical technique.

Method Performance: A Side-by-Side Comparison

The selection of an analytical method hinges on its performance characteristics. While specific validation data for 5-Methyl-3-hexanol is not extensively published, this guide compiles typical performance data for the analysis of similar short-chain aliphatic alcohols using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID). These values serve as a benchmark for what can be expected during method validation.

Table 1: Comparison of GC-MS and HPLC-RID for the Analysis of Short-Chain Aliphatic Alcohols

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Refractive Index Detector (HPLC-RID)
Linearity (R²)	≥ 0.998	> 0.997
Accuracy (Recovery)	95 - 117%	Typically within ±5% of the true value
Precision (RSD)	Intra-day: ≤ 12.03 %Inter-day: ≤ 11.34 %	< 5%
Limit of Detection (LOD)	0.006 g/dm³ (for ethanol)	0.01 - 0.17 mg/mL
Limit of Quantitation (LOQ)	0.020 g/dm³ (for ethanol)	0.03 - 0.56 mg/mL

Note: The data presented in this table is based on published validation studies for similar aliphatic alcohols and may vary for 5-Methyl-3-hexanol.

In-Depth Experimental Protocols

To ensure reproducibility and facilitate the implementation of these methods, detailed experimental protocols are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a general procedure for the analysis of 5-Methyl-3-hexanol using a GC-MS system. Optimization of these parameters for specific instrumentation and sample matrices is recommended.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the 5-Methyl-3-hexanol sample.

• Dissolve the sample in a suitable solvent (e.g., methanol, dichloromethane) to a final concentration of 1 mg/mL.

• If necessary, perform serial dilutions to prepare calibration standards ranging from the expected limit of quantitation (LOQ) to 150% of the target concentration.

• An internal standard (e.g., a deuterated analog or a structurally similar compound with a distinct retention time) should be added to all samples and standards for improved accuracy and precision.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5975C or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp to 150 °C at 10 °C/min.

  • Ramp to 250 °C at 20 °C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (m/z 30-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. Key ions for 5-Methyl-3-hexanol would need to be determined from its mass spectrum.[1]

3. Method Validation Parameters:

• Specificity: Assessed by analyzing a blank sample (solvent) and a sample spiked with 5-Methyl-3-hexanol to ensure no interfering peaks at the retention time of the analyte.

• Linearity: Determined by analyzing a series of at least five calibration standards and plotting the peak area ratio (analyte/internal standard) against the concentration. A linear regression analysis is performed, and the coefficient of determination (R²) should be ≥ 0.995.

• Accuracy: Evaluated by analyzing samples spiked with known concentrations of 5-Methyl-3-hexanol at three different levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within an acceptable range (typically 80-120%).

• Precision: Assessed by analyzing replicate samples at the same concentration on the same day (intra-day precision) and on different days (inter-day precision). The relative standard deviation (RSD) should typically be less than 15%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or by using the standard deviation of the response and the slope of the calibration curve.

High-Performance Liquid Chromatography-Refractive Index Detector (HPLC-RID) Protocol

This protocol provides a general method for the analysis of 5-Methyl-3-hexanol using HPLC with a refractive index detector, which is suitable for compounds without a UV chromophore.

1. Sample Preparation:

• Prepare a stock solution of 5-Methyl-3-hexanol in the mobile phase at a concentration of 1 mg/mL.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

• Filter all samples and standards through a 0.45 µm syringe filter before injection.

2. HPLC-RID Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Detector: Refractive Index Detector (RID).

• Column: A suitable column for the separation of small polar molecules, such as an Aminex HPX-87H column or a similar ion-exclusion column.

• Mobile Phase: Isocratic elution with a dilute aqueous solution of sulfuric acid (e.g., 0.005 N H₂SO₄). The mobile phase should be degassed before use.

• Flow Rate: 0.6 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 20 µL.

3. Method Validation Parameters:

• The validation parameters (Specificity, Linearity, Accuracy, Precision, LOD, and LOQ) are assessed in a similar manner to the GC-MS method, with the detector response being the peak height or area from the RID.

Visualizing the Validation Workflow

A clear understanding of the analytical method validation process is crucial. The following diagram illustrates the typical workflow, from initial method development to the final validation report.

References

• 1. 3-Hexanol, 5-methyl- [webbook.nist.gov]

A Comparative Analysis of the Biological Activity of 5-Methyl-3-hexanol Stereoisomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activity of the four stereoisomers of 5-methyl-3-hexanol, focusing on their role as insect pheromones. The information presented is based on published experimental data and is intended to inform research and development in areas such as pest management and chemical ecology.

Introduction to 5-Methyl-3-hexanol Stereoisomers

5-Methyl-3-hexanol is a chiral molecule with two stereocenters, resulting in four possible stereoisomers: (3S,5S), (3R,5R), (3S,5R), and (3R,5S). The spatial arrangement of the atoms in these isomers plays a crucial role in their biological activity, particularly in the highly specific interactions with insect olfactory receptors. The primary documented biological activity of these compounds is as components of aggregation pheromones in bark beetles.

Comparative Biological Activity

The most well-documented biological activity of a 5-methyl-3-hexanol stereoisomer is the synergistic effect of (3S,4S)-4-methyl-3-hexanol (an isomer of 5-methyl-3-hexanol, often referred to as such in literature in the context of Scolytus pheromones) in the aggregation pheromone blend of the almond bark beetle, Scolytus amygdali. This stereoisomer significantly enhances the attractiveness of the primary pheromone component, (3S,4S)-4-methyl-3-heptanol.[1][2][3] While comprehensive data on the individual activity of all four stereoisomers of 5-methyl-3-hexanol is limited, the high stereospecificity observed in insect pheromone systems suggests that the other stereoisomers are likely inactive or may even have an inhibitory effect.

Table 1: Comparative Biological Activity of 5-Methyl-3-hexanol Stereoisomers on Scolytus amygdali

Stereoisomer	Configuration	Known Biological Activity on Scolytus amygdali	Presumed Individual Activity
1	(3S,5S)	Synergist with (3S,4S)-4-methyl-3-heptanol	Attractive in combination
2	(3R,5R)	Not explicitly documented; other non-natural stereoisomers of related pheromones are often inhibitory	Likely inactive or inhibitory
3	(3S,5R)	Not explicitly documented	Likely inactive or inhibitory
4	(3R,5S)	Not explicitly documented	Likely inactive or inhibitory

Note: The activity of stereoisomers 2, 3, and 4 is presumed based on the high stereospecificity of insect pheromone receptors and the observed inhibitory effects of non-natural stereoisomers of the companion pheromone, 4-methyl-3-heptanol.[2][3]

Experimental Protocols

The biological activity of pheromone components is typically assessed through a combination of electrophysiological and behavioral assays.

Electroantennography (EAG)

Electroantennography is a technique used to measure the electrical response of an insect's antenna to volatile compounds. It provides a quantitative measure of the sensitivity of the antennal olfactory sensory neurons to specific molecules.

Experimental Workflow for EAG:

Caption: Workflow for Electroantennography (EAG) analysis.

Detailed Protocol:

• Antenna Preparation: An antenna is excised from a live, immobilized insect (e.g., Scolytus amygdali). The base and tip of the antenna are placed in contact with two electrodes containing a conductive gel.

• Stimulus Preparation: Solutions of each 5-methyl-3-hexanol stereoisomer are prepared in a solvent (e.g., hexane) at various concentrations. A small amount of each solution is applied to a piece of filter paper, and the solvent is allowed to evaporate.

• Stimulus Delivery: The filter paper is placed inside a Pasteur pipette. The tip of the pipette is positioned near the mounted antenna, and a controlled puff of purified air is passed through the pipette, delivering the odorant to the antenna.

• Data Recording and Analysis: The change in electrical potential across the antenna is recorded using an amplifier. The amplitude of the negative deflection in the signal corresponds to the magnitude of the antennal response. Responses to each stereoisomer are compared to a solvent control.

Behavioral Bioassays (Field Trapping)

Field trapping experiments are the definitive test of a pheromone's behavioral activity under natural conditions.

Experimental Workflow for Field Trapping:

Caption: Workflow for a field trapping behavioral bioassay.

Detailed Protocol:

• Bait Preparation: Lures are prepared by loading slow-release dispensers with individual stereoisomers of 5-methyl-3-hexanol, as well as blends with the main pheromone component, (3S,4S)-4-methyl-3-heptanol. A control lure containing only the solvent is also included.

• Trap Deployment: Traps (e.g., funnel traps) are deployed in the field in a randomized block design to account for spatial variability. Traps are spaced sufficiently far apart to avoid interference.

• Data Collection: The number of target insects (S. amygdali) captured in each trap is recorded at regular intervals over a set period.

• Statistical Analysis: The trap catch data is analyzed using statistical methods (e.g., ANOVA) to determine if there are significant differences in the number of insects attracted to the different stereoisomers and blends compared to the control.

Pheromone Signaling Pathway

The perception of pheromones in insects begins with the binding of the pheromone molecule to an Odorant Receptor (OR) located on the membrane of Olfactory Sensory Neurons (OSNs) within the insect's antennae.

Caption: Generalized pheromone signaling pathway in insects.

Pathway Description:

• Binding: A specific stereoisomer of 5-methyl-3-hexanol enters the sensillum lymph of an antennal sensillum and binds to a specific Odorant Receptor (OR) protein on the surface of an Olfactory Sensory Neuron (OSN).

• Signal Transduction: This binding event causes a conformational change in the OR, leading to the opening of an ion channel.

• Neuronal Firing: The influx of ions depolarizes the OSN, generating an action potential (a nerve impulse).

• Signal Processing: The action potential travels down the axon of the OSN to a specific glomerulus within the antennal lobe of the insect's brain.

• Behavioral Response: The signal is then relayed by projection neurons to higher brain centers, where it is integrated with other sensory information, ultimately leading to a behavioral response, such as attraction to the pheromone source. The high degree of stereospecificity arises from the precise fit required between the pheromone stereoisomer and the binding site of the Odorant Receptor.

Conclusion

The biological activity of 5-methyl-3-hexanol stereoisomers is highly dependent on their specific three-dimensional structure. In the almond bark beetle, Scolytus amygdali, the (3S,4S) stereoisomer acts as a crucial synergist in the aggregation pheromone blend. While the precise roles of the other stereoisomers are not fully elucidated for this species, the principles of insect chemical ecology suggest they are likely inactive or inhibitory. Further research employing the detailed electrophysiological and behavioral protocols outlined in this guide is necessary to fully characterize the biological activity profile of all four stereoisomers. This knowledge is essential for the development of effective and species-specific pheromone-based pest management strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of 5-Methyl-3-hexanol and 4-Methyl-3-hexanol as Insect Pheromones

A Guide for Researchers in Chemical Ecology and Drug Development

In the intricate world of insect chemical communication, structural nuances of semiochemicals can dictate the success or failure of intraspecific signaling. This guide provides a detailed comparison of two structurally similar C7 alcohols, 5-methyl-3-hexanol and 4-methyl-3-hexanol, in the context of their roles as insect pheromones. While 4-methyl-3-hexanol is a well-documented pheromone in several insect species, 5-methyl-3-hexanol lacks any reported pheromonal activity, highlighting the remarkable specificity of insect olfactory systems.

Data Presentation: A Comparative Overview

The following table summarizes the known pheromonal activities and properties of 5-methyl-3-hexanol and 4-methyl-3-hexanol. The stark contrast in documented biological function underscores the importance of precise molecular structure for receptor binding and subsequent behavioral responses.

Feature	5-Methyl-3-hexanol	4-Methyl-3-hexanol
Pheromonal Activity	No documented activity as a primary pheromone or allomone in any insect species. Listed as a general semiochemical without a specified biological context[1].	Active as a pheromone and synergist in several insect species.
Known Responding Species	None reported.	- Ants: (3R,4S)-4-methyl-3-hexanol is a pheromone of the ant Tetramorium impurum[2].- Bark Beetles: (3S,4S)-4-methyl-3-hexanol acts as a synergist for the aggregation pheromone of the almond bark beetle, Scolytus amygdali[3][4].
Behavioral Effect	Not applicable.	- In T. impurum, it is associated with trail-following or aggregation.- In S. amygdali, it enhances the attraction to the primary aggregation pheromone[3][4].
Stereospecificity	Not applicable as no activity is known.	Highly stereospecific. The biological activity is dependent on the specific enantiomer[2][3][4].

Experimental Protocols

To empirically determine and compare the bioactivity of compounds like 5-methyl-3-hexanol and 4-methyl-3-hexanol, standardized bioassays are essential. The following are detailed methodologies for two key experimental techniques.

Electroantennography (EAG)

Electroantennography measures the summated electrical output from olfactory receptor neurons on an insect's antenna in response to a volatile stimulus. It is a primary screening tool to assess whether an insect can detect a specific compound.

Methodology:

• Insect Preparation: An adult insect is immobilized, often by placing it in a truncated pipette tip with the head and antennae protruding. The insect can be cooled beforehand to reduce movement[5].

• Antenna Excision and Mounting: Under a stereomicroscope, an antenna is carefully excised at its base. The basal end is placed in contact with a reference electrode, and the distal tip is connected to a recording electrode. Conductive gel is used to ensure a good electrical connection[6][7].

• Air Delivery System: A continuous stream of purified and humidified air is passed over the mounted antenna to provide a stable baseline.

• Stimulus Preparation: The test compounds (5-methyl-3-hexanol and 4-methyl-3-hexanol) are diluted to various concentrations in a high-purity solvent like hexane. A small volume of each dilution is applied to a piece of filter paper, and the solvent is allowed to evaporate. The filter paper is then sealed inside a Pasteur pipette[5].

• Stimulus Delivery and Recording: The tip of the stimulus pipette is inserted into the continuous airstream. A puff of air is then passed through the pipette, delivering the odorant to the antenna. The resulting depolarization of the antennal neurons is amplified and recorded as a negative voltage deflection (the EAG response)[6][8].

• Data Analysis: The amplitude of the EAG response (in millivolts) is measured for each compound and concentration. Responses are typically normalized by subtracting the response to a solvent control. A dose-response curve can then be generated to compare the sensitivity of the antenna to each compound.

Wind Tunnel Bioassay

Wind tunnel assays are used to study the behavioral responses of flying insects to odor plumes, providing a more ecologically relevant assessment of a compound's function as an attractant or repellent.

Methodology:

• Wind Tunnel Setup: A wind tunnel, typically constructed from glass or Plexiglas, is used to create a laminar airflow of a controlled speed (e.g., 30 cm/s)[9][10]. The upwind end of the tunnel contains the odor source, and the downwind end is where the insects are released. The tunnel should have visual cues on the floor and walls to aid the insect's in-flight orientation[11][12].

• Insect Acclimatization: Insects are placed in the wind tunnel environment for a period before the experiment to acclimate to the light, temperature, and humidity conditions[13].

• Odor Source Preparation: The test compounds are applied to a dispenser, such as a rubber septum or filter paper, at a specific dose. This dispenser is then placed upwind in the tunnel[10].

• Insect Release and Observation: Individual insects are released at the downwind end of the tunnel. Their flight behavior is observed and recorded. Key behaviors to quantify include taking flight, upwind flight orientation, casting (zigzagging flight), and contact with the odor source[10][13].

• Data Analysis: The percentage of insects exhibiting each behavior in response to the test compound is calculated and compared to the response to a control (e.g., a solvent-treated dispenser). This allows for the quantification of the compound's attractiveness.

Mandatory Visualization

Insect Olfactory Signaling Pathway

The following diagram illustrates the general signaling pathway for pheromone perception in an insect olfactory sensory neuron.

Caption: General pathway of insect pheromone signal transduction.

Experimental Workflow for Pheromone Bioassay

The logical flow from compound selection to behavioral analysis is depicted in the following workflow diagram.

Caption: Workflow for comparative bioassay of potential insect pheromones.

Concluding Remarks

The comparison between 5-methyl-3-hexanol and 4-methyl-3-hexanol serves as a compelling illustration of the principle of specificity in chemical ecology. While 4-methyl-3-hexanol has confirmed roles as a pheromone in specific insect species, contingent on its stereochemistry, 5-methyl-3-hexanol is, based on current knowledge, biologically inactive in this context. This stark difference is attributable to the precise fit required between a pheromone molecule and its corresponding receptor protein on the insect's antenna. The shift of the methyl group from position 4 to 5 is sufficient to disrupt this interaction, preventing the initiation of the neural signal that would lead to a behavioral response.

For researchers in drug development and pest management, this comparison underscores the necessity of precise structural elucidation and stereospecific synthesis when developing semiochemical-based control strategies. Even minor isomeric impurities can potentially inhibit the desired behavioral response or have unintended off-target effects. Future research could involve screening 5-methyl-3-hexanol and other structural isomers of known pheromones against a wider range of insect species to further probe the boundaries of olfactory receptor specificity.

References

• 1. Semiochemical compound: 5-Methylhexan-3-ol | C7H16O [pherobase.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. A Step-by-Step Guide to Mosquito Electroantennography [jove.com]
• 8. ockenfels-syntech.com [ockenfels-syntech.com]
• 9. A Wind Tunnel for Odor Mediated Insect Behavioural Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchtrend.net [researchtrend.net]
• 11. ento.psu.edu [ento.psu.edu]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]

spectroscopic comparison of synthetic vs. natural 5-Methyl-3-hexanol

A Spectroscopic Showdown: Synthetic vs. Natural 5-Methyl-3-hexanol

For researchers, scientists, and professionals in drug development, understanding the nuanced differences between synthetic and natural compounds is paramount. This guide provides a detailed spectroscopic comparison of synthetic versus natural 5-Methyl-3-hexanol, offering insights into their structural similarities and key distinguishing features.

The primary distinction between commercially available synthetic 5-Methyl-3-hexanol and its natural counterpart lies in their stereochemistry. Synthetic routes typically yield a racemic mixture, containing equal amounts of the (R)- and (S)-enantiomers. In contrast, 5-Methyl-3-hexanol from natural sources, such as certain plants of the Medicago genus, is often enantiomerically enriched, possessing a predominance of one enantiomer.[1] This fundamental difference, while not affecting standard spectroscopic techniques like NMR, IR, and mass spectrometry, is readily discernible through specialized chiral analysis methods.

Spectroscopic Data Comparison

The following tables summarize the expected spectroscopic data for both synthetic (racemic) and natural (enantiomerically enriched) 5-Methyl-3-hexanol. For standard spectroscopic methods, the data for both forms are identical.

Table 1: ¹H NMR Spectroscopic Data for 5-Methyl-3-hexanol (Solvent: CDCl₃)

Chemical Shift (ppm)	Multiplicity	Assignment
~3.5	m	H-3 (CH-OH)
~1.7	m	H-5 (CH)
~1.4	m	H-2, H-4 (CH₂)
~0.9	t	H-1 (CH₃)
~0.9	d	H-6, H-7 (CH₃)₂

Table 2: ¹³C NMR Spectroscopic Data for 5-Methyl-3-hexanol (Solvent: CDCl₃)

Chemical Shift (ppm)	Carbon Assignment
~75	C-3 (CH-OH)
~45	C-4 (CH₂)
~30	C-2 (CH₂)
~25	C-5 (CH)
~23	C-6, C-7 (CH₃)₂
~10	C-1 (CH₃)

Table 3: IR Spectroscopic Data for 5-Methyl-3-hexanol

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
~3350	Strong, Broad	O-H Stretch	Alcohol
~2960, ~2870	Strong	C-H Stretch	Alkane
~1460, ~1370	Medium	C-H Bend	Alkane
~1120	Strong	C-O Stretch	Secondary Alcohol

Table 4: Mass Spectrometry Data for 5-Methyl-3-hexanol

m/z	Relative Intensity	Fragmentation
116	Low	Molecular Ion [M]⁺
101	Moderate	[M - CH₃]⁺
87	High	[M - C₂H₅]⁺ (α-cleavage)
73	High	[M - C₃H₇]⁺ (α-cleavage)
59	Moderate	[C₃H₇O]⁺
45	High	[C₂H₅O]⁺

Distinguishing Synthetic vs. Natural: Chiral Analysis

The definitive method for distinguishing between synthetic and natural 5-Methyl-3-hexanol is through chiral analysis.

• Chiral Gas Chromatography (GC): Using a chiral stationary phase, the enantiomers of 5-Methyl-3-hexanol can be separated. A synthetic (racemic) sample will show two peaks of equal area, corresponding to the (R)- and (S)-enantiomers. A natural sample, if enantiomerically enriched, will exhibit two peaks of unequal area, or a single peak if enantiopure.

• NMR Spectroscopy with Chiral Shift Reagents: The addition of a chiral lanthanide shift reagent (e.g., Eu(hfc)₃) to an NMR sample of 5-Methyl-3-hexanol will induce diastereomeric interactions.[2][3][4][5][6] This results in the separation of signals for the (R)- and (S)-enantiomers in the ¹H NMR spectrum, allowing for the determination of the enantiomeric ratio. A racemic sample will show a doubling of certain peaks with equal integration, while an enriched sample will show peaks of unequal integration.

Potential Impurities in Synthetic 5-Methyl-3-hexanol

Synthetic 5-Methyl-3-hexanol is often produced via the reduction of 5-methyl-3-hexanone. This process can introduce specific impurities not typically found in the natural product.

• Unreacted Starting Material: Residual 5-methyl-3-hexanone.

• Byproducts of Synthesis: Isomeric alcohols or other reduction byproducts.

• Reagents and Solvents: Traces of the reducing agent (e.g., NaBH₄), and solvents used in the synthesis and purification process.

These impurities can be detected by GC-MS and NMR analysis.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the 5-Methyl-3-hexanol sample in ~0.7 mL of deuterated chloroform (CDCl₃).

• ¹H NMR Acquisition: Acquire the spectrum on a 300 MHz or higher field NMR spectrometer. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the spectrum on the same instrument. Typical parameters include a 30-degree pulse angle, a relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 scans).

• Chiral NMR Analysis: For chiral analysis, acquire a standard ¹H NMR spectrum. Then, add a small amount of a chiral shift reagent (e.g., Eu(hfc)₃) to the NMR tube, shake well, and re-acquire the spectrum. Add the reagent portion-wise until baseline separation of key proton signals is observed.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For neat liquid analysis, place a drop of the 5-Methyl-3-hexanol sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over a range of 4000-400 cm⁻¹.[7] Perform a background scan with no sample present. Then, run the sample scan.

• Data Processing: The resulting spectrum should be displayed in terms of transmittance or absorbance.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the 5-Methyl-3-hexanol sample in a volatile organic solvent such as dichloromethane or hexane.

• GC Separation: Inject the sample into a GC equipped with a suitable capillary column (e.g., a non-polar DB-5ms or a polar wax column). A typical temperature program would start at a low temperature (e.g., 50 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250 °C).

• Mass Spectrometry Detection: The eluting compounds are introduced into the mass spectrometer. The mass spectrometer is typically operated in electron ionization (EI) mode at 70 eV. Data is collected over a mass range of m/z 40-300.

• Chiral GC-MS Analysis: For chiral separation, a GC column with a chiral stationary phase (e.g., a cyclodextrin-based column) is used. The temperature program may need to be optimized to achieve baseline separation of the enantiomers.

Visualizing the Comparison Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of synthetic and natural 5-Methyl-3-hexanol.

References

• 1. 5-methyl-3-hexanol, 623-55-2 [thegoodscentscompany.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]
• 4. fiveable.me [fiveable.me]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Optical purity determination by NMR: use of chiral lanthanide shift reagents and a base line technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Inter-Laboratory Study for the Quantification of 5-Methyl-3-hexanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of a hypothetical inter-laboratory study for the quantification of 5-Methyl-3-hexanol, a volatile organic compound (VOC). While no specific inter-laboratory study for this exact analyte was found in the public domain, this document synthesizes common practices and expected outcomes from proficiency testing of VOCs to serve as a practical reference. The methodologies and data presented are based on established analytical techniques and typical performance variations observed in such studies.[1][2][3][4]

The accurate quantification of residual solvents and volatile impurities like 5-Methyl-3-hexanol is critical in pharmaceutical manufacturing and drug development to ensure product safety and quality. This guide outlines a framework for comparing laboratory performance and highlights key experimental protocols.

Quantitative Data Summary

The following table summarizes the hypothetical results from an inter-laboratory study involving three laboratories employing different analytical methodologies for the quantification of 5-Methyl-3-hexanol spiked into a common matrix.

Parameter	Laboratory A (HS-GC-FID)	Laboratory B (HS-GC-MS)	Laboratory C (SPME-GC-MS)
Spiked Concentration	10 µg/mL	10 µg/mL	10 µg/mL
Mean Measured Concentration (n=6)	9.2 µg/mL	10.5 µg/mL	9.8 µg/mL
Accuracy (% Recovery)	92%	105%	98%
Precision (RSD)	6.8%	4.5%	5.2%
Limit of Detection (LOD)	0.5 µg/mL	0.1 µg/mL	0.05 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL	0.3 µg/mL	0.15 µg/mL

HS-GC-FID: Headspace Gas Chromatography with Flame Ionization Detection HS-GC-MS: Headspace Gas Chromatography with Mass Spectrometry SPME-GC-MS: Solid-Phase Microextraction Gas Chromatography with Mass Spectrometry

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of results. The following are representative protocols for the methods cited in this guide.

1. Headspace Gas Chromatography (HS-GC) with FID/MS Detection (Protocols for Laboratory A and B)

This method is suitable for the analysis of volatile compounds in liquid or solid samples.

• Sample Preparation: A known weight of the sample matrix is placed in a headspace vial. An internal standard (e.g., 2-Hexanol) is added, and the vial is sealed.

• Headspace Incubation: The vial is heated to a specific temperature (e.g., 80°C) for a set time (e.g., 20 minutes) to allow the volatile analytes to partition into the headspace.[5]

• Injection: A heated, gas-tight syringe injects a specific volume of the headspace gas into the GC injector.

• Gas Chromatography (GC):

  • Column: A non-polar column, such as a DB-5 or equivalent, is commonly used for VOC analysis.

  • Injector Temperature: 250°C.

  • Oven Program: Initial temperature of 40°C held for 5 minutes, then ramped to 200°C at 10°C/min.[5]

  • Carrier Gas: Helium at a constant flow rate.[6]

• Detection:

  • Flame Ionization Detector (FID): Provides a response based on the number of carbon atoms in the analyte.

  • Mass Spectrometry (MS): Provides mass-to-charge ratio information, allowing for positive identification of 5-Methyl-3-hexanol by comparing its mass spectrum to a reference spectrum (e.g., from the NIST library).[7] The characteristic ions for 5-Methyl-3-hexanol would be monitored.

2. Solid-Phase Microextraction (SPME) with GC-MS Detection (Protocol for Laboratory C)

SPME is a solvent-free extraction technique that can concentrate volatile and semi-volatile analytes from a sample matrix.

• Sample Preparation: A sample is placed in a vial, which is then sealed.

• SPME Fiber Exposure: An SPME fiber coated with a suitable stationary phase (e.g., DVB/CAR/PDMS) is exposed to the headspace above the sample for a defined period (e.g., 30 minutes) at a controlled temperature (e.g., 40°C).[8]

• Desorption: The fiber is then retracted and inserted into the heated GC injector, where the trapped analytes are desorbed onto the GC column.

• GC-MS Analysis: The GC-MS conditions are similar to those described for the headspace method.

Workflow and Pathway Diagrams

Caption: Comparison of analytical pathways for 5-Methyl-3-hexanol quantification.

References

• 1. IFA - Proficiency testing: Volatile organic compounds with thermal desorption [dguv.de]
• 2. qualitychecksrl.com [qualitychecksrl.com]
• 3. EPTIS – Database of Proficiency Testing Schemes [eptis.bam.de]
• 4. Inter-laboratory study for extraction testing of medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. 5 Screening of compounds – Survey of Chemical Substances in Consumer Products, No. 105 2010. – Survey and Health Assessment of Products for Interior Car Care [www2.mst.dk]
• 7. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 8. idus.us.es [idus.us.es]

Navigating Reference Materials for 5-Methyl-3-hexanol: A Comparative Guide

A comprehensive search has revealed a notable absence of 5-Methyl-3-hexanol marketed as a Certified Reference Material (CRM) produced under the rigorous guidelines of ISO 17034. CRMs offer the highest level of accuracy and traceability, with values for properties like purity and concentration accompanied by a documented uncertainty budget and a clear metrological traceability chain.[1] In their absence, researchers must rely on materials sold as "analytical standards." While suitable for many applications, these standards require the end-user to perform more extensive qualification to establish their fitness for purpose.

Comparison of Available 5-Methyl-3-hexanol Analytical Standards

While true CRMs are unavailable, several chemical suppliers offer 5-Methyl-3-hexanol as an analytical standard. These materials serve as a high-purity substance suitable for qualitative identification and for quantitative analysis, provided they are properly characterized by the end-user. Below is a comparison of representative products.

Disclaimer: The data presented is based on information provided by the suppliers and may not be the result of certification under an accredited body like ISO 17034. Users assume responsibility for confirming product identity and purity.

Specification	Supplier A (e.g., Sigma-Aldrich)	Supplier B (e.g., LookChem)
Product Name	5-METHYL-3-HEXANOL AldrichCPR	5-METHYL-3-HEXANOL
CAS Number	623-55-2	623-55-2
Molecular Formula	C₇H₁₆O	C₇H₁₆O
Molecular Weight	116.205	116.203
Stated Purity	No analytical data provided.	97% (data from raw suppliers).[2]
Format	Neat Liquid	Neat Liquid
Certification	None explicitly stated. Sold "AS-IS".	None explicitly stated.
Documentation	Certificate of Origin (COO), Certificate of Analysis (COA) may be available but without analytical data.	Safety Data Sheet (SDS) may be available.[2]

Experimental Protocol: Qualification of a 5-Methyl-3-hexanol Analytical Standard

Given the lack of certified purity, a laboratory must qualify the analytical standard to determine its purity and establish its suitability for its intended use. Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the standard technique for analyzing volatile alcohols like 5-Methyl-3-hexanol.[3][4]

This protocol describes a typical procedure for assessing the purity of a neat analytical standard using GC-FID and establishing a stock solution for subsequent experiments.

1. Objective: To determine the purity of a commercially available 5-Methyl-3-hexanol analytical standard and prepare a characterized stock solution.

2. Materials and Reagents:

• 5-Methyl-3-hexanol analytical standard (neat)

• High-purity solvent (e.g., Methanol or Ethanol, HPLC or GC grade)

• Internal Standard (IS), e.g., n-Heptanol or 2-Ethyl-1-hexanol (analytical standard grade)

• Class A volumetric flasks and pipettes

• Analytical balance

• GC vials with caps

3. Instrumentation (Representative GC-FID Conditions):

• Gas Chromatograph: Agilent 7890A or equivalent[4]

• Detector: Flame Ionization Detector (FID)

• Column: DB-624, 30 m x 0.32 mm, 1.80 µm film thickness (or similar mid-polarity column)[4]

• Carrier Gas: Helium or Hydrogen, constant flow at 1.0 mL/min[4]

• Inlet Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1 ratio)

• Injection Volume: 1 µL

• Oven Program:

  • Initial Temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 220 °C

  • Hold: 5 minutes at 220 °C

• Detector Temperature: 280 °C

4. Purity Assessment by Area Percent (Initial Screening): a. Prepare a dilute solution of the 5-Methyl-3-hexanol standard (e.g., ~1000 µg/mL) in the chosen solvent. b. Inject the solution onto the GC-FID system. c. Integrate all peaks in the resulting chromatogram. d. Calculate the purity by the area percent method: Purity (%) = (Area of 5-Methyl-3-hexanol Peak / Total Area of All Peaks) x 100 e. This provides an initial estimate of purity and reveals the presence of any significant impurities.

5. Quantitative Purity Assessment using an Internal Standard: a. Prepare a Standard Solution: Accurately weigh approximately 100 mg of the 5-Methyl-3-hexanol standard into a 100 mL volumetric flask and dilute to volume with the solvent. b. Prepare an Internal Standard (IS) Stock Solution: Accurately weigh approximately 100 mg of the chosen internal standard (e.g., n-Heptanol) into a separate 100 mL volumetric flask and dilute to volume. c. Prepare Calibration/Test Solution: Pipette a known volume (e.g., 5.0 mL) of the Standard Solution and a known volume (e.g., 5.0 mL) of the IS Stock Solution into a 50 mL volumetric flask and dilute to volume. This creates a solution with a known weight/volume ratio of the analyte to the internal standard. d. Analysis: Inject the test solution in triplicate. e. Calculation: The purity of the standard can be determined if the purity of the internal standard is known (or assumed to be 100% for this qualification). The relative response factor (RRF) is first established. For this qualification, assuming an RRF of 1.0 is a starting point, but for rigorous validation, it should be determined experimentally.

6. Preparation of a Characterized Stock Solution: a. Based on the purity determined in the previous step, a stock solution with a well-defined concentration can be prepared. b. Accurately weigh an appropriate amount of the neat standard into a Class A volumetric flask. c. Calculate the exact concentration based on the weighed mass, the flask volume, and the determined purity. d. This stock solution can now be used to prepare calibration curves for sample analysis.

Workflow and Visualization

The process of receiving, qualifying, and using a non-certified analytical standard involves several sequential steps to ensure data quality.

Workflow for Qualifying and Using an Analytical Standard.

References

• 1. bioglobax.com [bioglobax.com]
• 2. 5-METHYL-3-HEXANOL｜lookchem [lookchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. mdpi.com [mdpi.com]

comparison of different synthetic pathways for 5-Methyl-3-hexanol

A comprehensive guide comparing the synthetic pathways for producing 5-Methyl-3-hexanol, tailored for researchers, scientists, and professionals in drug development. This document provides an objective analysis of various synthetic methods, supported by experimental data and detailed protocols.

Comparison of Synthetic Pathways for 5-Methyl-3-hexanol

5-Methyl-3-hexanol is a secondary alcohol with applications in various fields, including its use as a pheromone component and as a building block in organic synthesis. The choice of synthetic route to this compound depends on factors such as required stereochemistry, desired yield, scalability, and cost. This guide compares three primary synthetic pathways: Grignard Reaction, Reduction of 5-Methyl-3-hexanone, and Hydroboration-Oxidation of 5-Methyl-2-hexene, along with an enantioselective approach.

Data Summary

Pathway	Starting Materials	Reagents	Typical Yield	Stereoselectivity	Key Advantages	Key Disadvantages
Grignard Reaction	Propanal and Isobutyl bromide (for Grignard reagent) OR Isovaleraldehyde and Ethyl bromide (for Grignard reagent)	Mg, Dry Et₂O, H₃O⁺ workup	Good to Excellent	Generally produces a racemic mixture	Versatile, good C-C bond formation	Highly sensitive to moisture, exothermic
Reduction of Ketone	5-Methyl-3-hexanone	NaBH₄, MeOH OR LiAlH₄, Dry Et₂O, H₃O⁺ workup	Excellent	Generally produces a racemic mixture; can be adapted for stereoselectivity	High yields, mild conditions (NaBH₄)	LiAlH₄ is hazardous; ketone precursor required
Hydroboration-Oxidation	5-Methyl-2-hexene	1. BH₃·THF 2. H₂O₂, NaOH	Good to Excellent	Syn-addition, Anti-Markovnikov, can be stereoselective with chiral boranes	High regioselectivity and stereospecificity	Borane reagents can be pyrophoric
Enantioselective Synthesis	(R)-2,3-cyclohexylideneglyceraldehyde	Multi-step	~35% (overall)	High (produces (3R, 4S) enantiomer)	Provides access to a single enantiomer	Multi-step, lower overall yield, complex

Experimental Protocols and Visualizations

Grignard Reaction Pathway

The Grignard reaction offers a straightforward method for constructing the carbon skeleton of 5-Methyl-3-hexanol. Two viable retrosynthetic disconnections are possible.

• Route 1A: Reaction of propanal with isobutylmagnesium bromide.

• Route 1B: Reaction of isovaleraldehyde with ethylmagnesium bromide.

A Comparative Guide to the Cross-Validation of GC and HPLC Methods for the Quantification of 5-Methyl-3-hexanol

For researchers, scientists, and drug development professionals, the accurate and precise quantification of volatile organic compounds is critical for product quality and safety. 5-Methyl-3-hexanol, a secondary alcohol, is a compound of interest in various fields, including flavor and fragrance analysis, as well as in the monitoring of industrial processes. The selection of an appropriate analytical methodology is paramount for reliable quantification. This guide provides an objective comparison between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for the analysis of 5-Methyl-3-hexanol, supported by established experimental principles and representative performance data.

While Gas Chromatography is the conventional and more direct method for analyzing volatile compounds like 5-Methyl-3-hexanol, HPLC can serve as a valuable alternative or confirmatory technique, particularly when dealing with complex matrices or when orthogonal validation is required. This guide outlines detailed methodologies for both approaches, presents their expected performance metrics in a comparative format, and discusses key considerations for method selection and cross-validation.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of these analytical methods. Below are representative experimental protocols for the analysis of 5-Methyl-3-hexanol using GC and a proposed HPLC method involving pre-column derivatization.

Gas Chromatography (GC) Protocol

GC is highly suitable for the analysis of volatile and thermally stable compounds like 5-Methyl-3-hexanol. The separation is based on the compound's partitioning between a gaseous mobile phase and a liquid stationary phase within a capillary column.

Sample Preparation: For liquid samples, a straightforward dilution with a suitable solvent such as methanol or ethanol is typically sufficient. For more complex matrices, a liquid-liquid extraction (LLE) with a non-polar solvent like hexane or solid-phase microextraction (SPME) can be employed for sample clean-up and pre-concentration.

Instrumentation and Conditions:

Parameter	Condition
Instrument	Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Column	Non-polar capillary column (e.g., DB-5, HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium or Hydrogen, constant flow at 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL (split or splitless injection depending on concentration)
Oven Program	Initial temperature of 50 °C, hold for 2 minutes, ramp to 220 °C at 10 °C/min, hold for 5 minutes
Detector	FID at 280 °C or MS with electron ionization (EI)

High-Performance Liquid Chromatography (HPLC) Protocol with Pre-column Derivatization

Direct analysis of 5-Methyl-3-hexanol by HPLC with UV detection is challenging due to the lack of a suitable chromophore. Therefore, a pre-column derivatization step is necessary to attach a UV-active or fluorescent tag to the molecule. In this proposed method, 9-fluorenylmethyl chloroformate (FMOC-Cl) is used as the derivatizing agent.

Sample Preparation & Derivatization: To a known amount of the sample in a suitable solvent (e.g., acetonitrile), add a solution of FMOC-Cl in acetonitrile and a catalyst such as a borate buffer (pH 8.5). The reaction mixture is vortexed and allowed to react at room temperature for a specified time (e.g., 30 minutes). The reaction is then quenched by adding an amino-containing reagent like glycine. The resulting solution is filtered through a 0.45 µm syringe filter before injection.

Instrumentation and Conditions:

Parameter	Condition
Instrument	HPLC or UHPLC system with a UV-Vis or Diode Array Detector (DAD)
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Gradient elution with a mixture of Acetonitrile (A) and Water (B)
Example Gradient: 0-15 min, 50-90% A; 15-20 min, 90% A; 20-25 min, 90-50% A; 25-30 min, 50% A
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	265 nm
Injection Volume	10 µL

Data Presentation: A Comparative Analysis

The choice of an analytical method for 5-Methyl-3-hexanol depends on the specific requirements of the analysis, including sensitivity, selectivity, sample throughput, and available instrumentation. The following table summarizes the key performance characteristics of GC and the proposed HPLC method. The data presented are representative values based on the analysis of similar volatile alcohols and derivatized compounds.

Validation Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase, followed by detection.	Separation of compounds based on their partitioning between a stationary phase and a liquid mobile phase, followed by detection.
Derivatization	Generally not required.	Required for UV detection (e.g., with FMOC-Cl).
Selectivity	High, especially when coupled with a Mass Spectrometer (MS).	Good, dependent on the chromatographic separation of the derivatized analyte from other sample components.
Sensitivity (LOD)	Low ng/mL to high pg/mL range.	Low µg/mL to high ng/mL range.
Linearity (R²)	> 0.998	> 0.998
Precision (%RSD)	< 5%	< 5%
Accuracy (% Recovery)	95 - 105%	95 - 105%
Analysis Time	Typically shorter run times (10-20 minutes).	Longer run times due to the derivatization step and gradient elution (30-40 minutes).
Sample Throughput	Higher, due to simpler sample preparation.	Lower, due to the additional derivatization step.

Mandatory Visualization

To ensure the reliability and comparability of results obtained from different analytical methods, a cross-validation workflow should be implemented. This is particularly important when transferring a method or comparing data generated by different techniques.

Caption: Workflow for the cross-validation of GC and HPLC methods.

Conclusion

Both Gas Chromatography and High-Performance Liquid Chromatography are suitable techniques for the quantitative analysis of 5-Methyl-3-hexanol. GC offers a more direct and higher-throughput approach, making it ideal for routine quality control and the analysis of a large number of samples. HPLC, while requiring a derivatization step, provides a valuable orthogonal method for cross-validation and can be advantageous in situations where a GC system is unavailable or when analyzing complex matrices that may interfere with GC analysis. The implementation of a rigorous cross-validation protocol, as outlined in the workflow, is essential to ensure the consistency and reliability of analytical data, regardless of the chosen methodology. This comprehensive approach to method validation provides a high degree of confidence in the reported concentrations of 5-Methyl-3-hexanol.

A Comparative Guide to Assessing the Enantiomeric Excess of 5-Methyl-3-hexanol

For researchers, scientists, and drug development professionals engaged in asymmetric synthesis, the accurate determination of enantiomeric excess (ee) is a critical step in characterizing chiral molecules. This guide provides an objective comparison of three widely used analytical techniques for assessing the enantiomeric excess of synthesized 5-Methyl-3-hexanol: Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with a Chiral Derivatizing Agent.

Comparison of Analytical Methods

The selection of an appropriate analytical method for determining the enantiomeric excess of 5-Methyl-3-hexanol is contingent on several factors, including the required accuracy, sample throughput, and available instrumentation. Each technique offers distinct advantages and disadvantages in terms of sample preparation, analysis time, and sensitivity.

Chiral Gas Chromatography (GC) is a powerful technique for the analysis of volatile chiral compounds like 5-Methyl-3-hexanol. Direct separation of enantiomers can be achieved on a chiral stationary phase (CSP), often a cyclodextrin derivative. To improve peak shape and resolution, derivatization of the alcohol to a more volatile ester is a common and effective strategy.

Chiral High-Performance Liquid Chromatography (HPLC) offers versatility for the enantioseparation of a broad range of compounds. For 5-Methyl-3-hexanol, two primary approaches exist: direct separation on a chiral stationary phase, typically polysaccharide-based, or an indirect method. The indirect approach involves derivatizing the enantiomers with a chiral derivatizing agent (CDA) to form diastereomers, which can then be separated on a standard achiral HPLC column.

Nuclear Magnetic Resonance (NMR) Spectroscopy with a Chiral Derivatizing Agent (CDA) provides a robust method for determining enantiomeric excess without the need for chromatographic separation. By reacting the chiral alcohol with an enantiomerically pure CDA, such as Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid, MTPA), a mixture of diastereomers is formed. These diastereomers exhibit distinct signals in the NMR spectrum, allowing for quantification of their ratio and, consequently, the enantiomeric excess of the original alcohol. This method can also be used to determine the absolute configuration of the alcohol.

Data Presentation

The following table summarizes the key performance metrics for each of the discussed methods for the determination of the enantiomeric excess of 5-Methyl-3-hexanol.

Method	Principle	Sample Preparation	Analysis Time	Resolution	Quantitative Accuracy
Chiral GC	Differential partitioning of enantiomers on a chiral stationary phase.	Derivatization to an ester (e.g., acetate) is recommended to improve volatility and peak shape.	Relatively fast, typically 15-30 minutes per sample.	High resolution is achievable with optimized temperature programs and column selection.	High, with proper calibration.
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (direct) or separation of diastereomers on an achiral phase (indirect).	Direct analysis requires minimal preparation. Indirect analysis requires a derivatization step.	Can be longer than GC, depending on the column and mobile phase.	High resolution is achievable, particularly with modern polysaccharide-based columns.	High, with proper calibration.
NMR with CDA	Formation of diastereomers with a chiral derivatizing agent, leading to distinguishable NMR signals.	Derivatization to form diastereomeric esters (e.g., Mosher's esters).	Rapid analysis, as no chromatographic separation is required.	Dependent on the chemical shift difference between diastereomeric signals.	Can be less precise than chromatographic methods due to potential signal overlap and integration challenges.

Experimental Protocols

Detailed methodologies for the three key experiments are provided below.

Method 1: Chiral Gas Chromatography (GC) after Derivatization

This protocol is adapted from a general procedure for the acylation of chiral alcohols for GC analysis.[1]

1. Derivatization (Acetylation):

• In a 2 mL vial, combine 5-Methyl-3-hexanol (~10 mg, 1 equivalent), acetic anhydride (1.5 equivalents), and a catalytic amount of pyridine (0.1 equivalents) in dichloromethane (1 mL).

• Seal the vial and stir the mixture at room temperature for 2 hours or until the reaction is complete (monitored by TLC).

• Quench the reaction by adding 1 mL of deionized water and vortexing for 30 seconds.

• Separate the organic layer, wash it with 1 mL of 1M HCl, followed by 1 mL of saturated sodium bicarbonate solution, and finally 1 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and the sample is ready for GC analysis.

2. GC Analysis:

• Column: CP Chirasil-DEX CB (25 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent chiral column with a cyclodextrin-based stationary phase.[1]

• Carrier Gas: Hydrogen or Helium.

• Injector Temperature: 230 °C.

• Detector (FID) Temperature: 250 °C.

• Oven Temperature Program: 60 °C (hold 1 min), ramp to 150 °C at 2 °C/min, hold for 5 min. (This program should be optimized for baseline separation of the 5-methyl-3-hexyl acetate enantiomers).

• Data Analysis: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100

Method 2: Chiral High-Performance Liquid Chromatography (HPLC) - Direct Method

This protocol is a general approach for the direct enantioseparation of chiral alcohols.

1. Sample Preparation:

• Dissolve the synthesized 5-Methyl-3-hexanol in the mobile phase to a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC Analysis:

• Column: A polysaccharide-based chiral column such as Chiralpak® AD-H or Chiralcel® OD-H (250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 95:5 v/v). The optimal ratio should be determined experimentally to achieve baseline separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm or a Refractive Index (RI) detector, as 5-Methyl-3-hexanol lacks a strong chromophore.

• Data Analysis: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100

Method 3: NMR Spectroscopy with Mosher's Acid (MTPA)

This protocol describes the formation of Mosher's esters for the determination of enantiomeric excess by ¹H or ¹⁹F NMR.[2][3]

1. Derivatization (Mosher's Ester Formation):

• To a solution of 5-Methyl-3-hexanol (~5 mg, 1 equivalent) in anhydrous pyridine (0.5 mL) in an NMR tube, add (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl, 1.2 equivalents) dropwise.

• Seal the NMR tube and allow the reaction to proceed at room temperature for 1-2 hours, or until completion. The reaction can be monitored by ¹H NMR.

• In a separate experiment, prepare the (S)-MTPA ester using (S)-(+)-MTPA-Cl for comparison and to aid in the assignment of absolute configuration if needed.

2. NMR Analysis:

• Acquire a high-resolution ¹H NMR or ¹⁹F NMR spectrum of the reaction mixture.

• In the ¹H NMR spectrum, identify a well-resolved proton signal close to the chiral center (e.g., the methoxy protons of the MTPA moiety or the proton at C3 of the alcohol). The signals corresponding to the two diastereomers should be distinct.

• In the ¹⁹F NMR spectrum, the trifluoromethyl groups of the two diastereomers will appear as two separate singlets.

• Data Analysis: Integrate the corresponding signals for the two diastereomers. The enantiomeric excess is calculated from the integration values: ee (%) = |(Integration₁ - Integration₂) / (Integration₁ + Integration₂)| x 100

Visualizations

Caption: Workflow for determining the enantiomeric excess of 5-Methyl-3-hexanol.

References

• 1. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]
• 3. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Literature Review of 5-Methyl-3-hexanol Spectra

This guide provides a comparative analysis of publicly available spectral data for 5-Methyl-3-hexanol (CAS No: 623-55-2), a secondary alcohol with the molecular formula C7H16O.[1][2][3][4][5][6] The compiled data is intended for researchers, scientists, and professionals in drug development to facilitate the identification and characterization of this compound.

Spectroscopic Data Summary

The following sections present a summary of reported mass spectrometry, nuclear magnetic resonance, and infrared spectroscopy data for 5-Methyl-3-hexanol. The data has been aggregated from various public databases.

Mass Spectrometry

Electron ionization mass spectrometry (EI-MS) data for 5-Methyl-3-hexanol is available from the National Institute of Standards and Technology (NIST) database.[1][2] The spectrum is characterized by a base peak at m/z 59 and other significant fragments. A summary of the most abundant ions is provided below.

Table 1: Prominent Peaks in the Electron Ionization Mass Spectrum of 5-Methyl-3-hexanol

m/z	Relative Intensity (%)
41	65
43	60
55	50
59	100
69	85
87	30
116 (M+)	Not observed/very low

Source: NIST Mass Spectrometry Data Center[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectral data for 5-Methyl-3-hexanol are available through SpectraBase, a Wiley online library.[7][8] While detailed experimental parameters are limited, the key chemical shifts are summarized below.

Table 2: ¹H NMR Chemical Shifts for 5-Methyl-3-hexanol

Chemical Shift (ppm)	Multiplicity	Assignment (Proposed)
~0.9	m	-CH₃ (C1 and C6 methyls)
~1.2-1.7	m	-CH₂- and -CH-
~3.5	m	-CH(OH)-

Note: Specific coupling constants and peak assignments require further analysis.

Table 3: ¹³C NMR Chemical Shifts for 5-Methyl-3-hexanol

Chemical Shift (ppm)	Assignment (Proposed)
~10-25	-CH₃
~25-45	-CH₂-
~45-50	-CH-
~70-75	-CH(OH)-

Note: The assignments are proposed based on typical chemical shifts for aliphatic alcohols.

Infrared (IR) Spectroscopy

A gas-phase Fourier-transform infrared (FTIR) spectrum for 5-Methyl-3-hexanol is available from the NIST/EPA Gas-Phase Infrared Database.[3] The spectrum exhibits characteristic absorptions for an alcohol.

Table 4: Key Infrared Absorption Bands for 5-Methyl-3-hexanol (Gas Phase)

Wavenumber (cm⁻¹)	Intensity	Assignment
~3640	Weak	O-H stretch (free)
~2960	Strong	C-H stretch (alkane)
~1465	Medium	C-H bend (alkane)
~1120	Medium	C-O stretch (secondary alcohol)

Source: NIST/EPA Gas-Phase Infrared Database[3]

Experimental Protocols

Detailed experimental protocols for the acquisition of the reported spectra are not consistently available in the public domain. The following summarizes the available information.

• Mass Spectrometry (EI-MS): The data was compiled by the NIST Mass Spectrometry Data Center.[1] Specifics of the instrument, ionization energy, and inlet system were not detailed in the available records.

• NMR Spectroscopy: The ¹H NMR spectrum was reportedly acquired on a Varian A-60 instrument.[8] The source of the sample was Aldrich Chemical Company, Inc.[8] Information regarding the solvent, concentration, and temperature was not specified. The ¹³C NMR data source is also listed as Aldrich Chemical Company, Inc.[8]

• Infrared Spectroscopy (Gas Phase): The spectrum was obtained using an HP-GC/MS/IRD instrument as part of the NIST/EPA Gas-Phase Infrared Database.[3] Further details on the gas chromatography conditions (e.g., column type, temperature program) and the infrared detector parameters are not provided.

Workflow for Spectral Data Comparison

The following diagram illustrates a logical workflow for comparing experimentally obtained spectra of an unknown compound with the literature data for 5-Methyl-3-hexanol.

Caption: Workflow for comparing experimental and literature spectra.

References

• 1. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 2. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 3. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 4. (R)-5-methyl-3-hexanol [webbook.nist.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. 3-Hexanol, 5-methyl- [webbook.nist.gov]
• 7. spectrabase.com [spectrabase.com]
• 8. 3-Hexanol, 5-methyl- | C7H16O | CID 12186 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 5-Methyl-3-hexanol: A Procedural Guide

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of 5-Methyl-3-hexanol, ensuring the protection of laboratory personnel and the environment.

5-Methyl-3-hexanol is a flammable liquid and causes serious eye irritation.[1][2][3][4] Adherence to proper disposal protocols is therefore not just a matter of best practice, but a legal and ethical necessity governed by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[5][6][7]

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment (PPE) is worn, including safety goggles or glasses, chemical-resistant gloves, and a lab coat.[8] All handling of 5-Methyl-3-hexanol should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3][9] Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3][4]

In the event of a spill, immediately evacuate the area and remove all sources of ignition.[9][10] For minor spills, absorb the chemical with an inert material such as sand, earth, or vermiculite.[11] The contaminated absorbent material must then be treated as hazardous waste and disposed of accordingly.[3][12] Do not allow the chemical to enter drains or waterways.[9][10]

Step-by-Step Disposal Protocol

The disposal of 5-Methyl-3-hexanol must be managed through your institution's hazardous waste program.[12][13] It is crucial to never dispose of this chemical down the drain or in regular trash.[14]

• Waste Identification and Segregation:

  • Identify the waste as a flammable liquid.

  • Segregate 5-Methyl-3-hexanol waste from other chemical waste streams to prevent incompatible mixtures.[15] Specifically, keep it separate from oxidizing agents.[11]

• Containerization:

  • Use a designated, chemically compatible, and leak-proof container for collecting 5-Methyl-3-hexanol waste.[14][15] The container must have a secure, tight-fitting lid.[15]

  • The container should be clearly labeled as "Hazardous Waste" and include the full chemical name, "5-Methyl-3-hexanol," and the associated hazards (e.g., "Flammable Liquid," "Irritant").[12][13]

• Storage in a Satellite Accumulation Area (SAA):

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[13][14][16]

  • Ensure the SAA is a well-ventilated, cool, and dry location away from ignition sources.[4]

  • Secondary containment, such as a spill tray, is recommended.[15]

• Arranging for Disposal:

  • Once the container is full, or before the accumulation time limit is reached, contact your institution's Environmental Health and Safety (EHS) department or the designated hazardous waste management service to arrange for pickup and disposal.[12][13]

  • Follow your institution's specific procedures for requesting a waste pickup, which may involve submitting an online form or attaching a specific waste tag.[12][13]

Quantitative Disposal and Storage Limits

The following table summarizes key quantitative limits for the accumulation of hazardous waste in a laboratory setting, as stipulated by general laboratory safety guidelines. These are crucial for maintaining regulatory compliance.

Parameter	Limit	Regulatory Context
Maximum Hazardous Waste Volume in SAA	55 gallons	Resource Conservation and Recovery Act (RCRA)
Maximum Acutely Toxic Waste (P-list) in SAA	1 quart of liquid or 1 kg of solid	Resource Conservation and Recovery Act (RCRA)
Maximum Storage Time in SAA	12 months (provided accumulation limits are not exceeded)	General Laboratory Safety Guidelines

Note: While 5-Methyl-3-hexanol is not typically classified as an acutely toxic "P-list" waste, it is essential to be aware of these stricter limits for other chemicals in the laboratory.[16]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 5-Methyl-3-hexanol.

References

• 1. 3-Hexanol, 5-methyl- | C7H16O | CID 12186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. youtube.com [youtube.com]
• 6. epa.gov [epa.gov]
• 7. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 8. fishersci.com [fishersci.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. echemi.com [echemi.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. vumc.org [vumc.org]
• 13. odu.edu [odu.edu]
• 14. danielshealth.com [danielshealth.com]
• 15. acewaste.com.au [acewaste.com.au]
• 16. ehrs.upenn.edu [ehrs.upenn.edu]

Essential Safety and Logistical Information for Handling 5-Methyl-3-hexanol

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals is paramount. This document provides immediate, essential safety protocols and logistical plans for the use of 5-Methyl-3-hexanol.

Hazard Identification and Personal Protective Equipment (PPE)

5-Methyl-3-hexanol is classified as a flammable liquid and causes serious eye irritation.[1][2][3] Adherence to proper PPE protocols is mandatory to minimize exposure and ensure laboratory safety.

Recommended Personal Protective Equipment:

• Eye and Face Protection: Chemical safety goggles or a full-face shield are essential to protect against splashes and vapors.[1]

• Hand Protection: Chemical-resistant gloves are required. Nitrile or neoprene gloves are recommended for handling alcohols. Always inspect gloves for any signs of degradation or perforation before use.

• Skin and Body Protection: A laboratory coat or chemical-resistant apron should be worn to protect against skin contact. Closed-toe shoes are mandatory in the laboratory environment.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Methyl-3-hexanol.

Property	Value	Source
Molecular Formula	C₇H₁₆O	[3][4]
Molecular Weight	116.20 g/mol	[4]
CAS Number	623-55-2	[1][3][4]
Appearance	Colorless liquid	[2]
Boiling Point	152-153 °C	[2]
Flash Point	51.6 °C (125 °F)	[2]
Occupational Exposure Limits (PEL, TLV, etc.)	No data available	[1][5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is crucial for the safe handling of 5-Methyl-3-hexanol.

1. Preparation and Engineering Controls:

• Ensure a chemical fume hood is operational and available.
• Clear the workspace of any unnecessary equipment or ignition sources.
• Assemble all necessary equipment, including 5-Methyl-3-hexanol, reaction vessels, and measuring devices, inside the fume hood.
• Verify that an emergency eyewash station and safety shower are accessible and unobstructed.

2. Donning Personal Protective Equipment (PPE):

• Put on a lab coat and ensure it is fully buttoned.
• Wear chemical safety goggles or a face shield.
• Don the appropriate chemical-resistant gloves (nitrile or neoprene).

3. Chemical Handling:

• Perform all transfers and manipulations of 5-Methyl-3-hexanol within the chemical fume hood to minimize vapor inhalation.
• Use appropriate tools (e.g., pipettes, graduated cylinders) for accurate measurement and to avoid spills.
• Keep containers of 5-Methyl-3-hexanol tightly closed when not in use to prevent the escape of flammable vapors.
• Avoid contact with skin and eyes. In case of accidental contact, follow the first-aid procedures outlined in the Safety Data Sheet.

4. Post-Handling:

• Upon completion of the work, tightly seal all containers of 5-Methyl-3-hexanol.
• Decontaminate the work area within the fume hood.
• Properly dispose of any contaminated materials according to the disposal plan.
• Remove PPE in the correct order to avoid self-contamination (gloves first, then lab coat, then eye protection).
• Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of 5-Methyl-3-hexanol and associated waste is critical to prevent environmental contamination and ensure safety.

1. Waste Segregation and Collection:

• 5-Methyl-3-hexanol waste is considered hazardous waste due to its flammability.
• Collect all liquid waste containing 5-Methyl-3-hexanol in a designated, properly labeled, and sealed waste container. The container should be compatible with flammable liquids.
• Do not mix 5-Methyl-3-hexanol waste with other incompatible waste streams.
• Solid waste contaminated with 5-Methyl-3-hexanol (e.g., paper towels, gloves, pipette tips) should be collected in a separate, clearly labeled hazardous waste bag or container.

2. Storage of Hazardous Waste:

• Store hazardous waste containers in a designated, well-ventilated, and secondary containment area away from ignition sources and incompatible materials.
• Ensure all waste containers are tightly sealed to prevent leaks and the release of flammable vapors.

3. Final Disposal:

• Arrange for the disposal of the hazardous waste through the institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.
• Do not dispose of 5-Methyl-3-hexanol down the drain.

Workflow Visualization

The following diagram illustrates the safe handling and disposal workflow for 5-Methyl-3-hexanol.

Caption: Safe handling workflow for 5-Methyl-3-hexanol.

References

• 1. echemi.com [echemi.com]
• 2. 5-methyl-3-hexanol, 623-55-2 [thegoodscentscompany.com]
• 3. Page loading... [guidechem.com]
• 4. 3-Hexanol, 5-methyl- | C7H16O | CID 12186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemicalbook.com [chemicalbook.com]